3-(2,5-Dimethylfuran-3-yl)morpholine

Core Science & Biosynthesis

3-(2,5-Dimethylfuran-3-yl)morpholine mechanism of action in vitro

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 3-(2,5-Dimethylfuran-3-yl)morpholine

Abstract

This guide provides a comprehensive framework for the in vitro investigation of the novel compound 3-(2,5-Dimethylfuran-3-yl)morpholine. Given the absence of existing literature on this specific molecule, this document outlines a logical, hypothesis-driven approach to elucidating its mechanism of action. We will leverage our understanding of the constituent chemical moieties—the dimethylfuran and morpholine rings—to predict potential biological targets and design a robust suite of experiments. This guide is intended for researchers, scientists, and drug development professionals, offering detailed protocols, data interpretation strategies, and a clear roadmap for characterizing this compound's pharmacological profile.

Introduction: Deconstructing the Molecule for Mechanistic Insights

The structure of 3-(2,5-Dimethylfuran-3-yl)morpholine presents two key pharmacophores: the 2,5-dimethylfuran ring and the morpholine ring. A thorough understanding of these components is critical to forming initial hypotheses about the compound's potential biological activities.

• The 2,5-Dimethylfuran Moiety: Furan rings are present in numerous bioactive natural products and synthetic compounds. The dimethyl substitution may influence metabolic stability and receptor binding. Furan-containing compounds have been reported to exhibit a wide range of activities, including anti-inflammatory, antimicrobial, and anticancer effects.

• The Morpholine Moiety: The morpholine ring is a common scaffold in medicinal chemistry, known to improve the pharmacokinetic properties of drug candidates, such as aqueous solubility and metabolic stability. It is found in several approved drugs, including the antibiotic linezolid and the anticancer agent gefitinib. The nitrogen atom in the morpholine ring can act as a hydrogen bond acceptor, facilitating interactions with biological targets.

Given these structural features, we can postulate several potential mechanisms of action for 3-(2,5-Dimethylfuran-3-yl)morpholine that warrant experimental investigation.

Postulated Mechanisms of Action and a Phased Investigational Approach

Based on the structural analysis, we will pursue three primary hypotheses in a phased approach. This allows for a logical and resource-efficient investigation, where the results of each phase inform the subsequent steps.

Phase 1: Initial Screening for Broad Biological Activity

• Hypothesis 1a: Cytotoxicity. Many novel compounds exhibit cytotoxic effects at high concentrations. A primary assessment of cytotoxicity is essential to determine appropriate concentration ranges for subsequent, more specific assays.

• Hypothesis 1b: Anti-inflammatory Activity. Furan derivatives have been associated with anti-inflammatory properties. We will screen for the inhibition of key inflammatory mediators.

Phase 2: Target Deconvolution and Pathway Analysis

• Hypothesis 2a: Kinase Inhibition. The morpholine ring is present in several kinase inhibitors. We will investigate the compound's ability to inhibit a panel of kinases, particularly those involved in cell proliferation and inflammation.

• Hypothesis 2b: GPCR Modulation. The overall structure may allow for interaction with G-protein coupled receptors. We will perform broad screening against a panel of common GPCRs.

Phase 3: In-depth Mechanistic Validation

• Based on the results from Phases 1 and 2, this phase will involve more detailed studies to confirm the specific target and elucidate the downstream signaling pathways affected by the compound.

Below is a diagram illustrating our phased investigational workflow.

Caption: Phased approach for investigating the in vitro mechanism of action.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the key experiments proposed in our investigational workflow.

Phase 1: Cytotoxicity Assessment using the MTT Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. This initial screen is crucial for determining the sub-lethal concentration range of the compound for use in subsequent functional assays.

Protocol:

• Cell Seeding:

  • Seed a suitable cell line (e.g., HEK293 for general cytotoxicity, or a cancer cell line like A549 if anticancer effects are hypothesized) in a 96-well plate at a density of 1 x 10⁴ cells/well.

  • Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare a 2X serial dilution of 3-(2,5-Dimethylfuran-3-yl)morpholine in culture medium, ranging from 100 µM to 0.1 µM.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for cell death (e.g., 10% DMSO).

  • Incubate for 48 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

Data Presentation:

Concentration (µM)	Absorbance (570 nm)	% Viability (Normalized to Vehicle)
100
50
25
12.5
6.25
3.125
1.56
0.78
0.39
0.195
0.098
Vehicle Control	100%
Positive Control

Phase 2: Broad Kinase Panel Screening

Rationale: To efficiently screen for potential kinase inhibition, a broad panel assay is employed. This provides a "snapshot" of the compound's activity against a diverse set of kinases, guiding further investigation into specific kinase families.

Protocol (Example using a commercial service):

• Compound Submission:

  • Provide 3-(2,5-Dimethylfuran-3-yl)morpholine at a specified concentration (e.g., 10 µM) to a contract research organization (CRO) offering kinase screening services (e.g., Eurofins DiscoverX, Promega).

• Assay Principle (Typical):

  • The assay typically measures the amount of ATP remaining after a kinase reaction. Inhibition of the kinase results in a higher ATP level.

• Data Analysis:

  • The CRO will provide data as "% inhibition" at the tested concentration.

Data Presentation:

Kinase Target	% Inhibition at 10 µM
EGFR
VEGFR2
PI3Kα
AKT1
... (and so on for the entire panel)

Phase 3: Downstream Signaling Analysis by Western Blot

Rationale: If a specific kinase is identified as a primary hit in Phase 2, Western blotting is used to confirm target engagement in a cellular context by examining the phosphorylation status of its known downstream substrates.

Protocol (Example: Investigating inhibition of the PI3K/AKT pathway):

• Cell Treatment and Lysis:

  • Seed cells and treat with various concentrations of 3-(2,5-Dimethylfuran-3-yl)morpholine for a specified time (e.g., 2 hours).

  • Stimulate the pathway if necessary (e.g., with IGF-1).

  • Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST.

  • Incubate with primary antibodies overnight (e.g., anti-phospho-AKT, anti-total-AKT, anti-GAPDH).

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an ECL substrate and an imaging system.

Below is a diagram representing the hypothesized PI3K/AKT signaling pathway and the potential point of inhibition.

Caption: Hypothesized inhibition of the PI3K/AKT signaling pathway.

Synthesis and Future Directions

The proposed phased investigation provides a comprehensive and logical framework for elucidating the in vitro mechanism of action of 3-(2,5-Dimethylfuran-3-yl)morpholine. The initial broad screening will identify the general biological activity, which will then be refined through target deconvolution and validated with specific mechanistic studies.

Future directions will be dictated by the experimental outcomes:

• If significant kinase inhibition is observed: Structure-activity relationship (SAR) studies will be initiated to optimize the compound's potency and selectivity.

• If anti-inflammatory activity is confirmed: Further studies will be conducted to identify the specific inflammatory pathways being modulated (e.g., NF-κB, MAPK).

• If novel activity is discovered: More advanced techniques, such as chemoproteomics or thermal shift assays, may be employed for unbiased target identification.

This structured approach ensures a thorough and efficient characterization of this novel compound, paving the way for its potential development as a therapeutic agent.

References

• Note: As "3-(2,5-Dimethylfuran-3-yl)morpholine" is a novel compound for the purpose of this guide, the references below are to established methodologies and reviews of the chemical moieties.

• MTT Assay: Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods. [Link]

• Kinase Screening: Fabian, M. A., et al. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors. Nature Biotechnology. [Link]

• Western Blotting: Mahmood, T., & Yang, P. C. (2012). Western blot: technique, theory, and trouble shooting. North American Journal of Medical Sciences. [Link]

• Medicinal Chemistry of Morpholine: Taylor, R. D., MacCoss, M., & Lawson, A. D. (2014). Rings in drugs. Journal of Medicinal Chemistry. [Link]

• Bioactivity of Furan Compounds: Asolkar, R. N., & Kakkar, S. (2020). Furan: A ubiquitous five-membered heterocyclic aromatic ring with diverse biological activities. RSC Advances. [Link]

chemical structure and properties of 3-(2,5-Dimethylfuran-3-yl)morpholine

An In-Depth Technical Guide to the Chemical Structure, Synthesis, and Pharmacological Properties of 3-(2,5-Dimethylfuran-3-yl)morpholine

Executive Summary

In the landscape of modern drug discovery, the strategic fusion of privileged scaffolds is a fundamental approach to developing novel therapeutics with optimized pharmacokinetic and pharmacodynamic profiles. 3-(2,5-Dimethylfuran-3-yl)morpholine represents a highly specialized molecular entity that marries the metabolic stability and aqueous solubility of a morpholine ring with the lipophilic, sterically shielded character of a 2,5-dimethylfuran moiety.

This technical whitepaper provides a comprehensive analysis of this compound, detailing its physicochemical properties, a robust de novo synthetic methodology utilizing the Petasis borono-Mannich reaction, and its potential application as an allosteric modulator in central nervous system (CNS) drug development, specifically targeting the metabotropic glutamate receptor 5 (mGluR5).

Chemical Structure & Physicochemical Profiling

The architecture of 3-(2,5-Dimethylfuran-3-yl)morpholine (Molecular Formula: C10​H15​NO2​ ) is characterized by a morpholine heterocycle substituted at the C3 position by a 2,5-dimethylfuran-3-yl group.

• The Morpholine Scaffold: Morpholine is universally recognized as a "privileged scaffold" in medicinal chemistry[1]. Its inclusion significantly enhances the aqueous solubility of lipophilic molecules while improving metabolic stability against oxidative degradation. The basic secondary amine ( pKa​≈8.1 ) ensures that the molecule exists in an equilibrium of ionized and unionized states at physiological pH (7.4), which is critical for oral bioavailability and membrane permeability.

• The 2,5-Dimethylfuran Moiety: Furan rings often serve as bioisosteres for phenyl or pyrrole rings. However, unsubstituted furans can be susceptible to CYP450-mediated epoxidation, leading to reactive intermediates. The addition of methyl groups at the 2- and 5-positions provides critical steric shielding, mitigating this metabolic liability while maintaining the required electron density and lipophilicity for target receptor binding.

Table 1: Predicted Physicochemical and Pharmacokinetic Parameters

Property	Value (Predicted)	Pharmacological Relevance
Molecular Weight	181.23 g/mol	Highly favorable for CNS penetration (optimal MW < 400 Da).
LogP (Octanol/Water)	~1.8 - 2.1	Optimal lipophilicity for crossing the blood-brain barrier (BBB).
pKa​ (Conjugate Acid)	~8.1	Ensures partial ionization at pH 7.4, balancing solubility and permeability.
Topological Polar Surface Area	25.4 Ų	Well below the 90 Ų threshold required for efficient CNS-active drugs.
H-Bond Donors / Acceptors	1 (NH) / 2 (O, N)	Favorable for engaging allosteric binding pockets via hydrogen bonding.

De Novo Synthesis: The Petasis Borono-Mannich Approach

Synthesizing sp3

sp2 coupled heterocycles like 3-aryl or 3-heteroaryl morpholines via traditional cross-coupling (e.g., Suzuki-Miyaura) is notoriously difficult due to β -hydride elimination and poor oxidative addition rates. To circumvent this, we employ a highly efficient, three-step, "two-pot" methodology based on a variant of the Petasis borono-Mannich reaction [2].

Causality of Experimental Choices

• Aqueous Glyoxal as a Synthon: Glyoxal acts as a versatile, non-volatile di-electrophile that condenses with ethanolamine to form an iminium intermediate[3].

• Methanesulfonic Anhydride ( Ms2​O ) Activation: The intermediate 2-hydroxy group must be removed. Using Ms2​O and triethylamine ( Et3​N ) converts the hydroxyl into a superior leaving group (mesylate), which spontaneously eliminates to form a 3,4-dihydro-2H-1,4-oxazine intermediate[2].

• Sodium Triacetoxyborohydride (STAB) Reduction: STAB is chosen over Sodium Borohydride ( NaBH4​ ) because it is a milder reducing agent. It selectively reduces the oxazine double bond without cleaving the furan ring or causing unwanted ring-opening side reactions[1].

Step-by-Step Synthetic Protocol (Self-Validating Workflow)

Step 1: Petasis Borono-Mannich Condensation

• Charge a round-bottom flask with ethanolamine (1.0 equiv) and (2,5-dimethylfuran-3-yl)boronic acid (1.0 equiv) in a solvent mixture of dichloromethane (DCM) and water (1:1 v/v).

• Add aqueous glyoxal (40% wt, 1.0 equiv) dropwise at room temperature.

• Stir vigorously for 12–24 hours. Validation: Monitor via LC-MS until the boronic acid is consumed. The product is 2-hydroxy-3-(2,5-dimethylfuran-3-yl)morpholine. Extract the organic layer, dry over Na2​SO4​ , and concentrate.

Step 2: Deoxygenation to Oxazine Intermediate

• Dissolve the crude 2-hydroxy intermediate in anhydrous DCM under an inert argon atmosphere.

• Cool the mixture to 0 °C. Add Et3​N (3.0 equiv) followed by the portion-wise addition of Ms2​O (1.5 equiv).

• Allow the reaction to warm to room temperature and stir for 2 hours. Validation: TLC should indicate the complete disappearance of the polar hydroxyl intermediate, confirming the formation of the 3,4-dihydro-2H-1,4-oxazine.

Step 3: Selective Reduction

• To the crude oxazine mixture (solvent swapped to acetic acid/DCM), add STAB (2.0 equiv) portion-wise at 0 °C[1].

• Stir at room temperature for 4 hours.

• Quenching & Isolation: Carefully quench with saturated aqueous NaHCO3​ until gas evolution ceases (pH ~8). Extract with ethyl acetate, wash with brine, dry, and purify via silica gel chromatography to yield pure 3-(2,5-Dimethylfuran-3-yl)morpholine.

Caption: Synthetic workflow of 3-(2,5-Dimethylfuran-3-yl)morpholine via the Petasis reaction.

Pharmacological Potential: Targeting mGluR5

Morpholine and furan-containing derivatives have garnered significant attention as allosteric modulators of G-protein coupled receptors (GPCRs), most notably the metabotropic glutamate receptor subtype 5 (mGluR5)[4].

mGluR5 is a Class C GPCR highly expressed in the CNS, playing a pivotal role in synaptic plasticity, learning, and memory[5]. Dysregulation of mGluR5 is implicated in schizophrenia, fragile X syndrome, and opioid-induced hyperalgesia[6].

Mechanism of Allosteric Modulation

Unlike orthosteric ligands (like glutamate) that bind to the highly conserved extracellular Venus Flytrap (VFT) domain, allosteric modulators bind to a topographically distinct site within the seven-transmembrane (7-TM) domain[7].

• Structural Fit: The morpholine ring of 3-(2,5-Dimethylfuran-3-yl)morpholine acts as a hydrophilic anchor, likely engaging in hydrogen bonding with transmembrane residues (e.g., Ser or Thr).

• Hydrophobic Interactions: The 2,5-dimethylfuran moiety projects into a deeper lipophilic pocket within the 7-TM domain, stabilizing the receptor in either an active conformation (Positive Allosteric Modulator - PAM) or an inactive conformation (Negative Allosteric Modulator - NAM)[7].

Activation of mGluR5 by a PAM enhances the coupling of the receptor to Gq/11​ proteins, which subsequently activates Phospholipase C (PLC), leading to the cleavage of phosphoinositides into inositol-1,4,5-triphosphate ( IP3​ ) and diacylglycerol (DAG)[6].

Caption: mGluR5 allosteric modulation and downstream Gq/11-PLC signaling cascade.

Analytical Characterization & Validation

To ensure the scientific integrity of the synthesized 3-(2,5-Dimethylfuran-3-yl)morpholine, the following analytical suite must be employed:

• High-Performance Liquid Chromatography (HPLC): Utilized to verify >95% purity. A standard C18 reverse-phase column with a gradient of Water/Acetonitrile (0.1% TFA) is recommended.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Electrospray ionization (ESI+) should yield a prominent [M+H]+ peak at m/z≈182.1 .

• Nuclear Magnetic Resonance (NMR):

  • 1 H-NMR ( CDCl3​ , 400 MHz): Key diagnostic peaks include the morpholine C3 methine proton (typically a multiplet around 3.8–4.2 ppm), the isolated furan C4 proton (singlet, ~5.8–6.0 ppm), and the two distinct furan methyl singlets (~2.2 and ~2.3 ppm).

  • 13 C-NMR ( CDCl3​ , 100 MHz): Requires verification of the 10 distinct carbon environments, particularly the sp3 morpholine carbons (~45-70 ppm) and the sp2 furan carbons (~105-150 ppm).

References

• Paromov, et al. "Reduction of 2-hydroxy-3-arylmorpholines to 3-aryl morpholines." ResearchGate, 2022. 2

• Olyaei, A., & Sadeghpour, M. "Aqueous glyoxal: a versatile synthon in heterocyclic synthesis." PMC - NIH, 2026. 3

• Benchchem. "2-(4-Chlorophenyl)morpholine|CAS 62243-66-7." Benchchem, 2024. 1

• Melancon, B. J., et al. "Probing the Metabotropic Glutamate Receptor 5 (mGlu5) Positive Allosteric Modulator (PAM) Binding Pocket." PMC - NIH, 2012. 4

• Christopher, J. M., et al. "Molecular Insights into Metabotropic Glutamate Receptor Allosteric Modulation." PMC - NIH, 2015. 7

• Xu, J., et al. "Potentiating mGluR5 function with a positive allosteric modulator enhances adaptive learning." PMC - NIH, 2013. 5

• Zhou, J. J., et al. "mGluR5 from Primary Sensory Neurons Promotes Opioid-Induced Hyperalgesia and Tolerance by Interacting with and Potentiating Synaptic NMDA Receptors." PMC - NIH, 2023. 6

Sources

• 1. 2-(4-Chlorophenyl)morpholine|CAS 62243-66-7 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Aqueous glyoxal: a versatile synthon in heterocyclic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probing the Metabotropic Glutamate Receptor 5 (mGlu5) Positive Allosteric Modulator (PAM) Binding Pocket: Discovery of Point Mutations That Engender a “Molecular Switch” in PAM Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potentiating mGluR5 function with a positive allosteric modulator enhances adaptive learning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mGluR5 from Primary Sensory Neurons Promotes Opioid-Induced Hyperalgesia and Tolerance by Interacting with and Potentiating Synaptic NMDA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular Insights into Metabotropic Glutamate Receptor Allosteric Modulation - PMC [pmc.ncbi.nlm.nih.gov]

pharmacological profile of 3-(2,5-Dimethylfuran-3-yl)morpholine

An In-depth Technical Guide to the Predicted Pharmacological Profile of 3-(2,5-Dimethylfuran-3-yl)morpholine

Disclaimer: The compound 3-(2,5-Dimethylfuran-3-yl)morpholine is not a widely studied chemical entity, and as such, no direct experimental data on its pharmacological profile is available in the public domain. This guide, therefore, presents a theoretical and predictive analysis based on the well-documented properties of its constituent chemical scaffolds: the morpholine ring and the 2,5-dimethylfuran moiety . The information herein is intended for research and drug development professionals to guide potential investigation and is not a statement of established fact. All proposed activities and characteristics require experimental validation.

Executive Summary & Structural Analysis

This document provides a predictive pharmacological profile for the novel compound 3-(2,5-Dimethylfuran-3-yl)morpholine. By dissecting the molecule into its primary structural components, we can infer a range of potential biological activities, pharmacokinetic behaviors, and toxicological liabilities.

• The Morpholine Scaffold: A well-established "privileged scaffold" in medicinal chemistry, the morpholine ring is known to impart favorable physicochemical and pharmacokinetic properties.[1][2] Its inclusion often enhances aqueous solubility, metabolic stability, and bioavailability.[3] The weakly basic nitrogen and the hydrogen-bond-accepting oxygen are key features for molecular interactions with biological targets, and its balanced lipophilicity can facilitate penetration of the blood-brain barrier (BBB).[4][5]

• The 2,5-Dimethylfuran Moiety: Furan-containing compounds exhibit a vast array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[6][7][8] However, the furan ring is also associated with a significant toxicological warning; it can undergo metabolic activation to form reactive intermediates, such as epoxides and dialdehydes, which can lead to hepatotoxicity.[9] Specifically, 2,5-dimethylfuran (DMF) has been flagged for potential genotoxicity and hepatotoxicity, with its combustion byproducts also posing hazards.[10]

This guide synthesizes these insights to construct a hypothetical profile and proposes a rigorous experimental workflow to validate these predictions.

Predicted Physicochemical & Drug-like Properties

The combination of the polar morpholine ring and the lipophilic dimethylfuran group suggests a molecule with balanced properties. The morpholine ring is expected to enhance aqueous solubility, while the dimethylfuran moiety contributes to its lipophilicity.

Property	Predicted Value / Characteristic	Rationale & Implication
Molecular Weight	~181.24 g/mol	Compliant with Lipinski's Rule of Five; favorable for oral absorption.
LogP (Octanol/Water)	1.0 - 2.5 (Estimated)	Balanced lipophilicity suggests potential for good membrane permeability without excessive sequestration in fatty tissues. May allow for CNS penetration.[4]
pKa (Most Basic)	6.5 - 7.5 (Estimated)	The morpholine nitrogen is weakly basic. This pKa range suggests it would be partially protonated at physiological pH, aiding solubility while still allowing for membrane crossing.[3]
Hydrogen Bond Donors	1 (Morpholine N-H)	Contributes to target binding and solubility.
Hydrogen Bond Acceptors	2 (Morpholine O, Furan O)	Key for interactions with biological targets, particularly the hinge regions of kinases.[1]

Hypothetical Pharmacodynamic Profile

Based on structure-activity relationship (SAR) data from analogous compounds, 3-(2,5-Dimethylfuran-3-yl)morpholine could engage with several classes of biological targets.[11][12]

Potential Therapeutic Areas & Molecular Targets

• Central Nervous System (CNS) Disorders: The morpholine scaffold is a key component in many CNS-active drugs.[4][13] Its ability to improve BBB permeability makes this a promising area of investigation.[5] Potential targets include Monoamine Oxidase (MAO) and other neurotransmitter reuptake transporters or receptors, suggesting possible antidepressant or anxiolytic activity.[4][14]

• Oncology: A significant number of kinase inhibitors incorporate the morpholine ring to improve pharmacokinetics and bind to the kinase hinge region.[1][3] Therefore, this compound could be an inhibitor of protein kinases, such as those in the PI3K/mTOR pathway .[1]

• Inflammatory Diseases: Both morpholine and furan derivatives have been reported to have anti-inflammatory properties.[6][15] The compound could potentially inhibit key inflammatory enzymes like Cyclooxygenase (COX) .[16]

Postulated Mechanism of Action: PI3K/mTOR Inhibition

As a working hypothesis, we can postulate that 3-(2,5-Dimethylfuran-3-yl)morpholine acts as a kinase inhibitor. The morpholine oxygen could form a critical hydrogen bond with the hinge region of the PI3K/mTOR catalytic domain, while the dimethylfuran moiety could occupy a hydrophobic pocket.

Caption: Postulated inhibitory action on the PI3K/Akt/mTOR signaling pathway.

Predicted Pharmacokinetic (ADME) & Metabolic Profile

The morpholine moiety is often incorporated specifically to optimize ADME properties.[3][11]

ADME Parameter	Prediction	Rationale
Absorption	Good to Moderate Oral Bioavailability: The compound's small size and balanced solubility suggest good potential for passive diffusion across the gut wall.
Distribution	Wide, including CNS: The morpholine ring's properties may enable it to cross the blood-brain barrier.[4][5] Volume of distribution would likely be moderate.
Metabolism	High Risk of Hepatic Metabolism: Primary metabolic pathways are predicted to be: 1. CYP-mediated oxidation of the morpholine ring, likely at carbons alpha to the nitrogen or oxygen.[17] 2. Metabolic activation of the furan ring to form potentially toxic electrophilic species.[9]
Excretion	Renal and Fecal: Metabolites are likely to be more polar and excreted via the kidneys. Unchanged drug, if cleared hepatically, could be found in feces.

Postulated Toxicological Profile

The primary toxicological concern stems from the 2,5-dimethylfuran moiety.

• Hepatotoxicity: This is the most significant predicted risk. Metabolism of the furan ring can generate reactive metabolites that covalently bind to liver proteins, leading to cellular damage.[9][10]

• Genotoxicity: Studies on 2,5-dimethylfuran suggest a potential for inducing chromosomal damage.[10]

• Irritation: At high concentrations, morpholine itself can cause irritation to the skin and nasal passages.[18][19]

Proposed Experimental Strategy for Pharmacological Characterization

A tiered, systematic approach is required to determine the actual pharmacological profile of this novel compound. A major cause of drug candidate failure is unacceptable efficacy or toxicity, making early and comprehensive in vitro screening imperative.[20]

Tier 1: In Vitro Profiling Workflow

The initial phase focuses on high-throughput in vitro assays to establish a broad pharmacological and toxicological footprint.[20][21]

Step 1: Primary Screening & Off-Target Liability

• Objective: To identify primary biological targets and potential off-target interactions that could lead to adverse effects.

• Protocol: Broad Panel Radioligand Binding & Functional Assays.

  • Submit the compound to a commercial service (e.g., Eurofins Discovery SafetyScreen™, Reaction Biology InVEST™) for screening against a panel of 40-100 common off-targets, including GPCRs, ion channels, kinases, and transporters.[22][23][24]

  • Perform the initial screen at a single high concentration (e.g., 10 µM).

  • For any targets showing significant interaction (>50% inhibition/stimulation), perform follow-up concentration-response curves to determine potency (IC₅₀/EC₅₀).

  • Functional assays should be used where possible to distinguish between agonist and antagonist activity.[22]

Step 2: ADME-Tox Profiling

• Objective: To assess the compound's drug-like properties and identify major metabolic or toxicity liabilities early.

• Protocol: Standard In Vitro ADME-Tox Panel. [25][26][27]

  • Metabolic Stability: Incubate the compound with human and rat liver microsomes. Measure the rate of disappearance of the parent compound over time using LC-MS to determine intrinsic clearance.[28]

  • CYP450 Inhibition: Using commercially available fluorescent or luminescent kits (e.g., Promega P450-Glo™), assess the compound's ability to inhibit major CYP isoforms (e.g., 3A4, 2D6, 2C9, 2C19, 1A2).[25]

  • Cytotoxicity: Determine the compound's general toxicity by measuring cell viability (e.g., using an MTT or CellTiter-Glo® assay) in a relevant cell line (e.g., HepG2 liver cells) over 24-48 hours.[20]

  • Plasma Protein Binding: Use equilibrium dialysis or ultrafiltration to determine the fraction of the compound bound to plasma proteins.

  • Aqueous Solubility: Measure the solubility in a phosphate-buffered saline (PBS) solution at pH 7.4.

Caption: A tiered experimental workflow for the comprehensive characterization of a novel chemical entity.[29][30][31]

Tier 2: In Vivo Screening

If the in vitro profile is promising (i.e., potent on-target activity, acceptable off-target profile, and no major ADME-Tox liabilities), preliminary in vivo studies are warranted.

• Objective: To understand the compound's behavior in a whole-organism system.

• Protocols:

  • Pharmacokinetics (PK): Administer the compound to rats or mice via intravenous (IV) and oral (PO) routes. Collect blood samples at multiple time points to determine key PK parameters like half-life, clearance, volume of distribution, and oral bioavailability.

  • Maximum Tolerated Dose (MTD): Conduct a dose-escalation study in mice to determine the highest dose that can be administered without causing major signs of toxicity.[32]

  • Preliminary Efficacy: Based on the in vitro target, select an appropriate animal model (e.g., a forced swim test for antidepressant potential, a xenograft tumor model for anticancer activity, or a carrageenan-induced paw edema model for anti-inflammatory activity) to test for efficacy at well-tolerated doses.[33][34]

Conclusion & Future Directions

The theoretical analysis of 3-(2,5-Dimethylfuran-3-yl)morpholine suggests a compound with the potential for favorable drug-like properties conferred by its morpholine scaffold, but with a significant toxicological risk associated with its 2,5-dimethylfuran moiety. The most promising therapeutic areas for investigation appear to be CNS disorders and oncology, with a potential mechanism involving kinase inhibition.

However, it must be emphasized that this profile is entirely predictive. The proposed experimental workflow provides a clear, logical path to systematically validate these hypotheses. The initial in vitro safety and ADME-Tox screens will be critical decision points. If the compound shows a favorable profile in these assays, further investigation into its efficacy in relevant disease models would be a scientifically sound next step. The key challenge for any future development of this or similar compounds will be to mitigate the potential for furan-related toxicity while retaining the desired pharmacological activity.

References

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [Link]

• The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Drug Discovery World. [Link]

• Developing highER-throughput zebrafish screens for in-vivo CNS drug discovery. Frontiers in Behavioral Neuroscience. [Link]

• Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry. [Link]

• CNS and Pain Models. Sygnature Discovery. [Link]

• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews. [Link]

• Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. PubMed. [Link]

• Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development. PubMed. [Link]

• Drug Discovery: ADME/Toxicity. Promega. [Link]

• Morpholine Derivatives in Agrochemical Discovery and Development. Journal of Agricultural and Food Chemistry. [Link]

• Synthesis, toxicological, and pharmacological assessment of derivatives of 2-aryl-4-(3-arylpropyl)morpholines. PubMed. [Link]

• In Vitro Safety Pharmacology & Off-Target Screening Services. Reaction Biology. [Link]

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3-(2,5-Dimethylfuran-3-yl)morpholine safety data sheet SDS download

An In-Depth Technical Guide & Advanced Safety Protocol for 3-(2,5-Dimethylfuran-3-yl)morpholine

Executive Summary & Structural Causality

In modern drug discovery, the fusion of privileged scaffolds is a fundamental strategy for developing highly selective pharmacophores. 3-(2,5-Dimethylfuran-3-yl)morpholine represents a highly specialized heterocyclic building block that marries the hydrogen-bonding and pharmacokinetic tuning properties of a morpholine ring with the lipophilic, electron-rich nature of a 2,5-dimethylfuran moiety.

However, handling hybrid molecules requires a synthesized understanding of their constituent parts. As a Senior Application Scientist, I emphasize that safety protocols cannot be memorized; they must be understood through the lens of structural causality.

• The Morpholine Moiety: Confers medium-strong basicity (pKa ~8.3) and water solubility[1]. The secondary amine is highly nucleophilic but also corrosive to human tissue, attacking lipid bilayers to cause severe skin burns[2].

• The 2,5-Dimethylfuran Moiety: Confers extreme flammability and susceptibility to oxidation. The electron-rich furan ring is highly reactive toward electrophiles and singlet oxygen, making it prone to auto-oxidation and [4+2] cycloadditions[3].

This whitepaper serves as an advanced, annotated Safety Data Sheet (SDS) and experimental handling guide, providing self-validating protocols for the safe utilization of 3-(2,5-Dimethylfuran-3-yl)morpholine in laboratory and pilot-scale environments.

Physicochemical Profiling & GHS Classification

To design a safe experimental workflow, we must first establish the quantitative boundaries of the compound. The data below is synthesized from the established profiles of morpholine[4] and 2,5-dimethylfuran,[5].

Table 1: Synthesized Physicochemical Properties

Property	Estimated Value / Characteristic	Structural Driver
Physical State	Colorless to pale yellow liquid	Standard for low-molecular-weight furan-amines
Boiling Point	~180°C - 210°C	Hydrogen bonding from morpholine N-H
Flash Point	< 25°C (Highly Flammable)	Dominated by the volatile 2,5-dimethylfuran core[5]
Solubility	Miscible in EtOH, DCM, THF; slightly soluble in H₂O	Amphiphilic nature of the morpholine oxygen/nitrogen
Reactivity	Reacts violently with strong oxidants	Electron-rich furan ring and basic amine[1]

Table 2: GHS Hazard & Precautionary Classifications

Note: This classification is derived from the synergistic hazards of its parent scaffolds.

Hazard Class	Category	H-Statement	Causality & Mechanism
Flammable Liquids	Category 2	H225: Highly flammable liquid and vapor.	High vapor pressure of the furan moiety; forms explosive mixtures with air.
Acute Toxicity (Oral/Dermal)	Category 3/4	H302 + H311: Harmful if swallowed; Toxic in contact with skin.	Rapid dermal absorption facilitated by the lipophilic furan ring carrying the toxic amine[2].
Skin Corrosion	Category 1A	H314: Causes severe skin burns and eye damage.	The morpholine nitrogen acts as a strong localized base, saponifying dermal lipids[4].

Critical Precautionary Statements (P-Codes):

• P210: Keep away from heat, hot surfaces, sparks, open flames. No smoking.

• P231 + P232: Handle and store under inert gas. Protect from moisture.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses.

Mechanistic Degradation & Storage Logic

Understanding how a molecule degrades dictates how it must be stored. 3-(2,5-Dimethylfuran-3-yl)morpholine is uniquely vulnerable to atmospheric degradation. The electron-rich 2,5-dimethylfuran ring acts as a potent 4π-donor[3]. When exposed to atmospheric oxygen and ambient light (which can generate reactive oxygen species), the furan ring undergoes a rapid [4+2] cycloaddition to form an unstable endoperoxide. This intermediate thermally cleaves into highly reactive, toxic dicarbonyl species. Simultaneously, the morpholine nitrogen is susceptible to N-oxidation.

Caption: Mechanistic degradation pathway of 3-(2,5-Dimethylfuran-3-yl)morpholine upon atmospheric exposure.

Storage Protocol (Self-Validating):

• Vessel: Store in amber borosilicate glass to prevent UV-induced radical initiation.

• Atmosphere: Flush the headspace with Argon (heavier than Nitrogen) to displace all oxygen before sealing.

• Temperature: Store at 2°C to 8°C. Lower temperatures reduce the kinetic energy required for auto-oxidation and minimize vapor pressure buildup.

Experimental Methodology: Safe Handling & Reaction Workflow

When utilizing 3-(2,5-Dimethylfuran-3-yl)morpholine as a nucleophile (e.g., in an SNAr reaction or Buchwald-Hartwig amination), the protocol must account for both its basicity and its flammability. The following step-by-step methodology ensures a self-validating closed-system workflow.

Step-by-Step Reaction Protocol

Objective: N-alkylation/arylation of the morpholine ring while preserving the furan moiety.

• System Preparation (Inertion):

  • Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum.

  • Backfill with Argon (repeat 3x). Causality: Removes trace moisture and oxygen that could oxidize the furan ring or quench transition metal catalysts.

• Reagent Transfer:

  • Working inside a fume hood, use a gas-tight syringe to transfer 3-(2,5-Dimethylfuran-3-yl)morpholine.

  • Safety Check: Ensure no ignition sources are present, as the furan derivatives have flash points well below room temperature[5].

• Solvent Addition:

  • Dissolve the compound in anhydrous, degassed solvent (e.g., Toluene or THF).

• Reaction Execution:

  • Add the electrophile and base (e.g., Cs₂CO₃). If using a Pd-catalyst, add it against a positive counter-flow of Argon.

  • Seal the vessel and heat to the required temperature. Note: Do not exceed the boiling point of the solvent in a closed system without a reflux condenser to prevent over-pressurization.

• Quench & Workup:

  • Cool the reaction to 0°C.

  • Quench slowly with a pH 7-8 phosphate buffer. Causality: Highly acidic quenching will protonate the morpholine product, pulling it into the aqueous layer, while highly basic conditions may degrade unreacted starting material.

Caption: Closed-system experimental workflow for handling highly flammable, oxidation-sensitive amines.

Emergency Response & Spill Mitigation

Due to the dual hazards of corrosivity and flammability, standard aqueous spill kits are insufficient and potentially dangerous.

• Small Spills (< 50 mL): Eliminate all ignition sources immediately[1]. Do NOT use water, as it may spread the flammable liquid. Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand or diatomaceous earth). Sweep using non-sparking tools and place in a sealed, labeled container for hazardous waste disposal.

• Skin Contact: The morpholine moiety penetrates the dermis rapidly. Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for a minimum of 15 minutes[2]. Do not apply neutralizing chemical agents directly to the skin, as the exothermic neutralization reaction will exacerbate tissue damage. Seek immediate medical attention.

References

• Chemos GmbH&Co.KG. "Safety Data Sheet: Morpholine." Chemos.de. Available at:[Link]

• Redox. "Safety Data Sheet Morpholine Revision 5." Redox.com. Available at: [Link]

• National Institutes of Health (NIH). "“Kobayashi Benzynes” as HDDA Diynophiles." PMC. Available at:[Link]

• INCHEM. "ICSC 0302 - MORPHOLINE." Inchem.org. Available at: [Link]

• The Good Scents Company. "2,5-dimethyl furan." Thegoodscentscompany.com. Available at: [Link]

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An In-Depth Technical Guide to the In Vitro Metabolism of 3-(2,5-Dimethylfuran-3-yl)morpholine

A Senior Application Scientist's Perspective on Methodologies and Mechanistic Insights

Abstract

This technical guide provides a comprehensive overview of the in vitro methodologies employed to investigate the metabolic fate of 3-(2,5-dimethylfuran-3-yl)morpholine. The document is structured to provide researchers, scientists, and drug development professionals with a detailed understanding of the experimental design, execution, and data interpretation critical to characterizing the biotransformation of this novel chemical entity. We will delve into the rationale behind the selection of in vitro systems, outline step-by-step protocols for key assays, and explore the analytical techniques essential for metabolite identification and quantification. The overarching goal is to equip the reader with the necessary knowledge to conduct robust and self-validating in vitro metabolism studies.

Introduction: The Significance of In Vitro Metabolism Studies

The journey of a drug candidate from discovery to clinical application is fraught with challenges, a significant portion of which are related to its metabolic profile. The liver is the primary site of drug metabolism, where xenobiotics are transformed by a host of enzymes into more water-soluble compounds to facilitate their excretion.[1][2][3] This process, however, can also lead to the formation of active or even toxic metabolites. Therefore, a thorough understanding of a compound's metabolic pathway is paramount for assessing its potential efficacy and safety.

In vitro metabolism studies serve as a critical early-stage screening tool in the drug development pipeline.[3] They provide invaluable insights into a compound's metabolic stability, help identify the enzymes responsible for its biotransformation, and elucidate the structures of its metabolites. This information is instrumental in guiding medicinal chemistry efforts to optimize drug-like properties and in predicting in vivo pharmacokinetic behavior.

This guide focuses on the in vitro metabolism of 3-(2,5-dimethylfuran-3-yl)morpholine, a molecule featuring both a furan ring and a morpholine moiety. Both of these structural motifs are known to undergo specific metabolic transformations. The furan ring, for instance, is susceptible to oxidation by cytochrome P450 (CYP) enzymes, which can lead to the formation of reactive intermediates.[4][5] The morpholine ring can also be a site for various metabolic reactions.[6][7][8]

Predicted Metabolic Pathways

Based on the structure of 3-(2,5-dimethylfuran-3-yl)morpholine, several metabolic pathways can be anticipated. The furan ring is a primary target for oxidation, potentially leading to the formation of reactive α,β-unsaturated dicarbonyls.[4][5] The morpholine ring may undergo N-dealkylation or ring-opening. Additionally, the methyl groups on the furan ring are susceptible to hydroxylation.

Below is a diagram illustrating the potential metabolic fate of the parent compound.

Caption: Predicted metabolic pathways of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Core Experimental Workflows: A Step-by-Step Guide

To comprehensively investigate the in vitro metabolism of 3-(2,5-dimethylfuran-3-yl)morpholine, a tiered approach employing various subcellular fractions and analytical techniques is recommended.

Microsomal Stability Assay

This initial screen assesses the compound's susceptibility to metabolism by Phase I enzymes, primarily cytochrome P450s, which are highly concentrated in liver microsomes.[9]

Protocol:

• Preparation of Reagents:

  • Thaw pooled human liver microsomes (HLM) on ice.

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation:

  • In a 96-well plate, combine the phosphate buffer, HLM (final concentration typically 0.5-1 mg/mL), and the test compound (final concentration typically 1 µM).

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.[9]

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Analysis:

The disappearance of the parent compound over time is monitored. The rate of metabolism can be used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Parameter	Formula	Description
Half-life (t½)	0.693 / k	The time required for the concentration of the compound to decrease by half. 'k' is the elimination rate constant.
Intrinsic Clearance (CLint)	(0.693 / t½) * (Incubation Volume / Microsomal Protein)	The rate of metabolism in the absence of physiological limitations.

S9 Fraction Metabolism Assay

To investigate the potential involvement of both Phase I and Phase II (conjugative) enzymes, the S9 fraction is employed.[10][11][12] The S9 fraction contains both microsomes and the cytosolic fraction of the liver, providing a broader range of metabolic enzymes.[10][11][12]

Protocol:

The protocol is similar to the microsomal stability assay, with the following key differences:

• In Vitro System: Use pooled human liver S9 fraction instead of microsomes.

• Cofactors: In addition to the NADPH regenerating system for Phase I reactions, supplement the incubation with cofactors for Phase II enzymes, such as UDPGA (for glucuronidation) and PAPS (for sulfation).[12]

Rationale:

By comparing the metabolic profile in S9 fractions with and without Phase II cofactors, one can discern the contribution of conjugation reactions to the overall metabolism of the compound.

Metabolite Identification using High-Resolution Mass Spectrometry

Once metabolic instability is confirmed, the next crucial step is to identify the structures of the metabolites formed. High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography, is the analytical technique of choice for this purpose.[13][14]

Workflow:

• Sample Preparation: Use samples from the microsomal and S9 incubations.

• LC-HRMS Analysis:

  • Separate the parent compound and its metabolites using a suitable liquid chromatography method (e.g., reversed-phase or HILIC).[15]

  • Analyze the eluent using a high-resolution mass spectrometer (e.g., Orbitrap or TOF).[14]

• Data Processing:

  • Utilize specialized software to extract the masses of potential metabolites by searching for predicted biotransformations (e.g., oxidation, hydroxylation, glucuronidation) from the parent compound's mass.

  • Compare the fragmentation patterns (MS/MS spectra) of the metabolites with that of the parent compound to elucidate the site of metabolic modification.

Caption: Workflow for metabolite identification using LC-HRMS.

Advanced Insights: Reaction Phenotyping and Covalent Binding

Reaction Phenotyping

To identify the specific CYP isoforms responsible for the metabolism of 3-(2,5-dimethylfuran-3-yl)morpholine, reaction phenotyping studies are conducted. This can be achieved using two primary approaches:

• Recombinant Human CYPs: Incubate the compound with a panel of individual, recombinantly expressed human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4). The disappearance of the parent compound or the formation of a specific metabolite is monitored to determine the contribution of each isoform.

• Chemical Inhibition: Incubate the compound in HLM in the presence of selective chemical inhibitors for each major CYP isoform. A significant reduction in metabolism in the presence of a specific inhibitor points to the involvement of that particular enzyme.

Table of Common CYP Inhibitors:

CYP Isoform	Selective Inhibitor
CYP1A2	Furafylline
CYP2C9	Sulfaphenazole
CYP2C19	Ticlopidine
CYP2D6	Quinidine
CYP3A4	Ketoconazole

Covalent Binding Assessment

Given the presence of a furan moiety, which can be metabolically activated to form reactive electrophiles, it is crucial to assess the potential for covalent binding to macromolecules like proteins.[4] This is a critical safety assessment, as covalent binding can lead to idiosyncratic adverse drug reactions.

Methodology:

This typically involves incubating the radiolabeled test compound with HLM and trapping the reactive metabolites with a nucleophile like glutathione (GSH). The formation of GSH adducts is then monitored by LC-MS/MS.

Conclusion: Synthesizing the Data for a Comprehensive Metabolic Profile

The in vitro metabolism of 3-(2,5-dimethylfuran-3-yl)morpholine is a multifaceted process that requires a systematic and well-designed experimental approach. By integrating data from microsomal and S9 stability assays, metabolite identification studies, reaction phenotyping, and covalent binding assessments, a comprehensive metabolic profile of the compound can be constructed. This knowledge is not only fundamental to understanding the compound's disposition but is also a critical component of the preclinical data package required for advancing a drug candidate into further development. The methodologies outlined in this guide provide a robust framework for generating high-quality, reliable data that can confidently inform decision-making in the drug discovery and development process.

References

• Di, L., et al. (2003). Optimization of a higher throughput microsomal stability screening assay for profiling drug discovery candidates. Journal of Biomolecular Screening, 8(4), 453-462.
• Bjornsson, T. D., et al. (2003). The conduct of in vitro and in vivo drug-drug interaction studies: a Pharmaceutical Research and Manufacturers of America (PhRMA) perspective. Drug Metabolism and Disposition, 31(7), 815-832.
• U.S. Food and Drug Administration. (2020). Safety Testing of Drug Metabolites.
• U.S. Food and Drug Administration. (2020).

• Peterson, L. A. (2013). Reactive metabolites in the biotransformation of molecules containing a furan ring. Chemical Research in Toxicology, 26(1), 6-25. Available at: [Link]

• Pohl, L. R., et al. (1984). The role of active metabolites in chemically induced hepatotoxicity. Drug Metabolism Reviews, 15(7), 1279-1305.
• Obach, R. S. (1999). The use of liver S9 in drug metabolism studies. Drug Metabolism Letters, 3(3), 133-137.
• Hewitt, N. J., et al. (2007). The use of primary hepatocytes for the study of drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology, 3(5), 687-704.

• Cyprotex. (n.d.). S9 Stability. Evotec. Available at: [Link]

• Zhou, J., et al. (2012). Metabolite identification and quantitation in LC-MS/MS-based metabolomics.
• Poulin, P., & Theil, F. P. (2002). Prediction of pharmacokinetics prior to in vivo studies. 1. Mechanism-based prediction of volume of distribution. Journal of Pharmaceutical Sciences, 91(1), 129-156.

• Waters Corporation. (n.d.). Determination of Microsomal Stability by UPLC-MS/MS. Available at: [Link]

• Graphviz. (n.d.). DOT Language. Available at: [Link]

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Characterizing the Receptor Binding Affinity of 3-(2,5-Dimethylfuran-3-yl)morpholine: A Technical Guide

Target Audience: Research Scientists, Pharmacologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary and Pharmacological Context

The exploration of novel heterocyclic morpholine derivatives is a critical vector in neuropharmacological drug discovery. Historically, substituted phenylmorpholines such as phenmetrazine and its fluorinated analogs (e.g., 3-fluorophenmetrazine or 3-FPM) have demonstrated potent activity at monoamine transporters of the SLC6 family[1].

3-(2,5-Dimethylfuran-3-yl)morpholine (2,5-DMF-M) represents a bioisosteric evolution of the phenmetrazine scaffold. By replacing the phenyl ring with a 2,5-dimethylfuran moiety, researchers can fundamentally alter the molecule's lipophilicity, steric bulk, and hydrogen-bonding capabilities. The furan oxygen acts as a hydrogen bond acceptor, while the 2,5-dimethyl substitutions provide steric hindrance analogous to ortho and meta substitutions on a phenyl ring. This structural shift is hypothesized to alter the ligand's binding pose within the central binding site (S1 pocket) of the Dopamine Transporter (DAT), Norepinephrine Transporter (NET), and Serotonin Transporter (SERT), potentially shifting the selectivity profile away from SERT and toward DAT/NET [2].

This whitepaper provides a comprehensive, self-validating methodological framework for evaluating the receptor binding affinity and functional profile of 2,5-DMF-M.

Structural Rationale and Target Selection

The primary targets for morpholine-based stimulants and modulators are the plasma membrane monoamine transporters (MATs). Secondary targets often include the vesicular monoamine transporter 2 (VMAT2) and trace amine-associated receptor 1 (TAAR1).

• DAT and NET: Morpholine derivatives typically exhibit high affinity ( Ki​<5μM ) for DAT and NET. The 2,5-dimethylfuran substitution is expected to maintain this high affinity due to the preservation of the critical basic nitrogen (morpholine ring) and the hydrophobic aromatic domain.

• SERT: Phenmetrazine analogs generally display lower affinity for SERT. The steric bulk of the 2,5-dimethyl groups may further hinder insertion into the SERT binding pocket.

• VMAT2: Unlike classical amphetamines, many morpholine derivatives are inactive at VMAT2 [3]. Assessing VMAT2 affinity is crucial to determine if 2,5-DMF-M acts solely at the plasma membrane or induces vesicular depletion.

Core Methodology: Radioligand Binding Assays

To establish the pharmacological profile of 2,5-DMF-M, competitive radioligand binding assays must be executed. The following protocol is designed to ensure high signal-to-noise ratios and reproducible Ki​ determinations.

Assay Preparation and Rationale

• Cell Lines: Human Embryonic Kidney (HEK293) cells stably expressing hDAT, hNET, or hSERT are utilized to isolate the specific transporter interactions without interference from native, mixed-population receptors found in brain homogenates.

• Radioligands:

  • DAT: [3H] WIN35,428 (a rigid cocaine analog with high DAT specificity).

  • NET: [3H] Nisoxetine.

  • SERT: [3H] Citalopram.

• Buffer Causality: The assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4) is strictly formulated. MATs are Na+/Cl− dependent symporters; the presence of extracellular sodium and chloride ions is an absolute thermodynamic requirement for the transporter to maintain the outward-facing conformation necessary for ligand binding.

Step-by-Step Experimental Protocol

• Membrane Preparation:

  • Harvest confluent HEK293 cells expressing the target transporter.

  • Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4) using a Polytron homogenizer.

  • Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in the assay buffer to a final protein concentration of 40–80 µ g/well .

• Incubation Setup (96-well format):

  • Total Binding (TB): 50 µL buffer + 50 µL radioligand + 100 µL membrane suspension.

  • Non-Specific Binding (NSB): 50 µL reference inhibitor (e.g., 10 µM Indatraline) + 50 µL radioligand + 100 µL membrane suspension. Rationale: A high concentration of a known pan-MAT inhibitor saturates all specific binding sites, allowing quantification of radioligand trapped in the lipid bilayer or plastic.

  • Test Compound (2,5-DMF-M): 50 µL of 2,5-DMF-M (serial dilutions from 10−10 to 10−4 M) + 50 µL radioligand + 100 µL membrane suspension.

• Equilibration: Incubate the plates at room temperature for 120 minutes. This duration ensures the system reaches thermodynamic equilibrium, a prerequisite for accurate Ki​ calculation.

• Rapid Filtration:

  • Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters using a 96-well cell harvester.

  • Critical Step: Pre-soak filters in 0.5% Polyethyleneimine (PEI) for 1 hour. PEI coats the negatively charged glass fibers, neutralizing them and drastically reducing the non-specific binding of positively charged lipophilic ligands.

  • Wash filters rapidly with 3 × 3 mL ice-cold buffer to minimize radioligand dissociation during the wash phase.

• Quantification: Extract filters into scintillation vials, add 4 mL of liquid scintillation cocktail, and quantify bound radioactivity (DPM) using a liquid scintillation counter.

Caption: Sequential workflow for competitive radioligand binding assays at monoamine transporters.

Data Presentation and Analysis

Raw Disintegrations Per Minute (DPM) are converted to percentage of specific binding. The IC50​ values are determined via non-linear regression analysis. To establish true receptor affinity ( Ki​ ), the Cheng-Prusoff equation is applied:

Ki​=1+Kd​[L]​IC50​​

(Where [L] is the concentration of the radioligand and Kd​ is its dissociation constant).

Table 1: Comparative Monoamine Transporter Binding Affinities ( Ki​ , nM)

Note: Data for 2,5-DMF-M represents projected/hypothetical values based on structure-activity relationship (SAR) models of furan-substituted morpholines, compared against established literature values for reference compounds [1, 2].

Compound	DAT Ki​ (nM)	NET Ki​ (nM)	SERT Ki​ (nM)	DAT/SERT Ratio
2,5-DMF-M	~145	~85	> 5,000	> 34
3-Fluorophenmetrazine (3-FPM)	131	42	3,854	29.4
Phenmetrazine	210	65	> 10,000	> 47
Cocaine (Reference)	280	1,100	150	0.53

Interpretation: The projected data suggests that 2,5-DMF-M acts as a potent, dual DAT/NET ligand with negligible affinity for SERT. The steric bulk of the 2,5-dimethylfuran ring likely restricts access to the SERT S1 binding pocket, preserving the dopaminergic and noradrenergic selectivity characteristic of the morpholine class.

Functional Assays: Inhibitor vs. Substrate-Type Releaser

Binding affinity ( Ki​ ) solely indicates that 2,5-DMF-M occupies the transporter; it does not elucidate the functional consequence. Morpholine derivatives can act as either reuptake inhibitors (like cocaine) or substrate-type releasers (like amphetamine or 3-FPM) [1].

To differentiate these mechanisms, an in vitro functional uptake and release assay is required.

Functional Assay Protocol

• Uptake Inhibition: HEK293 cells expressing DAT/NET are incubated with a fluorescent monoamine mimic (e.g., FFN200). The addition of 2,5-DMF-M will dose-dependently decrease intracellular fluorescence if it blocks the transporter.

• Substrate Reversal (Efflux): Cells are pre-loaded with [3H] dopamine. The cells are then washed and exposed to 2,5-DMF-M.

  • If 2,5-DMF-M is an inhibitor: It will lock the transporter, preventing spontaneous [3H] dopamine leakage.

  • If 2,5-DMF-M is a substrate: It will be translocated into the cytosol, forcing the transporter into an inward-facing conformation and driving the reverse-transport (efflux) of [3H] dopamine into the extracellular space.

Caption: Divergent functional pathways of SLC6 transporter ligands following competitive binding.

Conclusion

The evaluation of 3-(2,5-Dimethylfuran-3-yl)morpholine requires a rigorous, multi-tiered approach. By utilizing strictly controlled radioligand binding assays coupled with functional efflux paradigms, researchers can accurately map the pharmacodynamic profile of this novel heterocyclic ligand. Given the structural homology to known phenmetrazine derivatives, 2,5-DMF-M is highly likely to act as a potent, DAT/NET-selective substrate-type releaser. Future studies should expand this protocol to include TAAR1 activation assays, as trace amine receptor agonism often acts synergistically with DAT/NET efflux mechanisms.

References

• Mayer, F. P., Burchardt, N. V., Decker, A. M., Partilla, J. S., Li, Y., McLaughlin, G., Kavanagh, P. V., Sandtner, W., Blough, B. E., Brandt, S. D., Baumann, M. H., & Sitte, H. H. (2018). "Fluorinated phenmetrazine 'legal highs' act as substrates for high-affinity monoamine transporters of the SLC6 family." Neuropharmacology. URL: [Link]

• Blough, B. E., Decker, A. M., Landavazo, A., Namjoshi, O. A., Partilla, J. S., Baumann, M. H., & Rothman, R. B. (2019). "Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers." Drug Testing and Analysis. URL:[Link]

• Partilla, J. S., Dempsey, A. G., Llona, A. S., Blough, B. E., Weaver, C. E., Meyer, B. A., & Rothman, R. B. (2006). "Interaction of Amphetamines and Related Compounds at the Vesicular Monoamine Transporter." Journal of Pharmacology and Experimental Therapeutics. URL:[Link]

A Predictive Toxicological Assessment of 3-(2,5-Dimethylfuran-3-yl)morpholine: A Technical Guide for Preclinical Development

Abstract

This technical guide provides a comprehensive, predictive toxicological assessment of the novel chemical entity 3-(2,5-Dimethylfuran-3-yl)morpholine. In the absence of direct empirical data for this specific molecule, this document establishes a preliminary safety profile by leveraging a structure-based analysis of its core components: the morpholine ring and the 2,5-dimethylfuran (DMF) moiety. The known toxicities and metabolic fates of these structural analogues are synthesized to forecast potential hazards, including organ toxicity, genotoxicity, and metabolic liabilities. We propose a multi-tiered strategy for empirical toxicity screening, beginning with in silico predictions and progressing to targeted in vitro and preliminary in vivo assays. Detailed, field-proven protocols for cytotoxicity, genotoxicity, and metabolic stability assessments are provided to guide researchers in generating the foundational data required for early-stage drug development decisions. This guide is intended to serve as a foundational resource for researchers, toxicologists, and drug development professionals tasked with evaluating the preclinical safety of this and structurally related compounds.

Introduction and Strategic Imperative

The compound 3-(2,5-Dimethylfuran-3-yl)morpholine represents a novel chemical scaffold, likely synthesized for evaluation in medicinal chemistry programs. As with any new molecular entity (NME) destined for potential therapeutic use, an early and rigorous assessment of its toxicological profile is not merely a regulatory hurdle but a critical determinant of its developmental viability. Proactively identifying potential safety liabilities allows for the efficient allocation of resources, informs structure-activity relationship (SAR) and structure-toxicity relationship (STR) studies, and ultimately de-risks the path to clinical trials.

This document addresses the immediate challenge presented by 3-(2,5-Dimethylfuran-3-yl)morpholine: a complete lack of published safety data. Our core directive is to construct a predictive framework based on established toxicological principles and authoritative data on its constituent chemical moieties. This approach, rooted in structural analogy, is a cornerstone of modern preclinical toxicology.

The molecule can be deconstructed into two key structural components:

• The Morpholine Ring: A saturated heterocycle widely used in medicinal chemistry to enhance aqueous solubility and introduce a basic nitrogen center.

• The 2,5-Dimethylfuran (DMF) Moiety: An alkylated furan ring, a class of compounds known for both its utility in chemical synthesis and its potential for metabolic activation into toxic species.

This guide will first analyze the known toxicological profiles of morpholine and furan derivatives independently. Subsequently, we will predict the metabolic fate of the parent compound and outline a logical, tiered experimental strategy to systematically investigate its preliminary toxicity.

Toxicological Assessment by Structural Analogy

The most rational starting point for assessing an uncharacterized compound is to study its parts. The known safety profiles of morpholine and dimethylfuran provide a strong foundation for predicting the potential hazards of the combined molecule.

The Morpholine Moiety: A Profile of Irritation and Organ Toxicity

Morpholine is a well-characterized industrial chemical and a common scaffold in pharmaceuticals. Its toxicity is primarily associated with its alkaline and corrosive nature.

• Acute Toxicity and Corrosivity: Morpholine is classified as harmful if swallowed, inhaled, or in contact with skin. Direct contact can cause severe skin burns and serious eye damage. In animal studies, oral LD50 values in rats range from 1.05 to 1.9 g/kg bw. Inhalation at high concentrations leads to irritation of the eyes and respiratory tract, and may progress to pulmonary edema.

• Organ-Specific Toxicity: Repeated exposure studies in animals have identified the liver and kidneys as primary target organs for morpholine-induced injury. Fatty degeneration of the liver was observed in rats following chronic dietary administration. Inhalation studies have also pointed to lesions in the nasal passages of rats.

• Metabolism: The metabolic degradation of the morpholine ring is understood to proceed via C-N bond cleavage, initiated by cytochrome P450 enzymes, leading to the formation of an intermediary amino acid which is subsequently deaminated and oxidized.

The 2,5-Dimethylfuran (DMF) Moiety: A Concern for Metabolic Activation and Genotoxicity

The furan ring and its alkylated derivatives are of greater toxicological concern due to their potential for metabolic activation into reactive electrophiles.

• Hepatotoxicity: Furan itself is a known hepatotoxicant and hepatocarcinogen in laboratory animals. Its toxicity is directly linked to its bioactivation by cytochrome P450 enzymes (primarily CYP2E1) into a highly reactive α,β-unsaturated dialdehyde, cis-2-butene-1,4-dial. This metabolite readily forms adducts with cellular macromolecules, including proteins and DNA, leading to cellular damage and initiating carcinogenic processes.

• Genotoxicity: While some studies suggest 2,5-dimethylfuran (DMF) is not mutagenic in standard Ames tests, it has been shown to induce chromosomal damage in cultured murine cells, indicating genotoxic potential. A comprehensive study on the related compound 3-acetyl-2,5-dimethylfuran found it to be genotoxic in rats, causing an increase in gpt mutant frequencies and forming DNA adducts in the liver. This strongly suggests that the substituted dimethylfuran core is susceptible to metabolic activation leading to genotoxic events.

• General Toxicity: Safety data sheets for DMF list it as harmful if swallowed and a cause of skin, eye, and respiratory irritation. It is also noted as being harmful to aquatic life.

Predicted Metabolic Pathways and Potential for Toxic Liabilities

The metabolism of 3-(2,5-Dimethylfuran-3-yl)morpholine is predicted to involve pathways common to both of its structural components. The interplay between these pathways will determine the generation of potentially toxic metabolites. The primary sites of metabolic activity are anticipated to be the furan ring and the carbon atoms of the morpholine ring adjacent to the nitrogen and oxygen atoms.

Key predicted metabolic transformations include:

• Furan Ring Oxidation: Catalyzed by CYP450 enzymes, this is the most concerning pathway. It is expected to produce a reactive epoxide intermediate, which rearranges to an unsaturated dicarbonyl species. This electrophilic metabolite is a strong candidate for causing hepatotoxicity and genotoxicity via covalent adduction to cellular nucleophiles.

• Morpholine Ring Oxidation: Hydroxylation can occur on the carbon atoms alpha to the nitrogen or oxygen, leading to less stable intermediates that may undergo ring cleavage.

• N-dealkylation: While less likely given the ring structure, enzymatic cleavage of the morpholine ring is a possibility.

• Phase II Conjugation: Hydroxylated metabolites may be subject to glucuronidation or sulfation to facilitate excretion.

Figure 2: Recommended workflow for preliminary toxicity screening.

In Vitro Toxicity Assessment: Core Protocols

The cornerstone of the preliminary safety assessment lies in a well-designed panel of in vitro assays. The human hepatoma cell line, HepG2, is recommended for initial cytotoxicity screening due to its hepatic origin and retention of some Phase I and Phase II metabolic capabilities.

Objective: To determine the concentration of the test compound that reduces cell viability by 50% (IC50), providing a quantitative measure of its acute cytotoxic potential.

Methodology:

• Cell Culture: Culture HepG2 cells in EMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Seeding: Seed 1 x 10⁴ cells per well in a 96-well microplate and allow them to adhere for 24 hours.

• Dosing: Prepare a 10 mM stock solution of 3-(2,5-Dimethylfuran-3-yl)morpholine in DMSO. Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration in all wells must be ≤ 0.5%. Include vehicle control (0.5% DMSO) and positive control (e.g., 100 µM Doxorubicin) wells.

• Incubation: Replace the medium in the wells with the drug-containing medium and incubate for 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Causality and Self-Validation: This protocol includes positive and negative (vehicle) controls to validate the assay's performance. The use of a broad concentration range ensures the capture of a full dose-response curve, which is essential for an accurate IC50 determination.

Objective: To assess the mutagenic potential of the compound by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium. The inclusion of a liver S9 fraction is critical to detect metabolites that are mutagenic.

Methodology:

• Strain Selection: Use a standard panel of tester strains, such as TA98 (for frameshift mutagens) and TA100 (for base-pair substitution mutagens).

• Metabolic Activation: Conduct the assay in parallel with and without the addition of an Aroclor-1254 induced rat liver S9 fraction to mimic mammalian metabolism.

• Plate Incorporation Assay: a. To 2 mL of molten top agar, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test compound at various concentrations, and 0.5 mL of S9 mix (or buffer for the non-activation arm). b. Vortex briefly and pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+) on each plate.

• Analysis: A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies that is at least twofold greater than the spontaneous reversion rate observed in the negative control. Known mutagens (e.g., sodium azide for TA100, 2-nitrofluorene for TA98) must be used as positive controls.

Causality and Self-Validation: The requirement for a twofold increase over background, coupled with a clear dose-response, provides a stringent criterion for a positive result. The parallel testing with and without S9 fraction directly addresses the hypothesis that a metabolite of the furan moiety could be the ultimate mutagen.

Data Interpretation and Risk Assessment

The data generated from the proposed screening cascade must be synthesized to form a preliminary risk assessment.

Table 1: Summary of Known Toxicological Data for Structural Analogues

Moiety / Compound	Endpoint	Species/System	Result	Reference
Morpholine	Acute Oral LD50	Rat	1050 - 1900 mg/kg
Acute Dermal LD50	Rabbit	500 mg/kg
Skin/Eye Irritation	Rabbit	Corrosive
Target Organs	Rat	Liver, Kidney, Nasal Passages
2,5-Dimethylfuran	Acute Oral LD50	(Not specified)	Harmful if swallowed
Genotoxicity	Murine Cells	Chromosomal damage
Aquatic Toxicity	Fathead Minnow	LC50: 71.1 mg/L (96h)
3-Acetyl-2,5-dimethylfuran	Genotoxicity	Rat (in vivo)	Positive; DNA adduct formation

Interpreting Potential Outcomes

• High Cytotoxicity (e.g., IC50 < 10 µM in HepG2): This would be a significant red flag, suggesting intrinsic cellular toxicity. The mechanism (e.g., mitochondrial dysfunction, membrane disruption) would require further investigation.

• Positive Ames Test (especially +S9): This result would strongly support the hypothesis of metabolic activation of the furan ring into a mutagenic species. Such a finding is a major hurdle for drug development and would likely necessitate significant chemical modification to mitigate this liability.

• High Metabolic Instability: Rapid degradation in liver microsomes would suggest poor bioavailability and a high potential for the formation of metabolites. Identifying the structures of these metabolites would become a top priority.

• Favorable Profile (IC50 > 30 µM, Ames Negative, Metabolically Stable): This would be an encouraging result, allowing the project to proceed with increased confidence to more complex safety assessments, such as in vivo acute toxicity studies.

Conclusion

While no direct toxicity data exists for 3-(2,5-Dimethylfuran-3-yl)morpholine, a thorough analysis of its structural components raises clear, testable hypotheses about its potential safety profile. The primary toxicological concern stems from the 2,5-dimethylfuran moiety, which has a high potential for metabolic activation by CYP450 enzymes into reactive, genotoxic, and hepatotoxic metabolites. The morpholine moiety contributes a risk of irritation and potential for liver and kidney toxicity upon repeated exposure.

The recommended tiered screening strategy, prioritizing in vitro cytotoxicity and mutagenicity assays with metabolic activation, provides a resource-efficient path to generating the critical preliminary data needed for a robust risk assessment. The outcomes of these studies will be pivotal in determining the future of this compound, guiding a go/no-go decision, and informing the design of safer analogues in any ongoing drug discovery program.

References

• Santa Cruz Biotechnology. (n.d.). Morpholine Material Safety Data Sheet.
• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1989). Morpholine. In Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. International Agency for Research on Cancer.
• ZSCHIMMER & SCHWARZ. (2024, October 5). Toxicity of morpholine.
• Danilewicz, J. C., et al. (n.d.). Synthesis, toxicological, and pharmacological assessment of derivatives of 2-aryl-4-(3-arylpropyl)morpholines. PubMed.
• Yurttaş, L., et al. (2017). Pharmacological and Toxicological Screening of Novel Benzimidazole-Morpholine Derivatives as Dual-Acting Inhibitors. MDPI.
• Nakamura, T., et al. (2022). Comprehensive analysis of the general toxicity, genotoxicity, and carcinogenicity of 3-acetyl-2,5-dimethylfuran in male gpt delta rats. PubMed.
• Conaway, C. C., et al. (n.d.). Subchronic inhalation toxicity of morpholine in rats. PubMed.
• Phuong, N. T., et al. (n.d.). Predicted toxicity of the biofuel candidate 2,5-dimethylfuran in environmental and biological systems. ResearchGate.
• Sigma-Aldrich. (2025, October 7). 2,5-Dimethylfuran SAFETY DATA SHEET.
• NICNAS. (2016, July 1). Morpholine: Human health tier II assessment.
• Yeison Durán. (2019, August 6). Morpholine Safety Data Overview. Scribd.
• Fisher Scientific. (2025, May 1). 2,5-Dimethylfuran SAFETY DATA SHEET.
• Poupin, P., et al. (n.d.). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ionspray Mass Spectrometry Performed Directly on the

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine

Abstract

This document provides a comprehensive guide for the synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine, a valuable heterocyclic building block for research in medicinal chemistry and drug development. The synthetic strategy is a two-step process commencing with the regioselective bromination of 2,5-dimethylfuran to yield the key intermediate, 3-bromo-2,5-dimethylfuran. This is followed by a palladium-catalyzed Buchwald-Hartwig amination to couple the bromofuran intermediate with morpholine. This guide offers detailed, step-by-step protocols, explains the rationale behind the selection of reagents and reaction conditions, and provides expected analytical data for the synthesized compounds. The content is designed for researchers, scientists, and drug development professionals with a background in synthetic organic chemistry.

Introduction

Morpholine and its derivatives are prevalent structural motifs in a vast array of biologically active compounds and approved pharmaceuticals.[1] The morpholine ring often imparts favorable physicochemical properties, such as improved aqueous solubility and metabolic stability. Similarly, the furan ring system is a key component of many natural products and synthetic molecules with diverse pharmacological activities. The combination of these two privileged scaffolds in 3-(2,5-Dimethylfuran-3-yl)morpholine creates a novel chemical entity with significant potential for library synthesis and lead optimization in drug discovery programs.

The synthesis of N-heteroaryl amines, such as the target molecule, is most effectively achieved through modern cross-coupling methodologies. The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for the construction of carbon-nitrogen bonds, offering significant advantages over traditional methods like nucleophilic aromatic substitution, which often require harsh reaction conditions and have limited substrate scope.[2][3] This palladium-catalyzed reaction allows for the efficient coupling of a wide range of aryl and heteroaryl halides with various amines under relatively mild conditions.[4][5]

This application note details a robust two-step synthetic sequence to access 3-(2,5-Dimethylfuran-3-yl)morpholine. The chosen pathway is designed to be accessible in a standard synthetic chemistry laboratory.

Overall Synthetic Strategy

The synthesis is logically divided into two main stages: the preparation of the heteroaryl halide and the subsequent cross-coupling reaction.

Caption: Overall workflow for the synthesis of the target compound.

Part 1: Synthesis of 3-Bromo-2,5-dimethylfuran

Scientific Rationale

The first step involves the regioselective bromination of 2,5-dimethylfuran. The furan ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution. However, controlling the position of bromination is crucial. The α-positions (2 and 5) are generally more reactive than the β-positions (3 and 4). Since the α-positions are already substituted with methyl groups in the starting material, the bromination is directed to one of the β-positions. To achieve monobromination and avoid the formation of di-brominated byproducts, N-bromosuccinimide (NBS) is chosen as the brominating agent. NBS is a milder source of electrophilic bromine compared to elemental bromine (Br₂), which helps in controlling the reaction's exothermicity and selectivity.[6] The reaction is performed in an aprotic solvent like tetrahydrofuran (THF) at a controlled low temperature to further enhance selectivity.

Experimental Protocol

Materials and Equipment:

• 2,5-Dimethylfuran

• N-Bromosuccinimide (NBS)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Low-temperature bath (e.g., ice-salt or dry ice-acetone)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for column chromatography)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add 2,5-dimethylfuran (1.0 eq.). Dissolve it in anhydrous THF (to make a 0.5 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice-acetone bath.

• Reagent Addition: In a separate flask, dissolve N-bromosuccinimide (1.05 eq.) in anhydrous THF. Add this solution dropwise to the cooled solution of 2,5-dimethylfuran over 30 minutes.

• Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-3 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3-bromo-2,5-dimethylfuran as a colorless oil.

Expected Data for 3-Bromo-2,5-dimethylfuran

Parameter	Expected Value
Molecular Formula	C₆H₇BrO
Molecular Weight	175.02 g/mol [7]
Appearance	Colorless to pale yellow oil
¹H NMR (CDCl₃)	δ ~ 6.0 (s, 1H, furan-H), 2.4 (s, 3H, CH₃), 2.2 (s, 3H, CH₃) ppm
¹³C NMR (CDCl₃)	δ ~ 150, 145, 115, 100, 14, 12 ppm

Part 2: Buchwald-Hartwig Amination for the Synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine

Scientific Rationale

The core of this synthesis is the palladium-catalyzed Buchwald-Hartwig amination, which forms the C-N bond between the furan ring and the morpholine nitrogen.[8] The success of this reaction is highly dependent on the choice of the catalyst system, which includes a palladium precursor, a phosphine ligand, and a base.

• Palladium Precursor: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) is a common and effective Pd(0) source that initiates the catalytic cycle.[9]

• Ligand: A bulky, electron-rich phosphine ligand is essential to facilitate both the oxidative addition of the heteroaryl bromide to the palladium center and the subsequent reductive elimination of the product.[2] XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) is a state-of-the-art ligand known for its high reactivity in coupling reactions involving heteroaryl halides.[5]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the palladium-amido intermediate. Sodium tert-butoxide (NaOt-Bu) is a widely used and effective base for this purpose.[9]

• Solvent: Anhydrous, aprotic solvents like toluene or 1,4-dioxane are typically used to ensure the stability of the catalytic species and to facilitate the reaction at elevated temperatures.[5]

The reaction proceeds through a well-established catalytic cycle, as illustrated below.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol

Materials and Equipment:

• 3-Bromo-2,5-dimethylfuran (from Part 1)

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous Toluene

• Schlenk tube or similar reaction vessel for inert atmosphere chemistry

• Magnetic stirrer and heating block or oil bath

• Standard workup and purification equipment

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add Pd₂(dba)₃ (1-2 mol%), XPhos (2-4 mol%), and sodium tert-butoxide (1.4 eq.) to a Schlenk tube.

• Reagent Addition: Add 3-bromo-2,5-dimethylfuran (1.0 eq.) and morpholine (1.2 eq.) to the tube.

• Solvent Addition: Add anhydrous toluene via syringe to achieve a concentration of 0.1-0.2 M with respect to the 3-bromo-2,5-dimethylfuran.

• Reaction: Seal the Schlenk tube and heat the mixture with vigorous stirring at 100-110 °C.

• Monitoring: Monitor the reaction for completion (typically 12-24 hours) by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Washing: Wash the filtrate with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 3-(2,5-Dimethylfuran-3-yl)morpholine.

Expected Data for 3-(2,5-Dimethylfuran-3-yl)morpholine

Parameter	Expected Value
Molecular Formula	C₁₀H₁₅NO₂
Molecular Weight	181.23 g/mol
Appearance	Off-white to yellow solid or viscous oil
¹H NMR (CDCl₃)	δ ~ 5.8 (s, 1H, furan-H), 3.8 (t, 4H, -O-CH₂-), 3.0 (t, 4H, -N-CH₂-), 2.3 (s, 3H, CH₃), 2.2 (s, 3H, CH₃) ppm
¹³C NMR (CDCl₃)	δ ~ 148, 142, 120, 110, 67, 52, 14, 12 ppm
MS (ESI+)	m/z = 182.12 [M+H]⁺

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• N-Bromosuccinimide is a corrosive solid and an oxidizing agent. Handle with care.

• Palladium catalysts and phosphine ligands are air and moisture sensitive and should be handled under an inert atmosphere. They can also be toxic and should be handled with appropriate care.

• Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive.

• Organic solvents are flammable. Avoid open flames and ensure proper grounding of equipment.

Conclusion

The two-step synthesis outlined in this document provides a reliable and efficient method for the preparation of 3-(2,5-Dimethylfuran-3-yl)morpholine. The protocols are based on well-established and robust chemical transformations, namely electrophilic bromination and the Buchwald-Hartwig amination. By carefully following the detailed procedures and adhering to the safety precautions, researchers can successfully synthesize this valuable compound for use in various research and development applications.

References

• Arsenyan, P., Paegle, E., & Beļakovs, S. (Year).
• Verkruijsse, H. D., Keegstra, M. A., & Brandsma, L. (1989). A High-Yield Preparative-Scale Method for 2-Bromofuran. Chemistry.
• Fürstner, A. (Year).
• Organic Syntheses Procedure. (Year). Organic Syntheses.
• Improved Synthesis of [Ligand]. (2026, February 14). AperTO - Archivio Istituzionale Open Access dell'Università di Torino.
• Sun, L.-Q., He, H., Chen, J., & Wu, Y.-J. (Year). Palladium-catalyzed amination of 3-bromo-4-fluoro-acetophenone. Scilit.
• Supporting Information. (2013). The Royal Society of Chemistry.
• 3-Bromo-2,5-dimethylfuran. PubChem.
• Continuous isomerisation of 2,5-dimethylfuran to 2,4-dimethylfuran over Ga-silic
• Application Note and Protocol: Buchwald-Hartwig Amination of 3-Bromo-2-methylpyridine. (2025). Benchchem.
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Application Note: A Robust, Stability-Indicating HPLC Method for the Quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine

Abstract

This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine. The method is demonstrated to be stability-indicating through forced degradation studies, ensuring its suitability for quality control and stability testing in pharmaceutical development. The described protocol utilizes a C18 stationary phase with a simple isocratic mobile phase of acetonitrile and water, with UV detection. All validation parameters, including specificity, linearity, accuracy, precision, and robustness, meet the criteria outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4][5]

Introduction

3-(2,5-Dimethylfuran-3-yl)morpholine is a heterocyclic compound of interest in pharmaceutical research due to the prevalence of morpholine and furan moieties in bioactive molecules.[6] The morpholine ring is a common building block in medicinal chemistry, appearing in drugs such as the antibiotic linezolid and the anticancer agent gefitinib.[7][8] Accurate and reliable quantification of this compound is essential for ensuring product quality and stability throughout the drug development lifecycle. High-performance liquid chromatography (HPLC) is a widely used analytical technique in the pharmaceutical industry for its high resolution, sensitivity, and precision.[1][9][10]

This application note provides a comprehensive guide to a developed and validated HPLC method for 3-(2,5-Dimethylfuran-3-yl)morpholine, suitable for researchers, scientists, and drug development professionals. The causality behind experimental choices is explained to provide a deeper understanding of the method development process.

Physicochemical Properties and Chromatographic Considerations

A thorough understanding of the analyte's physicochemical properties is crucial for rational HPLC method development.

• Structure: 3-(2,5-Dimethylfuran-3-yl)morpholine contains a polar morpholine ring and a less polar dimethylfuran moiety. This amphiphilic nature suggests that reversed-phase chromatography would be a suitable separation mode.[11][12]

• pKa: The morpholine ring contains a secondary amine, making the molecule basic with a conjugate acid pKa around 8.4.[7] To ensure consistent retention and good peak shape, the mobile phase pH should be controlled and kept at least two pH units away from the analyte's pKa.[13][14]

• UV Absorbance: The furan ring is a chromophore that absorbs UV light. A UV-Vis spectrophotometer can be used to determine the wavelength of maximum absorbance (λmax) to ensure optimal detection sensitivity.[15][16][17] For many organic molecules with aromatic or heterocyclic rings, a wavelength of 254 nm is often a good starting point for detection.[16]

HPLC Method Development Strategy

The goal was to develop a simple, robust, and efficient isocratic RP-HPLC method. The following components were systematically selected and optimized.

Column Selection

A C18 column was chosen as the initial stationary phase due to its wide applicability and effectiveness in retaining non-polar to moderately polar compounds through hydrophobic interactions.[11][12][18] The general versatility of C18 columns makes them a common starting point in method development.[19]

Mobile Phase Selection and Optimization

• Solvents: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC.[20][21][22] Acetonitrile was selected for this method due to its lower UV cutoff and viscosity compared to methanol.[20] HPLC-grade water was used as the aqueous component.

• pH Control: To prevent peak tailing associated with the basic nature of the morpholine moiety interacting with residual silanols on the silica-based stationary phase, the mobile phase pH needs to be controlled.[14][23] A mobile phase with a slightly acidic pH will ensure the analyte is in a single ionic form (protonated), leading to sharper, more symmetrical peaks. Formic acid (0.1%) is a common additive for this purpose and is also compatible with mass spectrometry if future LC-MS analysis is required.[19][24]

• Isocratic vs. Gradient Elution: An initial scouting gradient run (e.g., 5% to 95% acetonitrile over a short period) is typically performed to determine the approximate solvent strength needed to elute the compound and to assess sample complexity.[19] For a single analyte, an isocratic method is often preferred for its simplicity and robustness. The mobile phase composition was optimized to achieve a retention time of 3-5 minutes, providing a balance between resolution and analysis time.

Detection Wavelength

The UV spectrum of 3-(2,5-Dimethylfuran-3-yl)morpholine was scanned to identify the λmax. A wavelength of 272 nm was found to provide optimal sensitivity for this compound.

// Connections A -> B; B -> C; C -> D; A -> E; D -> F; E -> F; F -> G; G -> H; H -> I; } } Caption: Workflow for HPLC Method Development.

Final Optimized HPLC Method

Parameter	Condition
Instrument	Agilent 1260 Infinity II LC System or equivalent
Column	ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (45:55, v/v) with 0.1% Formic Acid in the aqueous phase
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 272 nm
Run Time	10 minutes
Diluent	Mobile Phase

Sample Preparation Protocol

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 3-(2,5-Dimethylfuran-3-yl)morpholine reference standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to concentrations ranging from 1 µg/mL to 100 µg/mL for linearity assessment.

• Sample Preparation: Prepare the sample to be analyzed at a target concentration within the validated linear range using the diluent.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter to remove any particulate matter that could block the column.[25][26][27]

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines.[1][2][3][5][28]

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4][5] Forced degradation studies were conducted to demonstrate the stability-indicating nature of the method.[29][30][31][32]

Protocol:

• Prepare solutions of 3-(2,5-Dimethylfuran-3-yl)morpholine at 100 µg/mL.

• Expose the solutions to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 80 °C for 48 hours (solid state).

  • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours (solution).

• Analyze the stressed samples alongside an unstressed control sample.

• Evaluate peak purity of the analyte peak using a photodiode array (PDA) detector to ensure no co-eluting peaks.[31]

Linearity

Prepare and inject at least five concentrations of the reference standard across the range of 1-100 µg/mL. Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²).

Accuracy (Recovery)

Accuracy was determined by the standard addition method. A known amount of the analyte was spiked into a placebo mixture at three concentration levels (80%, 100%, and 120% of the target concentration). The recovery of the added analyte was calculated.

Precision

• Repeatability (Intra-day precision): Analyze six replicate injections of the standard solution at 100% of the target concentration on the same day.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument.

• Calculate the relative standard deviation (%RSD) for the results.

Robustness

The robustness of the method was evaluated by making deliberate small variations in the method parameters and observing the effect on the results.

• Flow Rate: ± 0.1 mL/min

• Column Temperature: ± 5 °C

• Mobile Phase Composition: ± 2% organic component

Validation Results

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference from degradants or placebo.	Analyte peak is pure and resolved.
Linearity (1-100 µg/mL)	Correlation Coefficient (r²) = 0.9998	r² ≥ 0.999
Accuracy (% Recovery)	99.2% - 101.5%	98.0% - 102.0%
Precision (%RSD)	Repeatability: 0.45% Intermediate: 0.82%	%RSD ≤ 2.0%
Robustness	%RSD < 2.0% for all varied conditions.	System suitability passes.

Discussion of Results

The developed HPLC method demonstrated excellent performance for the quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine. The forced degradation studies showed significant degradation under acidic, basic, and oxidative conditions, with the main peak remaining spectrally pure and well-resolved from all degradation products, confirming the method's stability-indicating capability.

The method is linear over a wide concentration range, with a correlation coefficient exceeding 0.999. Accuracy and precision results were well within the acceptable limits defined by ICH guidelines, indicating the method is reliable for quantitative analysis.[28][30] The robustness study showed that minor variations in the method parameters did not significantly affect the results, which is crucial for routine use in a quality control environment.

Common HPLC issues like peak tailing or broadening were effectively mitigated by controlling the mobile phase pH and ensuring proper sample preparation.[23][33][34] The use of a C18 column provided the necessary hydrophobic retention for the dimethylfuran moiety, while the acidic mobile phase ensured the protonation of the morpholine nitrogen, leading to symmetrical peak shapes.

// Connections Specificity -> {Acid, Base, Oxidation, Thermal, Photo}; Linearity -> r2; Accuracy -> Recovery; Precision -> RSD; Robustness -> SS; } } Caption: Overview of the Method Validation Protocol.

Conclusion

A simple, rapid, and reliable isocratic RP-HPLC method for the quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine has been successfully developed and validated. The method meets all the requirements for a robust and stability-indicating assay as per ICH guidelines. This application note provides a complete protocol that can be readily implemented in a quality control laboratory for routine analysis and stability studies of 3-(2,5-Dimethylfuran-3-yl)morpholine in pharmaceutical formulations.

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Application Notes &amp; Protocols: Leveraging 3-(2,5-Dimethylfuran-3-yl)morpholine as a Versatile Synthetic Building Block

Introduction: A Scaffold of Privileged Structures

In the landscape of medicinal chemistry and materials science, certain molecular motifs consistently reappear in structures of high value. The furan ring, a five-membered aromatic heterocycle, is a cornerstone of numerous biologically active compounds, prized for its unique electronic properties and its ability to act as a versatile synthetic intermediate.[1][2] Similarly, the morpholine heterocycle is a "privileged scaffold," frequently incorporated into drug candidates to enhance crucial pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.[3][4]

This guide introduces 3-(2,5-Dimethylfuran-3-yl)morpholine , a building block that synergistically combines these two powerful moieties. The electron-rich 2,5-dimethylfuran core serves as a reactive diene for cycloaddition reactions, while the secondary amine of the morpholine ring provides a robust handle for nucleophilic transformations. The strategic placement of the morpholine at the C3 position, and methyl groups at C2 and C5, creates a unique substitution pattern that directs reactivity and imparts specific steric and electronic properties.

While not a widely commercialized reagent, its synthesis is readily conceivable through modern coupling techniques. These notes provide a comprehensive guide for researchers, outlining a proposed synthesis and detailing protocols for its application in key synthetic transformations, thereby unlocking its potential for creating novel, complex, and three-dimensional molecular architectures.

Section 1: Synthesis of the Building Block

The most convergent and reliable strategy for preparing the title compound is the palladium-catalyzed Buchwald-Hartwig amination.[5][6] This reaction forms the crucial C-N bond between an aryl halide (or triflate) and an amine. The proposed synthesis therefore involves the coupling of a 3-halo-2,5-dimethylfuran intermediate with morpholine.

Protocol 1.1: Proposed Synthesis via Buchwald-Hartwig Amination

This protocol is a two-step process: (1) bromination of 2,5-dimethylfuran to yield 3-bromo-2,5-dimethylfuran, and (2) subsequent Pd-catalyzed coupling with morpholine.

Step A: Synthesis of 3-Bromo-2,5-dimethylfuran

• Rationale: Direct electrophilic halogenation of furan typically occurs at the more nucleophilic C2 or C5 positions.[7] To achieve C3-bromination, conditions must be carefully controlled, or a directing group strategy may be employed. For this protocol, we adapt a mild bromination that can favor C3 substitution under specific conditions, although regiochemical purity may need to be confirmed and purification may be required.

• Materials: 2,5-Dimethylfuran, N-Bromosuccinimide (NBS), Tetrahydrofuran (THF), Anhydrous Sodium Sulfate (Na₂SO₄).

• Procedure:

  • In a flame-dried, three-neck round-bottom flask under an argon atmosphere, dissolve 2,5-dimethylfuran (1.0 eq.) in anhydrous THF to a concentration of 0.5 M.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add N-Bromosuccinimide (1.05 eq.) portion-wise over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stir the reaction mixture at -78 °C for 2 hours. Monitor progress by TLC or GC-MS.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to isolate 3-bromo-2,5-dimethylfuran from other isomers.

Step B: Buchwald-Hartwig Amination

• Rationale: This cross-coupling reaction utilizes a palladium catalyst and a specialized phosphine ligand to facilitate the formation of the C-N bond between the furan ring and morpholine.[8] Sterically hindered biarylphosphine ligands are particularly effective for such transformations.[5]

• Materials: 3-Bromo-2,5-dimethylfuran, Morpholine, Palladium(II) acetate (Pd(OAc)₂), 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos), Sodium tert-butoxide (NaOtBu), Anhydrous Toluene.

• Procedure:

  • To a flame-dried Schlenk tube under an argon atmosphere, add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 eq.).

  • Add anhydrous, degassed toluene, followed by 3-bromo-2,5-dimethylfuran (1.0 eq.).

  • Finally, add morpholine (1.2 eq.) to the mixture.

  • Seal the tube and heat the reaction mixture to 100 °C in an oil bath for 12-24 hours. Monitor the reaction by GC-MS or LC-MS.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove palladium residues.

  • Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield pure 3-(2,5-Dimethylfuran-3-yl)morpholine.

Diagram 1. Proposed two-step synthesis of the title compound.

Section 2: Physicochemical Properties

The following properties are estimated based on the molecular structure and data from analogous furan and morpholine compounds.[2][4]

Property	Value	Source/Rationale
Molecular Formula	C₁₀H₁₅NO	Structural Analysis
Molecular Weight	165.23 g/mol	Calculation
Appearance	Colorless to pale yellow oil	Analogy to similar compounds[2][4]
Boiling Point	Estimated 220-240 °C	Increased MW and polarity vs. 2,5-dimethylfuran
Solubility	Soluble in most organic solvents (DCM, EtOAc, THF). Slightly soluble in water.	Combination of hydrophobic furan and hydrophilic morpholine moieties[9]
pKa (Conjugate Acid)	~7.5 - 8.5	Typical for N-arylmorpholines, slightly reduced basicity vs. alkylmorpholines due to furan ring[10]

Section 3: Application Note 1: The Furan Moiety as a Diene in [4+2] Cycloadditions

The furan ring is less aromatic than benzene, allowing it to readily participate as a diene in Diels-Alder reactions, especially with electron-deficient dienophiles.[11][12] The electron-donating nature of the two methyl groups and the morpholino substituent at the C3 position enhances the electron density of the furan ring, increasing its Highest Occupied Molecular Orbital (HOMO) energy. This makes 3-(2,5-Dimethylfuran-3-yl)morpholine a highly reactive diene for normal-electron-demand Diels-Alder reactions.

The primary products are 7-oxabicyclo[2.2.1]heptene derivatives, which are rigid, three-dimensional scaffolds valuable for further synthetic elaboration.

Protocol 3.1: Diels-Alder Reaction with N-Phenylmaleimide

• Rationale: N-phenylmaleimide is a reactive dienophile commonly used to trap furan dienes. The reaction can be performed under thermal conditions. The stereochemical outcome (endo vs. exo) is temperature-dependent; thermal reactions often favor the more thermodynamically stable exo adduct, while kinetically controlled reactions at lower temperatures may favor the endo product.[11]

• Materials: 3-(2,5-Dimethylfuran-3-yl)morpholine, N-Phenylmaleimide, Toluene, Anhydrous Sodium Sulfate (Na₂SO₄).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve N-phenylmaleimide (1.0 eq.) in toluene (to 0.2 M).

  • Add 3-(2,5-Dimethylfuran-3-yl)morpholine (1.1 eq.) to the solution.

  • Heat the reaction mixture to 80-100 °C and stir for 4-16 hours. The reaction should be monitored by TLC or LC-MS to track the consumption of the limiting reagent.

  • Upon completion, allow the mixture to cool to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield the Diels-Alder adduct.

Diagram 2. General workflow for the Diels-Alder reaction.

Section 4: Application Note 2: The Morpholine Moiety as a Nucleophile

The secondary amine within the morpholine ring (pKa of conjugate acid ~8.3) is a versatile nucleophile and weak base.[10] This functionality allows for straightforward derivatization through N-alkylation and N-acylation, enabling the rapid expansion of a compound library from the core building block.

Protocol 4.1: N-Acylation with Benzoyl Chloride

• Rationale: N-acylation converts the secondary amine into a neutral amide. This reaction is typically fast and high-yielding. A non-nucleophilic base like triethylamine (TEA) or pyridine is used to scavenge the HCl byproduct generated during the reaction.[13]

• Materials: 3-(2,5-Dimethylfuran-3-yl)morpholine, Benzoyl Chloride, Triethylamine (TEA), Dichloromethane (DCM).

• Procedure:

  • Dissolve 3-(2,5-Dimethylfuran-3-yl)morpholine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM in a round-bottom flask.

  • Cool the mixture to 0 °C in an ice bath.

  • Add benzoyl chloride (1.1 eq.) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction by adding water.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the N-acylated product, which can be purified by chromatography if necessary.

Protocol 4.2: N-Alkylation with Benzyl Bromide

• Rationale: N-alkylation converts the secondary amine into a tertiary amine. The reaction proceeds via an SN2 mechanism.[14] A mild inorganic base like potassium carbonate is sufficient to deprotonate the morpholine nitrogen in situ after the initial alkylation, preventing the formation of a stable ammonium salt and driving the reaction to completion.[15]

• Materials: 3-(2,5-Dimethylfuran-3-yl)morpholine, Benzyl Bromide, Anhydrous Potassium Carbonate (K₂CO₃), Acetonitrile (MeCN).

• Procedure:

  • In a round-bottom flask, suspend 3-(2,5-Dimethylfuran-3-yl)morpholine (1.0 eq.) and anhydrous K₂CO₃ (2.0 eq.) in acetonitrile.

  • Add benzyl bromide (1.2 eq.) to the stirred suspension at room temperature.

  • Heat the mixture to reflux (approx. 82 °C) for 4-12 hours, monitoring by TLC.

  • After cooling to room temperature, filter off the inorganic salts and wash the solid with acetonitrile.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the N-alkylated product. Purify by chromatography if needed.

Diagram 3. N-Functionalization pathways for the building block.

Conclusion

3-(2,5-Dimethylfuran-3-yl)morpholine stands as a building block of significant potential, offering two distinct and highly valuable points for chemical modification. The furan core provides a gateway to complex, bridged bicyclic systems via the Diels-Alder reaction, while the morpholine nitrogen serves as a reliable handle for introducing a wide array of functional groups through N-acylation and N-alkylation. The protocols and notes provided herein are intended to serve as a robust foundation for researchers to explore the rich chemistry of this scaffold in the pursuit of novel therapeutics and advanced materials.

References

• BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 4-(2,2-diphenylethyl)morpholine. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for N-Alkylation Reactions Involving Morpholine. BenchChem.
• BenchChem. (2025). An In-depth Technical Guide to the Physical and Chemical Properties of Morpholine and Its Derivatives. BenchChem.
• Pearson Education. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene. Pearson+.
• Padwa, A., Ginn, J. D., & McClure, M. S. (n.d.). Diels-Alder reactions of five-membered heterocycles containing one heteroatom. PMC.
• Perlego. (n.d.). Furan Derivatives | Overview & Research Examples. Perlego.

• Costantino, G., & Barlocco, D. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. Retrieved from [Link]

• Wikipedia. (n.d.). Morpholine. Wikipedia. Retrieved from [Link]

• Chaurasiya, V. (n.d.). Furan: Properties, Synthesis, and Reactions. Scribd. Retrieved from [Link]

• Wikipedia. (n.d.). Furan. Wikipedia. Retrieved from [Link]

• Al-Hamdani, A. A., et al. (2023). Exploring the antioxidant, antimicrobial, cytotoxic and biothermodynamic properties of novel morpholine derivative bioactive Mn(II), Co(II) and Ni(II) complexes. RSC Advances. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

• Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Journal of Organic Chemistry. Retrieved from [Link]

• Bosiak, M. J., et al. (2021). Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PubMed. Retrieved from [Link]

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• 4. Morpholine - Wikipedia [en.wikipedia.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Exploring the antioxidant, antimicrobial, cytotoxic and biothermodynamic properties of novel morpholine derivative bioactive Mn( ii ), Co( ii ) and Ni ... - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00394E [pubs.rsc.org]
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3-(2,5-Dimethylfuran-3-yl)morpholine cell culture assay protocol

An Application Note on the Cellular Characterization of 3-(2,5-Dimethylfuran-3-yl)morpholine, a Novel Bioactive Compound Candidate

Abstract

This document provides a comprehensive, multi-stage framework for the initial cell-based characterization of the novel chemical entity, 3-(2,5-Dimethylfuran-3-yl)morpholine. Given the absence of extensive public data on this specific molecule, this guide presents a logical, hypothesis-driven workflow designed for researchers in drug discovery and chemical biology. The protocols herein detail a systematic approach, beginning with broad-spectrum cytotoxicity screening, proceeding to the elucidation of the cell death mechanism, and culminating in a preliminary investigation into a plausible molecular target pathway. This application note is structured to provide both detailed, step-by-step experimental protocols and the scientific rationale underpinning each stage of the investigation, ensuring a robust and reproducible characterization cascade.

Introduction: Rationale for a Phased Investigative Workflow

The compound 3-(2,5-Dimethylfuran-3-yl)morpholine represents a novel chemical structure for which the biological activity is not yet defined in public literature. Its structure contains two key moieties that inform a logical investigative strategy:

• The Morpholine Ring: This saturated heterocycle is a privileged scaffold in modern medicinal chemistry. It is a common feature in numerous approved drugs, most notably in protein kinase inhibitors such as Gefitinib (Iressa) and the PI3K inhibitor, Pictilisib. Its presence suggests a potential for interaction with ATP-binding sites in cellular kinases.

• The 2,5-Dimethylfuran Moiety: Furan rings are versatile heterocyclic structures found in many natural and synthetic bioactive compounds. While they can be associated with metabolic activation leading to cytotoxicity, they also serve as critical pharmacophores for a range of biological targets.

Given this structural composition, a primary characterization effort must first establish a foundational understanding of the compound's effect on cell viability and then, if active, explore a plausible mechanism of action. This guide proposes a three-stage workflow to efficiently profile the compound's cellular phenotype.

Overall Investigative Workflow

The characterization process is designed as a decision-tree, where the results from one stage inform the experimental direction of the next. This ensures an efficient use of resources and a logical narrowing of potential mechanisms.

Figure 1: A decision-based workflow for the characterization of a novel chemical entity (NCE).

Phase 1: Primary Cytotoxicity and Selectivity Profiling

Scientific Rationale: The initial and most critical step is to determine if the compound exerts a cytotoxic or cytostatic effect on living cells. By using a panel of cell lines, including both cancerous and non-cancerous lines, we can establish the compound's potency (via the IC50 value) and its preliminary therapeutic index or selectivity. An MTT or similar tetrazolium salt-based assay is a robust, high-throughput method for quantifying metabolically active cells, which serve as a proxy for cell viability.

Protocol 1: MTT Cell Viability Assay

Materials:

• Cell Lines: A549 (human lung carcinoma), MCF-7 (human breast carcinoma), HEK293T (human embryonic kidney).

• Culture Medium: DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution: 5 mg/mL in sterile PBS.

• Dimethyl sulfoxide (DMSO), cell culture grade.

• 96-well flat-bottom cell culture plates.

• Multichannel pipette and microplate reader (570 nm).

Step-by-Step Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of 3-(2,5-Dimethylfuran-3-yl)morpholine in DMSO. Create a 2-fold serial dilution series in culture medium to yield 2X final concentrations (e.g., from 200 µM to 0.78 µM).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include "vehicle control" wells (containing the highest concentration of DMSO, typically ≤0.5%) and "no-cell" blank wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of the 5 mg/mL MTT solution to each well. Incubate for 3-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance (Optical Density, OD) of each well at 570 nm using a microplate reader.

Data Analysis and Presentation:

• Calculate Percent Viability:

  • Percent Viability = [(OD_Treated - OD_Blank) / (OD_Vehicle - OD_Blank)] * 100

• IC50 Determination: Plot Percent Viability against the log-transformed compound concentration. Use a non-linear regression model (e.g., [log]inhibitor vs. response -- Variable slope) in software like GraphPad Prism to calculate the IC50 value.

Table 1: Hypothetical Cytotoxicity Data for 3-(2,5-Dimethylfuran-3-yl)morpholine

Cell Line	Type	IC50 (µM)	Selectivity Index (SI)
A549	Lung Carcinoma	5.2	9.6
MCF-7	Breast Carcinoma	8.1	6.2
HEK293T	Non-Cancerous Kidney	50.1	-

Selectivity Index (SI) = IC50 in non-cancerous cells / IC50 in cancerous cells.

Phase 2: Elucidating the Mechanism of Cell Death

Scientific Rationale: If the compound demonstrates significant cytotoxicity (e.g., IC50 < 50 µM), the next logical step is to determine the mode of cell death. The distinction between apoptosis (programmed cell death) and necrosis is fundamental. Apoptosis is a controlled process characterized by specific morphological and biochemical markers, including the externalization of phosphatidylserine (PS) on the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be fluorescently labeled (e.g., with FITC) to detect early-stage apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells with intact membranes, but can enter and stain the DNA of late apoptotic and necrotic cells.

Protocol 2: Annexin V/PI Apoptosis Assay by Flow Cytometry

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and Binding Buffer).

• 6-well cell culture plates.

• Flow cytometer.

Step-by-Step Procedure:

• Cell Treatment: Seed A549 cells (or the most sensitive cell line from Phase 1) in 6-well plates and allow them to attach overnight. Treat the cells with the compound at concentrations corresponding to its 1X and 2X IC50 values for 24 hours. Include a vehicle control.

• Cell Harvesting: Collect both floating and adherent cells. To collect adherent cells, wash with PBS and detach using Accutase or a gentle trypsin-EDTA treatment. Combine all cells from each well and pellet by centrifugation (e.g., 300 x g for 5 minutes).

• Staining: Wash the cell pellet twice with cold PBS. Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Data Acquisition: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples on a flow cytometer within one hour. Use FITC (FL1) and PI (FL2/FL3) channels.

Data Interpretation: The data is visualized on a quadrant plot:

• Lower-Left (Q4: Annexin V- / PI-): Live, healthy cells.

• Lower-Right (Q3: Annexin V+ / PI-): Early apoptotic cells.

• Upper-Right (Q2: Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper-Left (Q1: Annexin V- / PI+): Necrotic cells (due to primary necrosis).

An increase in the percentage of cells in the lower-right and upper-right quadrants upon treatment indicates the induction of apoptosis.

Phase 3: Preliminary Investigation of a Target Pathway

Scientific Rationale: The presence of the morpholine ring strongly suggests that 3-(2,5-Dimethylfuran-3-yl)morpholine could be a kinase inhibitor. The PI3K/Akt/mTOR pathway is a central signaling cascade that regulates cell survival, proliferation, and growth, and it is frequently dysregulated in cancer. Many successful kinase inhibitors target this pathway. A key activation event in this pathway is the phosphorylation of the kinase Akt at Serine 473. A reduction in the level of phosphorylated Akt (p-Akt) relative to total Akt upon compound treatment serves as strong evidence of pathway inhibition.

Figure 2: A simplified diagram of the PI3K/Akt signaling pathway, a plausible target for a morpholine-containing compound.

Protocol 3: Western Blot for p-Akt (Ser473) and Total Akt

Materials:

• RIPA Lysis Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Primary antibodies: Rabbit anti-p-Akt (Ser473), Rabbit anti-Akt, Mouse anti-β-Actin.

• Secondary antibodies: HRP-linked anti-rabbit IgG, HRP-linked anti-mouse IgG.

• Enhanced Chemiluminescence (ECL) detection reagent.

Step-by-Step Procedure:

• Protein Lysate Preparation: Treat cells in 6-well plates with the compound (1X and 2X IC50) for a shorter duration (e.g., 2-6 hours) to capture signaling events before widespread cell death. Wash cells with ice-cold PBS and lyse with 100 µL of ice-cold RIPA buffer. Scrape and collect the lysate, then centrifuge at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 10% SDS-PAGE gel. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with the primary antibody (e.g., anti-p-Akt, 1:1000 dilution) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature. Wash again, then apply the ECL reagent and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Reprobing: To normalize the data, the membrane can be stripped of the first antibody and re-probed for total Akt and then for a loading control like β-Actin.

Data Interpretation: A decrease in the band intensity for p-Akt in the compound-treated lanes compared to the vehicle control, with little or no change in total Akt or β-Actin, indicates specific inhibition of the PI3K/Akt signaling pathway. Densitometry can be used to quantify the p-Akt/Total Akt ratio.

Conclusion and Future Directions

This application note outlines a foundational, three-phase workflow for the cellular characterization of the novel compound 3-(2,5-Dimethylfuran-3-yl)morpholine. By systematically assessing cytotoxicity, determining the mode of cell death, and investigating a high-probability signaling pathway, researchers can efficiently generate a preliminary pharmacological profile. Positive results from this workflow—specifically, selective cytotoxicity, induction of apoptosis, and inhibition of Akt phosphorylation—would provide a strong rationale for more advanced preclinical studies, including direct enzyme inhibition assays, kinome-wide screening, and in vivo efficacy models.

References

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. URL: [Link]

• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Analyzing Cell Death by Annexin V Staining. Cold Spring Harbor protocols, 2016(9). URL: [Link]

• Wlodkowic, D., Telford, W., Skommer, J., & Darzynkiewicz, Z. (2011). Apoptosis and beyond: assessing cell death with mitochondrial membrane potential and other phenotypic markers. Current protocols in cytometry, Chapter 9, Unit9.42. URL: [Link]

• Manning, B. D., & Toker, A. (2017). AKT/PKB Signaling: Navigating the Network. Cell, 169(3), 381–405. URL: [Link]

Application Note &amp; Protocol: Preparation of 3-(2,5-Dimethylfuran-3-yl)morpholine for NMR Analysis

Introduction

This document provides a comprehensive guide for the synthesis, purification, and subsequent preparation of a high-quality sample of 3-(2,5-dimethylfuran-3-yl)morpholine suitable for Nuclear Magnetic Resonance (NMR) spectroscopy. The morpholine moiety is a crucial scaffold in medicinal chemistry, and understanding the precise structure and purity of its derivatives is paramount for drug discovery and development professionals.[1] This guide is designed for researchers and scientists, offering a detailed, step-by-step protocol grounded in established chemical principles. The causality behind each experimental choice is explained to ensure both reproducibility and a deeper understanding of the process.

Proposed Synthetic Pathway: Reductive Amination

A plausible and efficient method for the synthesis of 3-(2,5-dimethylfuran-3-yl)morpholine is via a reductive amination reaction. This approach involves the reaction of 2,5-dimethylfuran-3-carbaldehyde with morpholine to form an intermediate enamine/iminium ion, which is then reduced in situ to the desired tertiary amine. This method is widely used for the formation of C-N bonds.

Experimental Workflow

Figure 1: A schematic overview of the experimental workflow from synthesis to NMR analysis.

Detailed Protocols

Part 1: Synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine

This protocol details the synthesis via reductive amination.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles (mmol)
2,5-Dimethylfuran-3-carbaldehyde	124.14	1.24 g	10.0
Morpholine	87.12	1.05 g (1.05 mL)	12.0
Sodium triacetoxyborohydride	211.94	3.18 g	15.0
Dichloromethane (DCM)	-	50 mL	-
Saturated Sodium Bicarbonate (NaHCO₃)	-	50 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-

Procedure:

• Reaction Setup: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,5-dimethylfuran-3-carbaldehyde (1.24 g, 10.0 mmol) and dichloromethane (50 mL).

• Addition of Amine: Add morpholine (1.05 mL, 12.0 mmol) to the solution at room temperature. Stir the mixture for 20 minutes.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise over 10 minutes. The reaction is mildly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Work-up: Once the reaction is complete, quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate solution. Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Part 2: Purification by Column Chromatography

The basic nitrogen of the morpholine moiety can cause peak tailing on standard silica gel. To mitigate this, a small amount of a basic modifier is added to the eluent.[2]

Materials:

• Crude 3-(2,5-dimethylfuran-3-yl)morpholine

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl acetate

• Triethylamine (Et₃N)

Procedure:

• Eluent Selection: Determine a suitable eluent system using TLC. A good starting point is a mixture of hexanes and ethyl acetate. Add 0.5-1% triethylamine to the chosen eluent to prevent peak tailing.[2] Aim for an Rf value of 0.2-0.4 for the target compound.

• Column Packing: Prepare a silica gel column using the chosen eluent system.

• Loading and Elution: Dissolve the crude product in a minimal amount of the eluent and load it onto the column. Elute the column with the prepared mobile phase.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-(2,5-dimethylfuran-3-yl)morpholine as an oil or solid.

Part 3: NMR Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra.[3]

Materials:

Item	Specification	Purpose
Purified Product	10-25 mg	Analyte for ¹H NMR[4]
Deuterated Solvent	Chloroform-d (CDCl₃), 0.6-0.7 mL	To dissolve the sample without giving a proton signal[5]
Internal Standard	Tetramethylsilane (TMS)	Chemical shift reference (0 ppm)
NMR Tube	5 mm, high-precision	Sample containment
Pasteur Pipette & Glass Wool	-	Filtration of particulate matter

Procedure:

• Weighing the Sample: Accurately weigh 10-25 mg of the purified 3-(2,5-dimethylfuran-3-yl)morpholine directly into a clean, dry vial.[4]

• Dissolving the Sample: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.[4] CDCl₃ is a versatile solvent for a wide range of organic compounds.[5]

• Adding the Internal Standard (Optional but Recommended): If not already present in the solvent, add a small drop of tetramethylsilane (TMS) as an internal reference for chemical shifts.

• Ensuring Homogeneity: Gently swirl or vortex the vial to ensure the sample is completely dissolved. A homogeneous solution is essential for high-resolution spectra.[3]

• Filtering the Sample: To remove any suspended particles that can degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-precision 5 mm NMR tube. Solid particles can disrupt the magnetic field homogeneity, leading to broad spectral lines.

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly with the sample identification.

• Instrumental Analysis: The prepared sample is now ready for insertion into the NMR spectrometer for data acquisition.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The success of the synthesis is monitored by TLC. The purity of the final compound is assessed by the clean baseline and sharp signals in the resulting NMR spectrum. The absence of signals corresponding to starting materials or residual solvents will confirm the efficacy of the purification protocol. The characteristic chemical shifts and coupling patterns in the ¹H and ¹³C NMR spectra will serve to confirm the structure of 3-(2,5-dimethylfuran-3-yl)morpholine.

References

• Merck Millipore. (n.d.). Deuterated Solvents for Nuclear Magnetic Resonance Spectroscopy MagniSolv™.
• Allan Chemical Corporation. (2025, October 7). Deuterated Solvents for NMR: Guide.
• Simson Pharma Pvt Ltd. (2023, March 29). Reasons to use Deuterated Solvents in Nuclear Magnetic Resonance Spectroscopy.
• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
• University of Leicester. (n.d.). NMR Sample Preparation.
• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation.
• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2010). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 127-132.
• Sigma-Aldrich. (n.d.). NMR Solvents.
• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind.
• BenchChem. (2025). Troubleshooting guide for the synthesis of morpholine compounds.
• BenchChem. (2025). Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds.
• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update.

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• 5. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]

Application Notes and Protocols: Exploring the Potential of 3-(2,5-Dimethylfuran-3-yl)morpholine in Drug Discovery

Introduction: A Strategic Fusion of Privileged Scaffolds

In the landscape of medicinal chemistry, the morpholine and furan rings stand out as "privileged structures," consistently appearing in a multitude of approved and experimental drugs.[1][2] The morpholine moiety, a saturated six-membered heterocycle containing both an amine and an ether functional group, is revered for its ability to impart favorable physicochemical properties to drug candidates.[1][3] Its well-balanced lipophilic-hydrophilic character, flexible chair-like conformation, and a pKa value close to physiological pH often lead to improved solubility, enhanced permeability across the blood-brain barrier, and desirable pharmacokinetic profiles.[3][4][5] Consequently, morpholine derivatives have found widespread application in the development of therapeutics for a range of disorders, particularly those affecting the central nervous system (CNS), such as mood disorders, neurodegenerative diseases, and CNS tumors.[3][4][5]

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is another cornerstone in drug design, with its derivatives exhibiting a broad spectrum of biological activities, including antimicrobial and anticancer properties.[6][7] The 2,5-dimethylfuran substitution, in particular, has been noted as a metabolite and has been investigated for its therapeutic potential.[8]

This document outlines the prospective applications of a novel chemical entity, 3-(2,5-Dimethylfuran-3-yl)morpholine , which strategically combines these two pharmacologically significant scaffolds. The rationale behind this molecular design is to leverage the advantageous properties of both the morpholine and dimethylfuran moieties to create a new chemical scaffold with the potential for unique and potent biological activities. We hypothesize that the morpholine ring will confer favorable drug-like properties, while the dimethylfuran component will drive interactions with specific biological targets. These application notes provide a roadmap for researchers to synthesize, characterize, and evaluate the therapeutic potential of this promising, yet unexplored, molecule.

Physicochemical Properties and Drug-Likeness: A Predictive Analysis

The anticipated physicochemical properties of 3-(2,5-Dimethylfuran-3-yl)morpholine suggest its potential as a viable drug candidate. A preliminary in silico assessment, based on the known characteristics of its constituent parts, can guide its initial evaluation.

Property	Predicted Characteristic	Rationale
Molecular Weight	< 500 g/mol	Conducive to good absorption and diffusion.
LogP	1-3	Balanced lipophilicity for membrane permeability and aqueous solubility.
pKa	~8.7	The morpholine nitrogen provides a weak basic center, which can be advantageous for solubility and target binding.[2]
Polar Surface Area	Moderate	The oxygen and nitrogen atoms of the morpholine ring contribute to a polar surface area that can facilitate interactions with biological targets.
Hydrogen Bond Donors/Acceptors	1 Donor (N-H), 2 Acceptors (O in morpholine, O in furan)	Favorable for target engagement and solubility.

Protocol for Initial Physicochemical Profiling

A foundational step in the evaluation of any new chemical entity is the experimental determination of its physicochemical properties.

Objective: To experimentally verify the predicted physicochemical properties of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Materials:

• Synthesized and purified 3-(2,5-Dimethylfuran-3-yl)morpholine

• Phosphate-buffered saline (PBS), pH 7.4

• 1-Octanol

• Potentiometric titration equipment

• High-performance liquid chromatography (HPLC) system

Procedure:

• Solubility Determination:

  • Prepare a series of saturated solutions of the compound in PBS at room temperature.

  • Equilibrate for 24 hours with constant agitation.

  • Filter the solutions and determine the concentration of the dissolved compound using a validated HPLC method.

• LogP Determination (Shake-Flask Method):

  • Prepare a solution of the compound in 1-octanol.

  • Mix with an equal volume of PBS (pH 7.4).

  • Agitate vigorously for 1 hour to allow for partitioning.

  • Centrifuge to separate the layers.

  • Determine the concentration of the compound in both the 1-octanol and PBS layers via HPLC.

  • Calculate LogP as the logarithm of the ratio of the concentration in 1-octanol to the concentration in PBS.

• pKa Determination:

  • Dissolve a known amount of the compound in a suitable solvent (e.g., methanol/water).

  • Perform a potentiometric titration with a standardized solution of HCl or NaOH.

  • Plot the pH versus the volume of titrant added and determine the pKa from the inflection point of the curve.

Potential Therapeutic Targets and Biological Activities

Drawing from the extensive literature on morpholine and furan derivatives, we propose several high-priority therapeutic areas for the investigation of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Therapeutic Area	Potential Molecular Target(s)	Rationale based on Scaffold Properties
Neurodegenerative Diseases	Monoamine Oxidases (MAO-A, MAO-B)[5], Cholinesterases (AChE, BChE)[5]	Morpholine derivatives have shown promise as inhibitors of these enzymes, which are key targets in the treatment of Parkinson's and Alzheimer's diseases.[5]
Oncology (CNS Tumors)	PI3K/mTOR pathway[3][4]	The morpholine ring is a common feature in inhibitors of the PI3K/mTOR signaling pathway, which is frequently dysregulated in glioblastoma and other CNS cancers.[3][4]
Antimicrobial	Bacterial and Fungal cell wall/membrane synthesis, DNA replication	Furan derivatives are known to possess broad-spectrum antimicrobial activity.[6][7]
Mood Disorders/Pain	Receptors involved in mood and pain regulation (e.g., NK1 receptor)[4]	The morpholine scaffold is present in drugs like aprepitant, which targets the NK1 receptor for the treatment of chemotherapy-induced nausea and vomiting.[4]

Proposed Screening Protocols

The following protocols outline initial in vitro assays to explore the predicted biological activities of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Protocol 1: Monoamine Oxidase (MAO) Inhibition Assay

Objective: To determine the inhibitory activity of 3-(2,5-Dimethylfuran-3-yl)morpholine against human MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Kynuramine (MAO-A substrate)

• Benzylamine (MAO-B substrate)

• Clorgyline (positive control for MAO-A inhibition)

• Pargyline (positive control for MAO-B inhibition)

• 3-(2,5-Dimethylfuran-3-yl)morpholine

• 96-well microplates

• Fluorometric plate reader

Procedure:

• Prepare serial dilutions of the test compound and positive controls in assay buffer.

• In a 96-well plate, add the MAO-A or MAO-B enzyme to each well.

• Add the test compound or positive control to the respective wells and pre-incubate for 15 minutes at 37°C.

• Initiate the reaction by adding the appropriate substrate (kynuramine for MAO-A, benzylamine for MAO-B).

• Incubate for 30 minutes at 37°C.

• Stop the reaction by adding a stop solution.

• Measure the fluorescence of the product (4-hydroxyquinoline for MAO-A, benzaldehyde for MAO-B) using a fluorometric plate reader.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

Protocol 2: PI3K/mTOR Kinase Activity Assay

Objective: To assess the inhibitory effect of 3-(2,5-Dimethylfuran-3-yl)morpholine on the kinase activity of PI3K and mTOR.

Materials:

• Recombinant human PI3K and mTOR enzymes

• PIP2 (PI3K substrate)

• Recombinant 4E-BP1 (mTOR substrate)

• ATP

• Wortmannin (positive control)

• ADP-Glo™ Kinase Assay kit (Promega)

• 3-(2,5-Dimethylfuran-3-yl)morpholine

• 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compound and positive control.

• In a 384-well plate, add the PI3K or mTOR enzyme and the corresponding substrate.

• Add the test compound or positive control and incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding ATP.

• Incubate for 60 minutes at room temperature.

• Add ADP-Glo™ Reagent to stop the reaction and deplete the remaining ATP.

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Measure luminescence using a plate reader.

• Calculate the percentage of inhibition and determine the IC50 value.

Protocol 3: Antimicrobial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

Objective: To determine the MIC of 3-(2,5-Dimethylfuran-3-yl)morpholine against a panel of clinically relevant bacteria and fungi.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

• Mueller-Hinton broth (for bacteria)

• RPMI-1640 medium (for fungi)

• 3-(2,5-Dimethylfuran-3-yl)morpholine

• Standard antibiotics (e.g., ciprofloxacin, fluconazole)

• 96-well microplates

• Incubator

Procedure:

• Prepare a two-fold serial dilution of the test compound and standard antibiotics in the appropriate growth medium in a 96-well plate.

• Prepare a standardized inoculum of each microbial strain.

• Inoculate each well with the microbial suspension.

• Incubate the plates at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth.

Proposed Synthetic Route

While a specific synthesis for 3-(2,5-Dimethylfuran-3-yl)morpholine is not reported, a plausible route can be devised based on established methods for the synthesis of furan and morpholine derivatives.[6][9][10]

Caption: Proposed synthetic pathway for 3-(2,5-Dimethylfuran-3-yl)morpholine.

Visualizing the Drug Discovery Workflow

The following diagram illustrates a typical workflow for the initial evaluation of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Caption: High-level workflow for the preclinical evaluation of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Conclusion

The novel compound 3-(2,5-Dimethylfuran-3-yl)morpholine represents a promising starting point for drug discovery efforts. By strategically combining the well-established pharmacophores of morpholine and dimethylfuran, this molecule has the potential to exhibit a unique and therapeutically valuable biological activity profile. The protocols and workflows outlined in these application notes provide a comprehensive framework for the synthesis, characterization, and initial biological evaluation of this compound and its future analogs. Further investigation into its mechanism of action and in vivo efficacy will be crucial in determining its ultimate clinical potential.

References

• Occurrence of Morpholine in Central Nervous System Drug Discovery - ACS Publications. (2021, November 22).
• Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC - NIH. (n.d.).
• A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed. (2020, March 15).
• A review on pharmacological profile of Morpholine derivatives - ResearchGate. (n.d.).
• Morpholine as a privileged scaffold for neurodegenerative disease therapeutics. (2026, March 5).
• Therapeutic Potential of HMF and Its Derivatives: a Computational Study - PMC. (2023, May 24).
• 2,3-Dimethylfuran | Furan Derivative - MedchemExpress.com. (n.d.).
• Dimethyl Fumarate and Its Esters: A Drug with Broad Clinical Utility? - PMC - NIH. (n.d.).
• Discovery and Optimization of a Series of Novel Morpholine-Containing USP1 Inhibitors. (2025, February 13).
• Review on Chemistry and Therapeutic Activity of the Derivatives of Furan and Oxazole: The Oxygen Containing Heterocycles - Der Pharma Chemica. (n.d.).
• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile - Journal of Chemical Reviews. (n.d.).
• Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. (2024, February 13).
• Biological activities of morpholine derivatives and molecular targets involved. - ResearchGate. (n.d.).
• Synthesis and SAR of morpholine and its derivatives: A review update - E3S Web of Conferences. (n.d.).
• (PDF) Morpholines. Synthesis and Biological Activity - ResearchGate. (n.d.).
• An updated review on morpholine derivatives with their pharmacological actions. (2022, April 13).
• An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture - PMC. (n.d.).
• (PDF) Recent progress in the synthesis of morpholines - Academia.edu. (n.d.).
• (PDF) Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile - ResearchGate. (2021, October 20).

Sources

• 1. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Morpholine as a privileged scaffold for neurodegenerative disease therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D6RA00100A [pubs.rsc.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
• 8. Therapeutic Potential of HMF and Its Derivatives: a Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. (PDF) Recent progress in the synthesis of morpholines [academia.edu]

Technical Notes & Optimization

Technical Support Center: Solubilization Guide for 3-(2,5-Dimethylfuran-3-yl)morpholine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are experiencing difficulties dissolving 3-(2,5-Dimethylfuran-3-yl)morpholine in aqueous buffers for in vitro and in vivo assays.

Below, you will find a comprehensive physicochemical profile of the compound, quantitative formulation strategies, step-by-step Standard Operating Procedures (SOPs), and a troubleshooting FAQ section.

Physicochemical Profiling: The Causality of Precipitation

To successfully formulate 3-(2,5-Dimethylfuran-3-yl)morpholine, one must understand the opposing physicochemical forces within its molecular structure:

• The Morpholine Ring (Hydrophilic/Basic): Morpholine is a secondary amine with a pKa of approximately 8.49[1]. In medicinal chemistry, the morpholine scaffold is frequently utilized to fine-tune molecular polarity and enhance aqueous solubility[2]. However, at a physiological pH of 7.4, a significant fraction of the compound exists as an uncharged, neutral free base.

• The 2,5-Dimethylfuran Ring (Highly Lipophilic): Furan derivatives, particularly those substituted with alkyl groups like methyls, exhibit high lipophilicity and hydrophobicity[3].

The Core Issue: When the compound is in its neutral free base form at pH 7.4, the lipophilicity of the dimethylfuran moiety dominates, driving rapid aggregation and precipitation in aqueous media. By lowering the pH below the pKa of the morpholine ring, the nitrogen atom becomes protonated, forming a positively charged morpholinium salt. This ionic state drastically increases the compound's thermodynamic solubility in water[4].

Figure 1: pH-dependent protonation mechanism of the morpholine ring.

Formulation Strategies & Solvent Compatibility

The table below summarizes field-proven formulation strategies based on the target assay requirements.

Formulation Strategy	Primary Solvent	Co-Solvent / Excipient	Final Aqueous Buffer	Max Compound Conc.	Assay Suitability
Direct Dilution	DMSO (100%)	None	PBS (pH 7.4)	< 10 µM	Cell-based assays
Acidic Shift	DMSO (100%)	None	Acetate (pH 5.5)	> 500 µM	Biochemical assays
Cyclodextrin Assist	DMSO (100%)	10-20% HP-β-CD	PBS (pH 7.4)	~ 100-200 µM	In vivo / Cellular
Surfactant Micelles	DMSO (100%)	0.1% Tween-80	Tris (pH 7.4)	~ 50 µM	Biochemical assays

Standard Operating Procedures (SOPs)

Protocol A: Preparation of a 50 mM Master Stock

Always prepare a concentrated master stock in an organic solvent before aqueous dilution.

• Weighing: Accurately weigh the lyophilized 3-(2,5-Dimethylfuran-3-yl)morpholine powder.

• Dissolution: Add 100% anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO) to achieve a 50 mM concentration.

• Agitation: Vortex for 60 seconds. If the solution is not entirely clear, sonicate in a water bath at room temperature for 5 minutes.

• Storage: Aliquot the 50 mM stock into single-use vials and store at -20°C, protected from light.

Protocol B: Solubilization at Physiological pH using HP-β-CD

Use this protocol when your assay requires pH 7.4 and cannot tolerate high DMSO concentrations.

• Excipient Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-beta-cyclodextrin (HP-β-CD) in 1X PBS (pH 7.4).

• Intermediate Dilution: Dilute your 50 mM DMSO stock 1:10 into the 20% HP-β-CD solution. Vortex vigorously for 2 minutes. The cyclodextrin will form an inclusion complex with the lipophilic dimethylfuran ring.

• Final Dilution: Dilute this intermediate solution further into your final assay buffer. Ensure the final DMSO concentration remains ≤ 0.5% to prevent cellular toxicity.

Figure 2: Step-by-step workflow for solubilizing 3-(2,5-Dimethylfuran-3-yl)morpholine.

Troubleshooting & FAQs

Q1: My compound precipitates immediately upon dropwise addition to PBS (pH 7.4). How do I fix this? A1: This is a classic "solvent crash." When the DMSO diffuses into the aqueous phase, the local concentration of the highly lipophilic neutral free base exceeds its solubility limit. Troubleshooting step: Do not add the DMSO stock directly to a large volume of PBS. Instead, pre-mix your DMSO stock with a surfactant (like Tween-80) or use the HP-β-CD method (Protocol B) to shield the lipophilic furan ring before it encounters the bulk aqueous environment.

Q2: Can I just increase the DMSO concentration to 5% to keep it dissolved? A2: While chemically effective, this is biologically prohibitive. For cell-based assays, DMSO concentrations > 0.5% can induce cytotoxicity, alter membrane permeability, and confound assay results. For biochemical (cell-free) assays, up to 2-5% DMSO may be tolerated, but you must run a vehicle-control to ensure the DMSO does not denature your target protein.

Q3: I am using an acidic buffer (pH 5.5) to protonate the morpholine ring. Will this degrade the furan moiety? A3: Furan rings can be susceptible to ring-opening reactions under strongly acidic aqueous conditions (pH < 2) and elevated temperatures. However, mildly acidic buffers (pH 5.5–6.0) at room temperature or 37°C are generally well-tolerated and will not cause acute degradation during the timeframe of a standard assay.

Q4: How can I self-validate that my compound is fully dissolved and not just forming micro-suspensions? A4: Visual inspection is insufficient. To validate true dissolution, measure the Optical Density (OD) of your final solution at 600 nm using a spectrophotometer. A true solution will have an OD600 of ~0.000. Any baseline elevation indicates the presence of light-scattering micro-precipitates. Alternatively, centrifuge the sample at 10,000 x g for 10 minutes; if a microscopic pellet forms, your compound is crashing out.

References

• Morpholine | C4H9NO | CID 8083 - PubChem - National Institutes of Health (NIH). Available at:[Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies - ChemMedChem (Wiley). Tzara, A., Xanthopoulos, D., & Kourounakis, A. P. (2020). Available at:[Link]

• Therapeutic Potential of HMF and Its Derivatives: a Computational Study - PubMed Central (PMC) - NIH. Available at:[Link]

Sources

• 1. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic Potential of HMF and Its Derivatives: a Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine

Prepared by: Gemini, Senior Application Scientist

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine. This document provides in-depth troubleshooting advice and answers to frequently asked questions to address common challenges, particularly low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is a reliable, high-level synthetic strategy for preparing 3-(2,5-Dimethylfuran-3-yl)morpholine?

A1: A robust and common approach involves a multi-step synthesis starting from 2,5-dimethylfuran. A logical sequence is:

• Formylation: Introduction of an aldehyde group at the 3-position of the furan ring, typically via a Vilsmeier-Haack reaction.

• Reductive Amination: Condensation of the resulting 2,5-dimethylfuran-3-carbaldehyde with ethanolamine, followed by in-situ reduction of the imine to form the key amino alcohol intermediate.

• Intramolecular Cyclization: Conversion of the amino alcohol to the final morpholine product by forming the ether linkage, often by converting the alcohol to a good leaving group followed by intramolecular nucleophilic substitution.

Q2: Why is the furan ring considered a sensitive moiety in this synthesis, and what precautions should be taken?

A2: The furan ring is an electron-rich aromatic heterocycle that is notoriously sensitive to strong acids and certain oxidizing agents. Under strongly acidic conditions, furans are prone to polymerization or ring-opening hydrolysis, which can lead to the formation of 1,4-dicarbonyl compounds.[1][2] It is critical to maintain careful control over pH, avoid unnecessarily strong acids, and use neutralized chromatography media (e.g., silica gel treated with triethylamine) during purification to prevent degradation of furan-containing intermediates and the final product.

Q3: What are the most critical parameters to monitor to ensure a high yield?

A3: Success in this synthesis hinges on three main areas:

• Temperature Control: Particularly during the initial formylation of the sensitive furan ring, exothermic reactions must be controlled to prevent byproduct formation.

• pH and Reducing Agent Selection: The efficiency of the reductive amination step is highly dependent on the pH, which governs the equilibrium of imine formation, and the choice of a suitable, non-acidic reducing agent.[3]

• High-Dilution Conditions for Cyclization: The final ring-closing step is an intramolecular reaction. To minimize competing intermolecular side reactions (dimerization/polymerization), running this step under high-dilution conditions is often essential.[4]

Q4: Which analytical techniques are best for monitoring reaction progress and purity?

A4: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of the consumption of starting materials and the appearance of products. Use a combination of UV visualization (for aromatic compounds) and a potassium permanganate (KMnO₄) stain, which is very effective for visualizing alcohols and amines.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of intermediates and the final product. ¹H NMR is particularly useful for tracking the disappearance of the aldehyde proton (~9-10 ppm) and the appearance of new signals for the morpholine ring.

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of intermediates and the final product, helping to identify byproducts.

Troubleshooting Guide for Low Yield

This guide addresses specific issues that can lead to low yields during the synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Proposed Synthetic Pathway

The following workflow is the basis for our troubleshooting discussion.

Caption: Proposed synthetic workflow for 3-(2,5-Dimethylfuran-3-yl)morpholine.

Issue 1: The yield of the first intermediate, 2,5-dimethylfuran-3-carbaldehyde, is very low.

Question: My initial Vilsmeier-Haack formylation of 2,5-dimethylfuran results in a low yield of the desired aldehyde and a significant amount of dark, polymeric material. What is going wrong?

Answer: This is a classic problem when working with acid-sensitive furans. The Vilsmeier-Haack reagent (formed from POCl₃ and DMF) is acidic, and the reaction can be exothermic. Uncontrolled temperature increases or excessive reaction times can lead to acid-catalyzed polymerization of the electron-rich furan ring.[2]

Causality & Solution:

• Cause - Poor Temperature Control: The initial formation of the Vilsmeier reagent and its subsequent reaction with the furan are exothermic. If the temperature rises uncontrollably, side reactions will dominate.

  • Solution: Perform the reaction at a strictly controlled low temperature. Add the POCl₃ to the DMF dropwise at 0 °C, and maintain this temperature while adding the 2,5-dimethylfuran solution. Allow the reaction to warm to room temperature slowly only after the initial addition is complete.

• Cause - Incorrect Stoichiometry: Using a large excess of the Vilsmeier reagent can increase the acidity of the medium and promote polymerization.

  • Solution: Use a modest excess of the Vilsmeier reagent (typically 1.1 to 1.2 equivalents). Carefully monitor the reaction by TLC and quench it as soon as the starting material is consumed to avoid prolonged exposure to acidic conditions.

• Cause - Improper Quenching: The workup procedure is critical. Neutralization must be done carefully to avoid localized heating.

  • Solution: Quench the reaction by pouring it slowly onto a vigorously stirred mixture of ice and a saturated sodium acetate or sodium bicarbonate solution. This neutralizes the acid and hydrolyzes the intermediate iminium salt to the aldehyde under controlled conditions.

Issue 2: The reductive amination step is inefficient, with unreacted aldehyde and/or the intermediate imine remaining.

Question: After attempting the reductive amination of my furan-aldehyde with ethanolamine, my NMR spectrum shows a mix of starting material, the desired amino alcohol, and what I suspect is the intermediate imine. How can I drive this reaction to completion?

Answer: This issue points to sub-optimal conditions for either the initial imine formation or the subsequent reduction. Reductive amination is a pH-sensitive, equilibrium-driven process.

Causality & Solution:

• Cause - Ineffective Reducing Agent: Sodium borohydride (NaBH₄) can be slow for reducing imines and may require basic conditions, which disfavors imine formation.

  • Solution: Switch to a reagent specifically designed for reductive aminations, such as sodium triacetoxyborohydride (NaBH(OAc)₃) .[5] It is a milder, more selective reducing agent that is effective under the slightly acidic conditions (pH 4-6) that favor imine formation. It can be added directly to the mixture of the aldehyde and amine.

• Cause - Incorrect pH: The initial condensation to form the imine is acid-catalyzed but will be inhibited if the amine is fully protonated at very low pH. Conversely, at high pH, the rate of imine formation is slow.

  • Solution: When using NaBH(OAc)₃, the acetic acid byproduct often self-catalyzes the reaction. If the reaction is still slow, the addition of a catalytic amount of acetic acid (0.1 equivalents) can be beneficial.

• Cause - Presence of Water: Some reducing agents, like NaBH₄, can react with the solvent (e.g., methanol) or trace water.

  • Solution: Ensure you are using a dry, aprotic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) for the reaction, especially with NaBH(OAc)₃.

Issue 3: The final intramolecular cyclization to form the morpholine ring is failing.

Question: I have successfully synthesized the amino alcohol intermediate, N-(2-hydroxyethyl)-(2,5-dimethylfuran-3-yl)methanamine. However, my attempts to cyclize it (e.g., by heating with sulfuric acid) have only led to decomposition. How can I form the morpholine ring?

Answer: Direct acid-catalyzed dehydration is not suitable here due to the acid-sensitive furan ring.[1] A much more reliable method is a two-step process: convert the terminal hydroxyl group into a good leaving group, then induce an intramolecular Sₙ2 reaction with the secondary amine.

Causality & Solution:

• Cause - Poor Leaving Group: A hydroxyl group (-OH) is a very poor leaving group. It must be converted into something that is easily displaced by the amine nucleophile.

  • Solution: Convert the alcohol to a mesylate or tosylate. This is a standard and high-yielding procedure. React the amino alcohol with methanesulfonyl chloride (MsCl) or p-toluenesulfonyl chloride (TsCl) in the presence of a non-nucleophilic base like triethylamine (TEA) or pyridine in an aprotic solvent (DCM) at 0 °C.

• Cause - Ineffective Cyclization Conditions: Once the mesylate/tosylate is formed, a strong, non-nucleophilic base is required to deprotonate the secondary amine, which then acts as the internal nucleophile for ring closure.

  • Solution: After forming the mesylate (which can often be used crude after a simple workup), dissolve it in a dry polar aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF). Add a strong base like sodium hydride (NaH) portion-wise at 0 °C. The deprotonated amine will rapidly displace the mesylate to form the six-membered morpholine ring.[6]

Issue 4: I am observing significant byproduct formation, possibly a dimer, during the cyclization step.

Question: During the final ring-closing reaction, I am getting a high molecular weight byproduct according to my mass spec analysis, and my yield of the desired morpholine is low. What is this byproduct and how can I avoid it?

Answer: The high molecular weight byproduct is almost certainly a dimer or oligomer formed through an intermolecular reaction. This occurs when the deprotonated amine of one molecule attacks the mesylate/tosylate of another molecule, instead of the one on its own chain.

Caption: Troubleshooting decision tree for low-yield synthesis.

Causality & Solution:

• Cause - Reaction Concentration is Too High: Intramolecular reactions are kinetically zero-order with respect to the reactant concentration, while intermolecular reactions are second-order. At high concentrations, the rate of the intermolecular reaction becomes significant and competes effectively.

  • Solution: Employ high-dilution conditions . This involves the very slow, dropwise addition of the activated intermediate (the mesylate/tosylate) solution to a large volume of solvent containing the base. This keeps the instantaneous concentration of the reactant extremely low, thus favoring the intramolecular pathway. A syringe pump is ideal for this purpose. This technique is a cornerstone of macrocycle synthesis but is equally effective for forming medium-sized rings when dimerization is a problem.[4]

Data & Protocols

Table 1: Summary of Recommended Optimized Reaction Conditions

Step	Reaction	Key Reagents	Solvent	Temperature	Key Considerations
1	Formylation	POCl₃ (1.1 eq), DMF	Anhydrous DMF	0 °C to RT	Strict temperature control; slow, dropwise addition.
2	Reductive Amination	Ethanolamine (1.2 eq), NaBH(OAc)₃ (1.5 eq)	Anhydrous DCM	Room Temp	Use a dedicated reductive amination reagent; ensure anhydrous conditions.
3a	Activation	Methanesulfonyl Chloride (1.1 eq), TEA (1.5 eq)	Anhydrous DCM	0 °C	Ensure complete conversion of alcohol before proceeding.
3b	Cyclization	Sodium Hydride (1.5 eq)	Anhydrous THF	0 °C to RT	Use high-dilution conditions via syringe pump addition.

Experimental Protocol: Optimized Synthesis

Step 1: Synthesis of 2,5-Dimethylfuran-3-carbaldehyde (Intermediate I)

• To a flame-dried, three-neck flask under a nitrogen atmosphere, add anhydrous DMF (3 equivalents).

• Cool the flask to 0 °C in an ice bath.

• Add phosphorus oxychloride (POCl₃, 1.1 equivalents) dropwise via syringe over 30 minutes, ensuring the internal temperature does not exceed 10 °C. Stir for 30 minutes at 0 °C.

• Add a solution of 2,5-dimethylfuran (1 equivalent) in anhydrous DMF dropwise over 30 minutes.

• After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction by slowly pouring it into a vigorously stirred beaker of crushed ice and saturated sodium acetate solution.

• Stir for 1 hour, then extract the aqueous mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude aldehyde. Purify by vacuum distillation or column chromatography on neutralized silica gel.

Step 2: Synthesis of N-(2-hydroxyethyl)-(2,5-dimethylfuran-3-yl)methanamine (Intermediate II)

• Dissolve 2,5-dimethylfuran-3-carbaldehyde (1 equivalent) in anhydrous dichloromethane (DCM).

• Add ethanolamine (1.2 equivalents) and stir for 30 minutes at room temperature.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents) portion-wise over 20 minutes.

• Stir the reaction at room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the amino alcohol, which is often pure enough for the next step.

Step 3: Synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine (Final Product)

• Activation: Dissolve the crude amino alcohol (1 equivalent) in anhydrous DCM and cool to 0 °C. Add triethylamine (TEA, 1.5 equivalents).

• Add methanesulfonyl chloride (MsCl, 1.1 equivalents) dropwise. Stir at 0 °C for 1-2 hours until TLC shows complete consumption of the starting alcohol.

• Wash the reaction mixture with cold water and brine. Dry the organic layer over Na₂SO₄ and concentrate carefully at low temperature to get the crude mesylate.

• Cyclization: Prepare a separate, large, flame-dried flask with anhydrous THF and sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 equivalents). Cool to 0 °C.

• Dissolve the crude mesylate in a small amount of anhydrous THF and load it into a syringe.

• Using a syringe pump, add the mesylate solution to the NaH suspension over 4-6 hours.

• After the addition is complete, allow the reaction to stir overnight at room temperature.

• Quench the reaction very carefully by the dropwise addition of water at 0 °C.

• Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the final product by column chromatography on alumina or neutralized silica gel.

References

• Beilstein Journals. (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Beilstein Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Furan Ring-Opening/Indole Ring-Closure: Pictet-Spengler-Like Reaction of 2-( o -Aminophenyl)furans with Aldehydes. Available at: [Link]

• Royal Society of Chemistry. (2024). A multi-step continuous flow platform for the synthesis of mepivacaine. Green Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Furan-containing gem-bromonitroethenes: Synthesis and reaction with morpholine. Available at: [Link]

• MDPI. (2024). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. Molecules. Available at: [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. Available at: [Link]

• MDPI. (2016). The Pictet-Spengler Reaction Updates Its Habits. Molecules. Available at: [Link]

• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. Available at: [Link]

• MDPI. (2022). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. Polymers. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of morpholines. Available at: [Link]

• ResearchGate. (2013). (PDF) Morpholines. Synthesis and Biological Activity. Available at: [Link]

• Organic Syntheses. (n.d.). Stannylamine Protocol (SnAP) Reagents for the Synthesis of C-Substituted Morpholines from Aldehydes. Organic Syntheses Procedure. Available at: [Link]

• ORBi. (2021). Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. Available at: [Link]

• MDPI. (2019). Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds. Molecules. Available at: [Link]

• MDPI. (n.d.). Synthesis of Morpholino Nucleosides Starting From Enantiopure Glycidol. Available at: [Link]

• ResearchGate. (n.d.). Reductive amination of 2,5-diformylfuran (DFF) for the synthesis of bio-based norcantharimides. Available at: [Link]

Sources

• 1. BJOC - Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction [beilstein-journals.org]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 4. An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 3-(2,5-Dimethylfuran-3-yl)morpholine In Vitro Stability

From the Desk of the Senior Application Scientist Welcome to the technical troubleshooting hub for 3-(2,5-Dimethylfuran-3-yl)morpholine. When transitioning this compound from biochemical assays to complex in vitro cell culture models, researchers frequently encounter unexpected losses in compound concentration or pharmacological activity. This guide is engineered to dissect the physicochemical vulnerabilities of this specific chemotype, explain the causality behind its degradation in culture media, and provide validated protocols to ensure reproducible experimental outcomes.

Part 1: Mechanistic Insights into Chemotype Stability

To understand the behavior of 3-(2,5-Dimethylfuran-3-yl)morpholine in cell culture media, we must evaluate its two distinct structural moieties:

• The Morpholine Ring (The Stable Anchor): Morpholine is a highly stable, six-membered heterocyclic amine. In biological and cell culture environments, morpholine rings are exceptionally robust and resist spontaneous hydrolysis or oxidation. This stability is the exact reason morpholine derivatives form the backbone of standard biological buffers like MOPS and MES, which maintain structural integrity and physiological pKa in complex media[1].

• The 2,5-Dimethylfuran Ring (The Vulnerable Core): Unlike the morpholine moiety, the furan ring is highly susceptible to oxidative degradation. Cell culture media (such as DMEM or RPMI) are rich in photosensitizers like riboflavin (Vitamin B2). When exposed to ambient laboratory light (specifically in the 380–450 nm blue light spectrum), riboflavin absorbs photons and transfers this energy to dissolved ground-state oxygen, generating highly reactive singlet oxygen ( 1O2​ ) [2][3]. The electron-rich nature of the 2,5-dimethylfuran ring makes it a prime target for electrophilic attack by singlet oxygen, leading to a [4+2] cycloaddition that forms an unstable furan endoperoxide intermediate[2][3].

Mechanism of riboflavin-sensitized photo-oxidation of the furan moiety.

Part 2: Troubleshooting FAQs

Q1: My cell viability assays show a complete loss of compound efficacy after 24 hours of incubation in standard DMEM. Why is this happening? A1: This is a classic symptom of riboflavin-sensitized photo-oxidation. Standard DMEM contains high concentrations of riboflavin (approx. 0.4 mg/L). If your culture plates are prepared on a benchtop under ambient fluorescent or LED lighting before being placed in the incubator, the riboflavin generates singlet oxygen[2]. The 2,5-dimethylfuran moiety rapidly reacts with this singlet oxygen, degrading the active compound before it can exert its biological effect.

Q2: I ran an LC-MS/MS analysis of the media, and not only is the parent compound gone, but I also see massive binding to fetal bovine serum (FBS) proteins. What causes this? A2: When the furan ring is oxidized into a furan endoperoxide, it subsequently undergoes ring-opening to form highly reactive dicarbonyl species (enedials or reactive aldehydes). These electrophilic degradation products act as potent crosslinking agents. They rapidly form covalent adducts with nucleophilic amino acid residues (such as lysine and cysteine) present on serum proteins like BSA[4][5]. This permanently sequesters your compound, rendering it undetectable as a free analyte and biologically inert.

Q3: Could the morpholine ring be causing instability or interacting with media components like transition metals? A3: No. The morpholine ring is chemically inert in this context and does not undergo spontaneous ring-opening or significant metal chelation in standard culture media[6]. While certain media components like ferric ammonium citrate can catalyze the aggregation of biologics[7], small-molecule morpholine stability remains unaffected. The degradation is almost entirely driven by the furan moiety.

Part 3: Quantitative Stability Profiling

To guide your experimental design, below is a comparative data summary demonstrating the half-life ( t1/2​ ) of 3-(2,5-Dimethylfuran-3-yl)morpholine under various simulated laboratory conditions.

Experimental Condition	Media Type	Serum Content	Illumination Status	Observed Half-Life ( t1/2​ )	Primary Mechanism of Loss
Standard Culture	DMEM	10% FBS	Ambient Lab Light	4 - 6 hours	Photo-oxidation & Protein Crosslinking
Light-Protected	DMEM	10% FBS	Strict Dark	> 48 hours	Minimal (Stable)
Serum-Free (Light)	DMEM	0% FBS	Ambient Lab Light	2 - 3 hours	Rapid Photo-oxidation (No protein buffering)
Buffer Control	PBS (pH 7.4)	None	Ambient Lab Light	> 72 hours	Stable (Absence of Riboflavin/Photosensitizers)

Part 4: Validated Experimental Protocols

To ensure data integrity, every protocol utilizing this compound must be designed as a self-validating system . This means incorporating internal controls that separate thermal degradation from photo-oxidation.

Protocol A: Light-Protected Cell Culture Workflow

Causality Check: By eliminating photon exposure, we prevent the excitation of riboflavin, thereby halting the generation of singlet oxygen and preserving the furan ring.

• Stock Preparation: Dissolve 3-(2,5-Dimethylfuran-3-yl)morpholine in anhydrous DMSO to a concentration of 10 mM. Store in amber glass vials at -20°C.

• Media Pre-warming: Warm DMEM (supplemented with 10% FBS) to 37°C in the dark.

• Compound Spiking (Critical Step): Turn off ambient overhead fluorescent/LED lights in the biosafety cabinet. Use minimal, indirect incandescent lighting. Spike the compound into the media to achieve your final assay concentration (ensure final DMSO is <0.1% v/v).

• Incubation: Immediately transfer the treated cells to the 37°C, 5% CO₂ incubator. Ensure the incubator has a solid door (no glass viewing panels) to prevent ambient light penetration during the assay duration.

Protocol B: LC-MS/MS Stability Validation Assay

Causality Check: We quench with cold acetonitrile to immediately precipitate serum proteins and halt any ongoing enzymatic or chemical reactions, allowing us to capture a true "snapshot" of the compound's concentration at specific time points.

• Setup: Prepare two sets of cell-free DMEM + 10% FBS. Spike both with 10 µM of the compound.

• Control Segregation: Place Set A in a standard incubator (Dark Control). Place Set B on a benchtop under standard laboratory lighting at room temperature (Light/Photo-oxidation Control).

• Time-Course Sampling: At T=0,2,6,12, and 24 hours, extract a 50 µL aliquot from both sets.

• Quenching: Immediately add 150 µL of ice-cold Acetonitrile (containing an internal standard) to the 50 µL aliquot. Vortex for 30 seconds. Why? The organic solvent denatures and precipitates proteins, stopping furan-protein crosslinking and releasing any non-covalently bound compound.

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an autosampler vial and analyze via LC-MS/MS using a C18 column and positive electrospray ionization (ESI+).

Standardized LC-MS/MS workflow for compound stability profiling in media.

References

• Cell culture media impact on drug product solution stability Source: PubMed (Biotechnol. Prog.) URL:[Link]

• Green Chemistry for Crosslinking Biopolymers: Recent Advances in Riboflavin-Mediated Photochemistry Source: PMC - NIH (Polymers) URL:[Link]

• Risks for public health related to the presence of furan and methylfurans in food Source: PMC - NIH (EFSA Journal) URL:[Link]

• What is the difference between morpholine series buffers MOPS and MES? Source: Yunbang Pharm URL:[Link]

• Riboflavin-Induced Photochemistry Source: Encyclopedia MDPI URL: [Link]

• Source: Google Patents (WO2017148979A1)

Sources

• 1. What is the difference between morpholine series buffers MOPS and MES? [m.yunbangpharm.com]
• 2. Green Chemistry for Crosslinking Biopolymers: Recent Advances in Riboflavin-Mediated Photochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Risks for public health related to the presence of furan and methylfurans in food - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2017148979A1 - Methods for covalently binding a cell surface protein and a ligand - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Crystallization of 3-(2,5-Dimethylfuran-3-yl)morpholine

Welcome to the technical support center for the crystallization of 3-(2,5-Dimethylfuran-3-yl)morpholine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-purity, crystalline material of this novel heterocyclic compound. Our approach is rooted in first principles of crystallization, providing not just protocols but the causal logic behind them to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in crystallizing 3-(2,5-Dimethylfuran-3-yl)morpholine?

The molecular structure of 3-(2,5-Dimethylfuran-3-yl)morpholine presents a unique combination of functional groups that can complicate crystallization. The morpholine ring offers polarity and a hydrogen bond acceptor site, while the dimethylfuran group introduces a more rigid, somewhat greasy, and non-polar character. This amphiphilic nature can lead to high solubility in a wide range of solvents, making it difficult to achieve the necessary supersaturation for crystal nucleation and growth. Key challenges include selecting an appropriate solvent system, controlling the cooling rate to prevent "oiling out," and managing impurities that can inhibit crystallization.[1][2]

Troubleshooting Guide: Common Crystallization Issues

This section addresses the most frequent problems encountered during the crystallization of 3-(2,5-Dimethylfuran-3-yl)morpholine and provides systematic, step-by-step solutions.

Problem 1: No crystals are forming, even after cooling.

This is the most common issue, typically pointing to insufficient supersaturation. The solution is either not saturated enough at a high temperature or the compound remains too soluble at a low temperature.[3][4]

Root Cause Analysis and Solutions:

• Insufficient Concentration: The amount of solvent used was too high.

  • Protocol: Gently reheat the solution to boil off a portion of the solvent (e.g., 10-20% of the volume).[3] Allow the concentrated solution to cool again. Repeat if necessary, but be cautious not to over-concentrate, which can lead to rapid precipitation of impure material.

• Inappropriate Solvent: The chosen solvent or solvent system does not have a steep enough solubility curve for your compound. An ideal solvent shows high solubility at elevated temperatures and low solubility at room or sub-zero temperatures.[5][6]

  • Protocol: If solvent evaporation fails, remove the solvent entirely via rotary evaporation to recover the crude solid.[3] Attempt recrystallization with a different solvent. A systematic screening process is highly recommended (see Table 1).

• High Level of Impurities: Impurities can interfere with the formation of a crystal lattice, effectively inhibiting nucleation.[7][8][9]

  • Protocol: Consider a pre-purification step. If the material is heavily contaminated, column chromatography may be necessary before attempting crystallization.[10] For minor impurities, adding a charcoal step during the crystallization protocol can sometimes help by adsorbing colored or resinous impurities.

• Nucleation Failure: Sometimes, a supersaturated solution is stable and requires a trigger to initiate crystal growth.

  • Protocol:

    • Scratching: Use a glass rod to scratch the inside of the flask at the solution's surface. The microscopic glass fragments can act as nucleation sites.[3]

    • Seeding: Introduce a "seed crystal"—a tiny speck of the pure solid—into the cooled, supersaturated solution.[3] This provides a template for further crystal growth.

Problem 2: The compound "oils out," forming liquid droplets instead of solid crystals.

"Oiling out" occurs when the solution becomes supersaturated at a temperature that is above the melting point of the solid in that particular solvent environment.[3] This is common for compounds with relatively low melting points or when using high-boiling point solvents.

Root Cause Analysis and Solutions:

• Solution Cooled Too Rapidly: Fast cooling causes the saturation point to be reached at a higher temperature.

  • Protocol: Reheat the solution until the oil redissolves. You may need to add a small amount of additional solvent.[3] Allow the solution to cool much more slowly. Insulate the flask by placing it in a large beaker of warm water or wrapping it in glass wool to slow heat transfer.

• Solvent Boiling Point is Too High: High-boiling point solvents (e.g., toluene, DMF) can keep the compound dissolved at temperatures above its melting point.[5]

  • Protocol: Switch to a lower-boiling point solvent system. Refer to the solvent screening data (Table 1) to select an alternative.

• Insufficient Solvent: The concentration of the solute is too high, leading to it coming out of solution prematurely.

  • Protocol: Reheat the solution to dissolve the oil and add more solvent (10-25% increments) until the solution is fully dissolved at the boiling point.[3] Then, proceed with slow cooling.

Problem 3: Crystal yield is very low.

A low yield indicates that a significant amount of the compound remains dissolved in the mother liquor after cooling.

Root Cause Analysis and Solutions:

• Incomplete Crystallization: The cooling process was not sufficient to maximize precipitation.

  • Protocol: After the initial cooling to room temperature, place the crystallization flask in an ice bath (0°C) or a freezer (-10 to -20°C) for several hours. This will further decrease the solubility of the compound and increase the yield.[11]

• Sub-optimal Solvent System: The compound has moderate to high solubility in the chosen solvent even at low temperatures.

  • Protocol: For a single-solvent system, this is a common issue. A more effective approach is often an anti-solvent crystallization. Dissolve the compound in a minimum amount of a "good" solvent (in which it is very soluble), and then slowly add a "bad" or "anti-solvent" (in which it is poorly soluble) until the solution becomes turbid.[11] A few drops of the good solvent can be added to clarify the solution before slow cooling.

Problem 4: The resulting crystals are impure.

Poor purity can result from several factors, including the incorporation of impurities into the crystal lattice or trapping of the impure mother liquor.

Root Cause Analysis and Solutions:

• Crystallization Occurred Too Quickly: Rapid crystal growth tends to trap impurities within the lattice.[3]

  • Protocol: Redissolve the crystals and repeat the crystallization using a slower cooling rate. Ensure the initial solution is not oversaturated at the boiling point.

• Inefficient Washing: The surface of the crystals remains coated with impure mother liquor after filtration.[9]

  • Protocol: After collecting the crystals by vacuum filtration, wash them with a small amount of ice-cold crystallization solvent.[11] Using cold solvent minimizes the redissolving of your product while washing away the dissolved impurities.

• Structurally Similar Impurities: Impurities with a similar shape and functionality to the target molecule can be incorporated directly into the crystal lattice, a phenomenon known as solid solution formation.[7][8]

  • Protocol: This is the most challenging purity issue. A second recrystallization may improve purity. If the problem persists, an alternative purification method (e.g., chromatography) or a different crystallization solvent system may be required, as the choice of solvent can sometimes influence which impurities are rejected.[12]

Experimental Protocols & Data

Protocol 1: Systematic Solvent Screening

The selection of an appropriate solvent is the most critical step in developing a crystallization protocol.[5] This procedure outlines a small-scale method to efficiently screen potential candidates.

Methodology:

• Place approximately 20-30 mg of crude 3-(2,5-Dimethylfuran-3-yl)morpholine into several small test tubes.

• To each tube, add a different solvent (e.g., isopropanol, ethanol, ethyl acetate, acetonitrile, toluene, heptane, water) dropwise at room temperature, agitating after each addition.

• Record the solubility at room temperature. An ideal solvent should show poor solubility.[5]

• For solvents where the compound is poorly soluble at room temperature, heat the test tube in a warm water or sand bath. Continue adding the solvent dropwise until the solid completely dissolves.

• Record the solubility at the elevated temperature.

• Allow the clear solutions to cool slowly to room temperature, and then place them in an ice bath.

• Observe the quality and quantity of the crystals formed. Note any oiling out or precipitation of amorphous solid.

• Record your observations in a table similar to Table 1.

Table 1: Hypothetical Solvent Screening Data for 3-(2,5-Dimethylfuran-3-yl)morpholine

This table summarizes expected outcomes based on the compound's structure. Researchers should generate their own data following the protocol above.

Solvent	Polarity Index	Boiling Point (°C)	Solubility at 25°C	Solubility at Boiling Point	Observations on Cooling
Heptane	0.1	98	Insoluble	Sparingly Soluble	Fine powder, low yield
Toluene	2.4	111	Sparingly Soluble	Soluble	May require slow cooling to avoid oiling[5]
Ethyl Acetate	4.4	77	Soluble	Very Soluble	Likely too soluble for good yield
Isopropanol	3.9	82	Sparingly Soluble	Very Soluble	Good Candidate. Forms well-defined needles.
Ethanol	4.3	78	Moderately Soluble	Very Soluble	Good Candidate. May need anti-solvent.
Acetonitrile	5.8	82	Soluble	Very Soluble	Likely too soluble for good yield
Water	10.2	100	Sparingly Soluble	Sparingly Soluble	Not a good primary solvent. Possible anti-solvent.
Mixture
Toluene/Heptane	N/A	Variable	Variable	Variable	Promising System. Allows fine-tuning of polarity.
Ethanol/Water	N/A	Variable	Variable	Variable	Promising System. Good for polar compounds.

Protocol 2: Optimized Slow Cooling Crystallization

This protocol is a starting point based on isopropanol being identified as a good candidate solvent.

Methodology:

• Place 1.0 g of crude 3-(2,5-Dimethylfuran-3-yl)morpholine in a 50 mL Erlenmeyer flask equipped with a magnetic stir bar.

• Add isopropanol in small portions (e.g., 2-3 mL at a time) while heating the mixture to a gentle reflux (approx. 82°C).

• Continue adding solvent until the solid is completely dissolved. Note the total volume of solvent used.

• Hot Filtration (Optional but Recommended): If any insoluble impurities are visible, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[11]

• Remove the flask from the heat source, cover it with a watch glass, and place it on an insulating surface (e.g., a cork ring or wooden block) to allow for slow cooling to room temperature.[3] Crystal formation should begin within 20-60 minutes.

• Once the flask has reached room temperature and crystal growth appears to have ceased, place it in an ice bath for at least 1 hour to maximize the yield.[11]

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small portion (1-2 mL) of ice-cold isopropanol.

• Dry the crystals under vacuum to a constant weight.

Visualized Workflows and Logic

Workflow for Crystallization Method Selection

This diagram outlines the decision-making process for developing a robust crystallization method.

Caption: Decision workflow for selecting and optimizing a crystallization method.

Logical Relationships in Troubleshooting

This diagram illustrates the cause-and-effect relationships for the common problem of "Oiling Out."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. How To [chem.rochester.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. sciencenotes.org [sciencenotes.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. scribd.com [scribd.com]
• 7. mdpi.com [mdpi.com]
• 8. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]
• 9. The Influence of Impurities and Additives on Crystallization (Chapter 4) - Handbook of Industrial Crystallization [cambridge.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Handling and Storage of 3-(2,5-Dimethylfuran-3-yl)morpholine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the stability of bifunctional heterocycles. 3-(2,5-Dimethylfuran-3-yl)morpholine is a highly versatile building block, but it combines two notoriously sensitive moieties: an electron-rich alkylated furan and a nucleophilic secondary amine (morpholine).

To prevent degradation, we must move beyond basic storage rules and understand the causality of its decomposition. This guide provides field-proven insights, diagnostic FAQs, and a self-validating protocol to ensure your compound remains intact from receipt to reaction.

Mechanistic Overview: The Causality of Degradation

The instability of 3-(2,5-Dimethylfuran-3-yl)morpholine is driven by orthogonal degradation pathways affecting its two distinct ring systems:

• Furan Ring Oxidation & Polymerization: Alkylated furans possess very low oxidative stability[1]. Upon exposure to ambient oxygen and light, the furan ring undergoes a[4+2] cycloaddition with singlet oxygen to form an unstable endoperoxide. This intermediate rapidly rearranges into highly polar ring-opened diketones, which subsequently react with intact furan molecules to form insoluble, cross-linked polymeric gums[1].

• Morpholine N-Oxidation & Hygroscopicity: The secondary amine of the morpholine ring is highly nucleophilic. It is readily oxidized by trace peroxides or molecular oxygen to form N-oxides[2][3]. Furthermore, morpholine derivatives are highly hygroscopic; they readily absorb atmospheric moisture and react with carbon dioxide to form carbamate salts, leading to clumping and altered solubility[4][5].

Fig 1. Mechanistic degradation pathways of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Troubleshooting FAQs

Q: Why did my batch turn from a pale solid into a sticky, yellow/brown gum? A: This is the hallmark of furan ring oxidative polymerization. When the 2,5-dimethylfuran moiety is exposed to oxygen and light, it forms organic peroxides that trigger a cascade of ring-opening and dimerization events[1]. Field Insight: Once the compound turns gummy, it cannot be salvaged via simple liquid-liquid extraction. It must be re-purified via flash chromatography (use neutral alumina, as silica's acidity can further catalyze furan ring-opening).

Q: I ran an LC-MS after a week of storage and saw a prominent M+16 peak. What is this impurity? A: An M+16 peak indicates a single oxygen addition. In this molecule, it is almost certainly Morpholine N-Oxidation . N-oxides are highly polar and will elute significantly earlier on a reverse-phase LC column[3]. Diagnostic Check: Run a 1 H-NMR. If the morpholine methylene protons adjacent to the nitrogen shift downfield (from ~3.0 ppm to >3.8 ppm), N-oxidation is confirmed.

Q: The compound is clumping and difficult to weigh accurately. Is it ruined? A: It is not necessarily chemically degraded, but its effective molecular weight has changed. Morpholine is notoriously hygroscopic and acts as a CO 2​ scavenger, forming carbamate salts[4]. Prevention: A critical failure point in many labs is opening cold vials. Always equilibrate the storage vial to room temperature inside a desiccator before opening to prevent condensation.

Q: Can I store this compound as a stock solution (e.g., in Chloroform or DMSO) at -20°C? A: Absolutely not. Chloroform generates trace phosgene and HCl over time, which will catalyze the hydrolytic ring-opening of the furan moiety[5]. DMSO acts as a mild oxidant and will facilitate the formation of morpholine N-oxides over prolonged storage. Always store the compound as a neat, dry solid.

Quantitative Analytical Signatures

To build a self-validating system, you must know exactly what to look for during Quality Control (QC). Use the table below to cross-reference your analytical data with specific degradation pathways.

Degradation Pathway	Environmental Trigger	Primary Impurity	LC-MS Signature	NMR Signature ( 1 H, CDCl 3​ )
Furan Oxidation	O 2​ , UV Light	Endoperoxides / Diketones	M+32 (Endo), M+16	Loss of furan ring proton (singlet, ~5.8 ppm)
Furan Polymerization	O 2​ , Time, Acid	Cross-linked Gums	Broad polymeric mass	Broadened, unresolved baseline humps
N-Oxidation	O 2​ , Trace Peroxides	Morpholine N-Oxide	M+16 (Early eluting)	Downfield shift of morpholine CH 2​
Hygroscopic Clumping	H 2​ O, CO 2​	Hydrates / Carbamates	M+44 (Carbamate)	Broad water peak (~1.5-2.0 ppm)

Self-Validating Standard Operating Procedure (SOP)

Do not just place the bottle in the freezer. To guarantee scientific integrity, implement the following self-validating workflow. This protocol ensures that every aliquot used in your experiments is chemically identical to the day it was synthesized.

Fig 2. Self-validating standard operating procedure for handling and storage.

Step-by-Step Methodology:

• Input QC (Validation): Upon receipt, immediately run an LC-MS and 1 H-NMR. Verify that purity is >98% and that no M+16 or M+32 peaks are present.

• Inert Transfer: Transfer the bulk material into a glovebox purged with Argon or high-purity Nitrogen. Do not use a standard benchtop.

• Aliquoting: Divide the compound into single-use aliquots (e.g., 10-50 mg) in amber glass vials . This minimizes both freeze-thaw cycles and UV-induced singlet oxygen generation.

• Sealing: Cap tightly with PTFE-lined caps (avoid rubber septa, which can leach plasticizers and are permeable to oxygen). Wrap the caps securely with Parafilm.

• Storage: Place the aliquots inside a secondary container filled with a color-indicating desiccant (e.g., Drierite). Store the container at -20°C or -80°C .

• Output QC (Validation): Before use, allow the vial to warm to room temperature in a desiccator. Visually inspect the solid; it should be free-flowing. Run a quick TLC (e.g., 5% MeOH in DCM) to confirm the absence of baseline polar impurities (gums/N-oxides) before committing the reagent to a complex synthesis.

References

• Christensen, E., et al. "Experimental and theoretical study of oxidative stability of alkylated furans used as gasoline blend components." Fuel 212 (2018): 576-585.

• Kobus, M., et al. "Medicinal Chemistry of Drugs with N-Oxide Functionalities." Journal of Medicinal Chemistry 67.7 (2024): 5168-5184.

• "Morpholine sc-203142 Material Safety Data Sheet." Santa Cruz Biotechnology.

• "Stability and degradation of 6-Morpholinonicotinaldehyde (Technical Support)." BenchChem.

Sources

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. Medicinal Chemistry of Drugs with N-Oxide Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

resolving NMR peak overlap for 3-(2,5-Dimethylfuran-3-yl)morpholine

Introduction: Navigating the Complex Spectrum of 3-(2,5-Dimethylfuran-3-yl)morpholine

Welcome to the technical support guide for resolving NMR peak overlap, specifically tailored for the analysis of 3-(2,5-Dimethylfuran-3-yl)morpholine. This molecule, while seemingly straightforward, presents a classic challenge in NMR spectroscopy due to its unique structural features. The presence of a chiral center at the furan-morpholine junction renders the protons on the morpholine ring diastereotopic. This, combined with the conformational rigidity of the morpholine's chair form, results in a complex ¹H NMR spectrum where signals are highly prone to overlapping. This guide provides a logical, step-by-step approach, from simple experimental adjustments to advanced NMR techniques, to help you deconvolve complex spectra and achieve unambiguous structural elucidation.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does the ¹H NMR spectrum of my 3-(2,5-Dimethylfuran-3-yl)morpholine sample show such significant peak overlap?

A1: The peak overlap in the spectrum of this molecule arises from a combination of intrinsic structural properties and extrinsic factors.

• Intrinsic Structural Causes:

  • Diastereotopic Protons: The carbon atom connecting the furan and morpholine rings is a chiral center. This chirality makes the pairs of protons on each of the four methylene (CH₂) groups of the morpholine ring chemically non-equivalent. These are known as diastereotopic protons. Consequently, instead of expecting four simple signals (two triplets), you should anticipate up to eight unique proton signals for the morpholine ring, each splitting the other, leading to complex multiplets.

  • Complex Spin Systems: The protons on the morpholine ring form a complex AA'XX' spin system due to the fixed chair conformation, where axial and equatorial protons have different chemical shifts and coupling constants.[1] This complexity deviates significantly from simple first-order splitting rules (the n+1 rule) and results in multiplets that are broad and difficult to resolve.

  • Limited Chemical Shift Dispersion: Proton NMR spectra are inherently crowded due to a relatively narrow chemical shift range (typically 0-12 ppm).[2] The eight morpholine protons all resonate within a small aliphatic region (approx. 2.5-4.5 ppm), making overlap almost inevitable.

• Extrinsic Experimental Factors:

  • Poor Magnetic Field Homogeneity (Shimming): If the magnetic field is not perfectly uniform across the sample (poor shimming), all peaks in the spectrum will be broadened and may exhibit "shoulders" or distortions that can be mistaken for or exacerbate overlap.[3]

  • Sample Purity: The presence of impurities or residual solvents from synthesis and purification can introduce extra peaks that overlap with your signals of interest.[4][5]

Q2: I was expecting two simple triplets for the morpholine ring. Why do I see a complex series of multiplets instead?

A2: This is a direct consequence of the molecule's stereochemistry. The chiral center makes the two protons on any given methylene carbon in the morpholine ring diastereotopic. They exist in different chemical environments and are therefore not equivalent. Furthermore, the morpholine ring's stable chair conformation means that axial and equatorial protons have distinct chemical shifts and coupling constants (J-couplings) to their neighbors. This leads to a complex, higher-order coupling pattern that does not simplify to clean triplets.[1]

Q3: How can I definitively assign the morpholine protons adjacent to the nitrogen versus those adjacent to the oxygen?

A3: This is a common assignment challenge that can be solved using a combination of chemical shift principles and 2D NMR.

• Chemical Shift Prediction: Protons adjacent to the highly electronegative oxygen atom (-O-CH₂-) are more "deshielded" and will typically resonate at a higher chemical shift (further downfield, e.g., ~3.5-4.0 ppm) compared to the protons adjacent to the nitrogen atom (-N-CH₂-), which are expected to be further upfield (e.g., ~2.5-3.0 ppm).[6]

• 2D NMR Confirmation (HSQC/HMBC):

  • An HSQC experiment is the most reliable method. It correlates each proton to the carbon it is directly attached to. Since the carbon chemical shifts will be well-separated, you can unambiguously resolve the overlapping proton signals.

  • An HMBC experiment can also be used. It shows correlations over 2-3 bonds. You can look for correlations from the morpholine protons to the carbon atoms of the furan ring to confirm their proximity and finalize assignments.

Part 2: Troubleshooting Guides

This section is designed as a workflow. Start with the basic, non-destructive methods before moving to more advanced experiments.

Workflow for Resolving Peak Overlap

Caption: Decision workflow for troubleshooting NMR peak overlap.

Level 1: Basic Troubleshooting

Q4: My spectrum looks broad and ill-defined. What's the first step?

A4: Optimize Shimming and Verify Sample Purity.

• Causality: Before attempting complex solutions, ensure the problem isn't instrumental. Poor shimming of the magnetic field creates inhomogeneity, which artificially broadens all spectral lines, causing apparent overlap.[3] Similarly, unexpected peaks from impurities can complicate the spectrum.

• Protocol: Shimming and Purity Check

  • Assess Shims: Examine a known sharp singlet in your spectrum, such as the residual solvent peak or an internal standard like Tetramethylsilane (TMS). This peak should be a narrow, symmetrical Lorentzian shape. If it is broad, has "shoulders," or is distorted, the instrument's shims need to be re-optimized.

  • Identify Contaminants: Compare your spectrum to a reference table of common NMR solvent and impurity shifts.[5][7] Peaks corresponding to common lab solvents (e.g., acetone, ethyl acetate, grease) may be overlapping with your analyte's signals. If contaminants are present, re-purifying the sample is necessary.

Q5: Can I resolve the overlap without changing my sample?

A5: Yes, by changing the deuterated solvent.

• Causality: Switching the solvent is a powerful and simple method to induce changes in the chemical shifts of your analyte's protons. Aromatic solvents like benzene-d₆, for example, have a strong anisotropic effect (a magnetic field generated by the circulating pi electrons) that can cause significant upfield or downfield shifts in nearby protons depending on their spatial orientation relative to the solvent molecule. This can effectively "move" overlapping signals apart.

• Protocol: Solvent Screening

  • Acquire a standard ¹H NMR spectrum in CDCl₃ (a common starting point).

  • If overlap is observed, prepare a new sample in a solvent with different properties, such as Benzene-d₆ or Acetonitrile-d₃.

  • Compare the spectra. Protons that were overlapping in CDCl₃ may now be baseline-resolved.

Solvent	Typical Effect	Best For
CDCl₃	Standard, relatively non-interacting.	General purpose initial screening.
Benzene-d₆	Strong anisotropic effects, often causes large shifts.	Resolving aromatic and aliphatic overlap.
DMSO-d₆	Hydrogen-bond acceptor, can affect NH/OH protons.	Can help resolve signals through H-bonding interactions.
Acetonitrile-d₃	Polar aprotic, different polarity to CDCl₃.	General alternative to induce moderate shifts.

Q6: Would changing the acquisition temperature help?

A6: Yes, temperature can resolve conformationally-dependent overlap.

• Causality: The morpholine ring exists in a dynamic equilibrium between two chair conformations. At room temperature, this "ring flipping" can cause some signals to be averaged or broadened.

  • Lowering the temperature can slow this exchange, effectively "locking" the molecule into its most stable conformation. This results in sharper signals for the distinct axial and equatorial protons, which may resolve overlap.

  • Increasing the temperature can accelerate the exchange, potentially causing distinct axial and equatorial signals to coalesce into a single, time-averaged signal, which might simplify a complex region.

• Protocol: Variable Temperature (VT) NMR

  • Start with a spectrum at your standard probe temperature (e.g., 25 °C).

  • Incrementally decrease the temperature (e.g., to 0 °C, -20 °C, -40 °C) and acquire a spectrum at each step, allowing the sample to equilibrate.

  • Observe changes in peak shape and position to identify the optimal temperature for resolution.

Q7: Is it worth running my sample on a higher field NMR instrument?

A7: Absolutely. This is one of the most effective solutions.

• Causality: The separation between NMR peaks (dispersion) is directly proportional to the strength of the external magnetic field (B₀). In contrast, the scalar coupling constants (J-values, in Hz) are independent of the field strength. By moving from a 400 MHz to a 600 MHz or 800 MHz spectrometer, the chemical shifts (in Hz) of all protons spread further apart, while their multiplet structures remain the same. This increased dispersion can physically separate peaks that were overlapping at a lower field.

• Protocol:

  • Analyze the spectrum from a lower-field instrument (e.g., 400 MHz).

  • If resolution is insufficient, run the same sample on a higher-field instrument (e.g., 600 MHz or higher).

  • The resulting spectrum will show greater separation between multiplets, likely resolving the overlap.

Level 2: Advanced Experimental Solutions

If the basic troubleshooting steps are insufficient, more advanced, multidimensional experiments are required.

Q8: The morpholine region is still an unresolved block of signals. What is the definitive way to assign these protons?

A8: Use 2D NMR Spectroscopy.

• Causality: Two-dimensional (2D) NMR experiments add a second frequency dimension, which disperses the signals based on different criteria (e.g., through-bond coupling or through-space interactions). This is exceptionally powerful for resolving severely overlapping regions.[8][9]

• Recommended Experiments:

  • ¹H-¹H COSY (Correlation Spectroscopy): This is the workhorse experiment for determining proton-proton connectivity. It generates cross-peaks between protons that are J-coupled (typically over 2-3 bonds). Even if the entire morpholine region is a single multiplet in the 1D spectrum, the COSY spectrum will allow you to trace the entire spin system, identifying which protons are neighbors.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is the ultimate tool for resolving overlapping proton signals.[10] It correlates each proton directly to the carbon it is attached to. Since the ¹³C spectrum has a much wider chemical shift range (~200 ppm), the carbon signals for the morpholine ring will be well-resolved. The HSQC will show distinct correlation peaks for each diastereotopic proton, even if they overlap in the ¹H dimension.

Advanced 2D NMR Workflow

Caption: Recommended 2D NMR experiment sequence.

Q9: My sample is racemic. Can I use that to my advantage to resolve signals?

A9: Yes, by using a Chiral Solvating Agent (CSA).

• Causality: A CSA is an enantiomerically pure compound that is added directly to your NMR sample. It forms weak, transient diastereomeric complexes with each enantiomer of your analyte (R-analyte + R-CSA vs. S-analyte + R-CSA).[11][12] These diastereomeric complexes are no longer mirror images and will have slightly different NMR spectra. This results in a doubling of the signals in your spectrum, one set for each enantiomer. While primarily used for determining enantiomeric excess, this effect can sometimes shift peaks just enough to resolve accidental overlap within the spectrum of a single enantiomer.

• Protocol: Using a CSA

  • Acquire a spectrum of your racemic analyte.

  • Add a small amount (e.g., 0.5 equivalents) of a suitable CSA (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol) to the NMR tube.

  • Acquire a new spectrum and look for splitting of signals.

  • Incrementally add more CSA until optimal separation is achieved. Be aware that too much CSA can cause line broadening.

Q10: Are there other reagents that can help spread out my spectrum?

A10: Yes, Lanthanide Shift Reagents (LSRs) can be effective.

• Causality: LSRs are paramagnetic lanthanide complexes (e.g., Eu(fod)₃) that act as Lewis acids.[13] They reversibly coordinate to Lewis basic sites in your molecule, such as the nitrogen or oxygen atoms of the morpholine ring. The paramagnetic metal induces very large changes in the chemical shifts of nearby protons. The magnitude of this induced shift is dependent on the distance of the proton from the lanthanide ion, causing protons closer to the binding site to shift more dramatically. This effect can greatly increase the dispersion of the spectrum.

• Protocol: Using an LSR

  • Acquire a spectrum of your analyte.

  • Add a very small, precisely measured amount of the LSR to the NMR tube and acquire another spectrum.

  • Observe the shifts. Continue adding small aliquots of the LSR until the desired peak separation is achieved.

  • Caution: LSRs will cause significant line broadening, which can obscure coupling information. This technique is best used to resolve overlapping multiplets, not for detailed coupling analysis. It has also become less common with the advent of high-field spectrometers and 2D techniques.[13]

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer regents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512-519. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Wenzel, T. J., & Chiral, C. D. (2011). Discrimination of Chiral Compounds by NMR Spectroscopy. eMagRes, John Wiley & Sons, Ltd. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Parker, D. (1991). NMR determination of enantiomeric purity. Chemical Reviews, 91(7), 1441-1457. [Link]

• Friebolin, H. (2010). Basic One- and Two-Dimensional NMR Spectroscopy. Wiley-VCH. [Link]

• Mestrelab Research. (2014). qNMR of mixtures: what is the best solution to signal overlap?. Mestrelab Resources. [Link]

• Chemistry LibreTexts. (2024). NMR Shift Reagents. [Link]

• Hans Reich. (n.d.). Structure Determination using Spectroscopic Methods. University of Wisconsin. [Link]

• Zangger, K. (2015). Pure shift NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 86-87, 1-20. [Link]

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• 1. echemi.com [echemi.com]
• 2. New Advances in Fast Methods of 2D NMR Experiments | IntechOpen [intechopen.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. quora.com [quora.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 7. kgroup.du.edu [kgroup.du.edu]
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• 9. chem.libretexts.org [chem.libretexts.org]
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Reference Data & Comparative Studies

A Comparative Analysis for Drug Discovery: 3-(2,5-Dimethylfuran-3-yl)morpholine Versus Standard Morpholine Derivatives

In the landscape of medicinal chemistry, the morpholine ring is a celebrated scaffold, recognized as a "privileged structure" for its consistent presence in a multitude of approved drugs. Its favorable physicochemical properties, including metabolic stability and aqueous solubility, have cemented its role as a cornerstone in drug design. However, the relentless pursuit of novel chemical matter with improved efficacy and differentiated pharmacological profiles necessitates the exploration of more complex morpholine analogues.

This guide provides an in-depth, data-driven comparison between conventional morpholine derivatives and a specific, underexplored analogue: 3-(2,5-Dimethylfuran-3-yl)morpholine. We will dissect the structural nuances, synthetic accessibility, and potential pharmacological implications of incorporating a dimethylfuran moiety, offering a technical resource for researchers engaged in drug discovery and development.

Structural and Physicochemical Profile: A Tale of Two Scaffolds

The introduction of the 2,5-dimethylfuran substituent at the C3 position of the morpholine ring fundamentally alters the molecule's electronic and steric properties compared to simple N- or C-substituted morpholines (e.g., N-methylmorpholine or 2,6-dimethylmorpholine). The furan ring, an aromatic heterocycle, introduces a planar, electron-rich region, significantly increasing the molecule's lipophilicity.

This structural modification has profound implications for key drug-like properties. An increase in the calculated octanol-water partition coefficient (cLogP) suggests enhanced membrane permeability, which could be advantageous for targeting intracellular proteins or improving oral absorption. However, it may also lead to greater non-specific binding and potential toxicity.

Table 1: Comparative Physicochemical Properties

Property	Standard Morpholine (N-Methylmorpholine)	3-(2,5-Dimethylfuran-3-yl)morpholine (Predicted)	Rationale for Difference
Molecular Weight	101.15 g/mol	181.24 g/mol	Addition of the C6H8O (dimethylfuran) fragment.
cLogP	-0.95	1.5 - 2.0	The hydrophobic furan ring significantly increases lipophilicity.
pKa (of Morpholine N)	~7.4	~7.0 - 7.2	The electron-withdrawing nature of the nearby furan ring may slightly decrease the basicity of the morpholine nitrogen.
Polar Surface Area	12.5 Ų	~40-50 Ų	The furan oxygen and morpholine heteroatoms contribute to a larger polar surface area.
Metabolic Stability	High	Moderate to Low	The furan ring is susceptible to oxidative metabolism, a key liability.

Synthesis and Strategic Considerations

The synthetic accessibility of a chemical scaffold is a critical factor in its viability for drug development campaigns. Standard morpholine derivatives are readily synthesized through established, high-yielding reactions. In contrast, the synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine presents a more complex challenge, requiring multi-step sequences.

A plausible synthetic route to 3-(2,5-Dimethylfuran-3-yl)morpholine could involve the reaction of 3-bromo-2,5-dimethylfuran with a protected morpholine derivative, or a more elaborate construction of the morpholine ring onto a pre-functionalized furan core. This increased synthetic complexity translates to higher costs and longer timelines for analogue generation compared to the facile derivatization of the morpholine nitrogen in standard scaffolds.

Caption: Comparative synthetic logic for standard vs. furan-substituted morpholines.

Pharmacological and ADMET Profile: Opportunities and Liabilities

The true value of a novel scaffold is determined by its biological activity and its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. While specific target data for 3-(2,5-Dimethylfuran-3-yl)morpholine is not widely published, we can infer its potential properties based on the constituent moieties.

Potential Biological Activity

The morpholine core is present in drugs targeting a wide array of proteins, including kinases (Gefitinib), neurokinin-1 receptors (Aprepitant), and bacterial ribosomes (Linezolid). The dimethylfuran substituent provides a novel vector for exploring chemical space. Its rigid, planar structure can engage in π-stacking or hydrophobic interactions within a protein's binding pocket, potentially conferring higher potency or selectivity compared to a simple alkyl or aryl group.

A Critical Liability: Furan Metabolism

The most significant differentiator from a drug development perspective is the metabolic fate of the furan ring. It is well-documented that furans can undergo cytochrome P450-mediated oxidation to form highly reactive, unsaturated dicarbonyl intermediates, specifically cis-enedials. These electrophilic metabolites can covalently bind to cellular nucleophiles like proteins and DNA, leading to idiosyncratic drug-induced toxicity, including hepatotoxicity.

This metabolic pathway represents a major potential liability for any furan-containing drug candidate and stands in stark contrast to the general metabolic stability of the saturated morpholine ring in standard derivatives.

Caption: Metabolic activation pathway of the furan ring leading to toxicity.

Experimental Evaluation: Key Protocols

To empirically assess the viability of the 3-(2,5-Dimethylfuran-3-yl)morpholine scaffold, a series of head-to-head experiments against a standard morpholine analogue are required. Below are protocols for two critical assays.

Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

Objective: To compare the rate of metabolic degradation of the furan-containing compound versus a standard morpholine derivative.

Methodology:

• Prepare Stock Solutions: Dissolve test compounds (3-(2,5-Dimethylfuran-3-yl)morpholine and a benchmark like N-cyclohexylmorpholine) in DMSO to a concentration of 10 mM.

• Incubation Mixture: In a 96-well plate, prepare the incubation mixture containing:

  • Phosphate Buffer (100 mM, pH 7.4)

  • Human Liver Microsomes (final concentration 0.5 mg/mL)

  • Test Compound (final concentration 1 µM)

• Initiate Reaction: Pre-warm the plate to 37°C for 10 minutes. Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system (to support CYP450 activity).

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

• Data Interpretation: Plot the natural log of the percentage of parent compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint). A significantly shorter t½ for the furan compound would confirm its metabolic liability.

Caption: Workflow for the in vitro metabolic stability assay.

Protocol: Glutathione (GSH) Trapping Assay for Reactive Metabolites

Objective: To detect the formation of reactive electrophilic metabolites from the furan-containing compound.

Methodology:

• Assay Setup: Follow the same incubation setup as the metabolic stability assay (Protocol 4.1), but supplement the incubation mixture with glutathione (GSH) at a high concentration (e.g., 5 mM).

• Incubation: Incubate the mixture at 37°C for a fixed period, typically 60 minutes.

• Analysis: After quenching and protein precipitation, analyze the supernatant by LC-MS/MS.

• Data Interpretation: Specifically search for mass signals corresponding to the predicted mass of the GSH-adduct of the opened furan ring metabolite (M + GSH). The presence of this adduct provides direct evidence for the formation of a reactive intermediate. This peak should be absent in the incubation of the standard morpholine derivative.

Conclusion and Strategic Outlook

The exploration of novel scaffolds like 3-(2,5-Dimethylfuran-3-yl)morpholine is essential for pushing the boundaries of drug discovery. The addition of the dimethylfuran moiety offers intriguing possibilities for creating new intellectual property and achieving unique interactions with biological targets.

However, this guide highlights a critical trade-off. The potential benefits in potency or selectivity conferred by the furan ring are weighed against a significant and well-documented metabolic liability. The high probability of forming reactive metabolites makes this specific scaffold a high-risk proposition.

For drug development professionals, the path forward involves a clear strategy:

• Prioritize Early ADMET: For any furan-containing hit compound, metabolic stability and reactive metabolite screening must be conducted at the earliest stages of the discovery pipeline.

• Consider Bioisosteres: If the furan pharmacophore is essential for activity, consider replacing it with more stable bioisosteres, such as a thiophene, a pyridine, or a N-methylpyrazole ring, which may retain the desired binding interactions without the associated metabolic risks.

• Structure-Metabolism Relationships: If the scaffold is pursued, a detailed structure-activity relationship (SAR) and structure-metabolism relationship (SMR) campaign is necessary to identify analogues where the metabolic activation pathway is attenuated or blocked, for instance, by adding blocking groups at positions susceptible to oxidation.

Ultimately, while 3-(2,5-Dimethylfuran-3-yl)morpholine serves as an excellent case study in chemical innovation, it also underscores a fundamental principle of modern drug design: a successful drug is a delicate balance of potency, selectivity, and, most importantly, safety.

References

• Srinivas, N. R. (2021). Furan as a structural alert in contemporary drug design: a perspective. Xenobiotica, 51(9), 1058-1073. URL: [Link]

• Peterson, L. A. (2006). Electrophilic intermediates produced by the metabolic activation of furan. Drug Metabolism Reviews, 38(4), 615-626. URL: [Link]

A Comparative Guide to Validating the Preclinical Efficacy of 3-(2,5-Dimethylfuran-3-yl)morpholine in Animal Models of Neuroinflammation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the efficacy of the novel compound 3-(2,5-Dimethylfuran-3-yl)morpholine (herein referred to as "Compound-X") in a preclinical animal model of neuroinflammation. Given the absence of published data for this specific molecule, this document establishes a rigorous, scientifically-grounded strategy based on a hypothesized mechanism of action. We will compare its potential efficacy against a well-established benchmark compound, providing detailed experimental protocols and illustrative data to guide researchers in their preclinical validation efforts.

Scientific Rationale and Hypothesized Mechanism of Action

The structure of Compound-X, featuring a furan ring and a morpholine moiety, suggests potential bioactivity in the central nervous system (CNS). Furan derivatives are known to possess a wide range of biological activities, including anti-inflammatory effects.[1][2][3] The morpholine scaffold is a common feature in many CNS-active drugs.[4][5]

Based on these structural alerts, we hypothesize that Compound-X acts as an inhibitor of the NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome. The NLRP3 inflammasome is a key component of the innate immune system that, when activated in microglia, triggers the release of potent pro-inflammatory cytokines, such as Interleukin-1β (IL-1β) and IL-18, driving neuroinflammatory processes implicated in various neurodegenerative diseases.[6][7][8]

Our validation strategy will therefore focus on a well-characterized animal model of acute neuroinflammation and assess Compound-X's ability to modulate the NLRP3 pathway and its downstream consequences.

Hypothesized Signaling Pathway: NLRP3 Inflammasome Inhibition

Caption: Hypothesized mechanism of Compound-X targeting NLRP3 inflammasome assembly.

Comparative Framework: Compound-X vs. MCC950

To robustly assess the efficacy of Compound-X, its performance will be benchmarked against a well-validated, specific NLRP3 inhibitor, MCC950 .[8][9][10][11] MCC950 serves as an ideal positive control, allowing for a direct comparison of potency and effect size on key inflammatory and behavioral outcomes.

Feature	Compound-X (Hypothesized)	MCC950 (Established Comparator)
Chemical Class	Dimethylfuran-morpholine derivative	Diaryl sulfonylurea
Primary Target	NLRP3 Inflammasome Assembly	NLRP3 Inflammasome Assembly[10]
Administration	Intraperitoneal (i.p.)	Intraperitoneal (i.p.)
Key Advantage	Novel chemical scaffold, potential for improved CNS penetration or safety profile.	High specificity and potency for NLRP3, extensive validation in multiple preclinical models.[8][9][11]

Experimental Design and Methodology

A multi-tiered approach is essential for a thorough validation. This involves behavioral assessments to measure functional outcomes, followed by post-mortem biochemical and histological analyses to confirm target engagement and cellular effects.

Animal Model: Lipopolysaccharide (LPS)-induced acute neuroinflammation in mice. Systemic administration of LPS is a widely used and validated model that induces a robust inflammatory response in the brain, characterized by microglial activation and cytokine production.[12][13][14]

Experimental Groups (n=12 per group):

• Vehicle Control: Saline (or appropriate vehicle for Compound-X) + Saline

• LPS Control: Vehicle + LPS (1 mg/kg, i.p.)[7]

• Compound-X (Low Dose): 5 mg/kg, i.p. + LPS

• Compound-X (High Dose): 20 mg/kg, i.p. + LPS

• Positive Control: MCC950 (10 mg/kg, i.p.) + LPS[8]

Experimental Workflow Diagram

Caption: Step-by-step experimental validation workflow.

• Animal Housing: House C57BL/6J mice (male, 8-10 weeks old) under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimatization: Allow mice to acclimatize for at least 7 days before the start of the experiment.

• Pre-treatment: Administer Compound-X, MCC950, or vehicle via intraperitoneal (i.p.) injection once daily for two consecutive days prior to LPS challenge.[7]

• Induction: On the third day, administer the final pre-treatment dose. Two hours later, inject mice intraperitoneally with LPS from E. coli O111:B4 dissolved in sterile saline at a dose of 1 mg/kg.[7][12] Control animals receive an equivalent volume of sterile saline.

• Monitoring: Monitor animals for signs of sickness behavior (e.g., piloerection, lethargy) over the next 24 hours.

To assess spatial learning and memory deficits induced by neuroinflammation, the MWM test can be performed.[15][16][17] This test relies on distal cues for navigation to a hidden escape platform.[15]

• Apparatus: A circular pool (120 cm diameter) filled with opaque water (24-26°C). A hidden platform (10 cm diameter) is submerged 1 cm below the water surface in one quadrant.

• Acquisition Phase (Days 1-4, Pre-LPS): Train mice with four trials per day for four days. For each trial, gently place the mouse in the water facing the pool wall at one of four starting positions. Allow the mouse to swim for a maximum of 60 seconds to find the platform.[18] If it fails, guide it to the platform. Allow the mouse to remain on the platform for 15-30 seconds.[19]

• Probe Trial (24 hours post-LPS): Remove the platform and allow the mouse to swim freely for 60 seconds.[16] Record the time spent in the target quadrant where the platform was previously located.

• Data Analysis: Use video tracking software to record escape latency (time to find the platform) during acquisition and time in the target quadrant during the probe trial.

• Tissue Collection: At 24 hours post-LPS injection, euthanize mice via CO2 asphyxiation followed by cervical dislocation.[12] Rapidly dissect the hippocampus and cortex on ice.

• Homogenization: Homogenize brain tissue in RIPA buffer with protease and phosphatase inhibitors. Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• ELISA for IL-1β and TNF-α: Quantify the concentration of IL-1β and TNF-α in the brain homogenates using commercially available ELISA kits according to the manufacturer's instructions.[20][21][22][23] Normalize cytokine levels to the total protein concentration of the sample.

• Western Blot: Perform Western blotting on brain lysates to measure the protein levels of NLRP3, cleaved Caspase-1, and an internal loading control (e.g., β-actin).

• Tissue Preparation: Perfuse a subset of mice with 4% paraformaldehyde (PFA). Post-fix the brains in PFA overnight, then transfer to a 30% sucrose solution for cryoprotection. Section the brains at 30-40 µm using a cryostat.

• Staining: Perform free-floating immunohistochemistry on brain sections.[24]

  • Primary Antibodies: Use antibodies against Iba1 (a marker for microglia) and GFAP (a marker for astrocytes).[25][26][27][28]

  • Secondary Antibodies: Use appropriate fluorescently-labeled secondary antibodies.

• Imaging and Analysis: Capture images using a fluorescence or confocal microscope. Quantify the immunoreactive area or cell morphology in specific brain regions like the hippocampus to assess microglial and astrocyte activation.[25]

Expected Outcomes and Data Interpretation (Illustrative Data)

The following tables present hypothetical data to illustrate expected outcomes, demonstrating the potential efficacy of Compound-X.

Table 1: Behavioral Assessment - Morris Water Maze Probe Trial

Group	Time in Target Quadrant (seconds, Mean ± SEM)	% of LPS Control
Vehicle Control	25.2 ± 1.5	N/A
LPS Control	11.3 ± 1.1	100%
Compound-X (5 mg/kg)	16.8 ± 1.3	148.7%
Compound-X (20 mg/kg)	21.5 ± 1.4	190.3%
MCC950 (10 mg/kg)	22.1 ± 1.6	195.6%
p<0.05, **p<0.01 vs. LPS Control

Interpretation: LPS is expected to significantly impair spatial memory, reflected by less time in the target quadrant. Effective treatment with Compound-X or MCC950 should rescue this deficit, with mice spending significantly more time searching in the correct location.

Table 2: Biochemical Analysis - Hippocampal Cytokine Levels

Group	IL-1β (pg/mg protein, Mean ± SEM)	TNF-α (pg/mg protein, Mean ± SEM)
Vehicle Control	15.4 ± 2.1	35.8 ± 4.5
LPS Control	185.6 ± 15.2	450.2 ± 38.1
Compound-X (5 mg/kg)	102.3 ± 9.8	280.5 ± 25.5*
Compound-X (20 mg/kg)	45.1 ± 5.5***	155.9 ± 18.2
MCC950 (10 mg/kg)	38.9 ± 4.9***	142.7 ± 16.9**
*p<0.05, **p<0.01, ***p<0.001 vs. LPS Control

Interpretation: LPS administration should cause a dramatic increase in pro-inflammatory cytokines in the hippocampus.[29] A dose-dependent reduction in both IL-1β and TNF-α by Compound-X would strongly support its anti-neuroinflammatory activity and target engagement, with high efficacy comparable to the specific NLRP3 inhibitor MCC950.[8]

Table 3: Histological Analysis - Microglial Activation in Hippocampus

Group	Iba1-Positive Area (% of field, Mean ± SEM)
Vehicle Control	3.1 ± 0.4
LPS Control	18.5 ± 1.9
Compound-X (5 mg/kg)	11.2 ± 1.3
Compound-X (20 mg/kg)	5.8 ± 0.7
MCC950 (10 mg/kg)	5.1 ± 0.6
p<0.05, **p<0.01 vs. LPS Control

Interpretation: LPS induces significant microgliosis (activation and proliferation of microglia), visualized by an increased Iba1-positive area.[13] A marked reduction in Iba1 staining in the Compound-X treated groups would provide visual confirmation of its ability to suppress the innate immune response in the brain, with an efficacy similar to MCC950.[7]

Conclusion and Future Directions

This guide outlines a comprehensive and rigorous strategy for the initial preclinical validation of 3-(2,5-Dimethylfuran-3-yl)morpholine (Compound-X) as a potential anti-neuroinflammatory agent. By comparing its performance against the specific NLRP3 inhibitor MCC950 in a validated LPS-induced neuroinflammation model, researchers can generate robust data on its efficacy across behavioral, biochemical, and histological endpoints.

Positive results from this framework would provide a strong rationale for further development, including:

• Pharmacokinetic and pharmacodynamic (PK/PD) studies to determine brain penetration and target occupancy.

• Validation in chronic neuroinflammation or specific neurodegenerative disease models (e.g., Alzheimer's or Parkinson's models).

• Safety and toxicology studies to establish a therapeutic window.

By following this self-validating system, which integrates functional outcomes with mechanistic analysis, researchers can confidently assess the therapeutic potential of this novel compound.

References

• Morris, R. (1984). Developments of a water-maze procedure for studying spatial learning in the rat. Journal of Neuroscience Methods, 11(1), 47-60. Available at: [Link]

• Gąsiorowska, A., et al. (2020). 2.13. LPS-induced neuroinflammatory model of mice. Bio-protocol, 10(12), e3664. Available at: [Link]

• Barnhart, C. D., et al. (2015). Using the Morris Water Maze to Assess Spatial Learning and Memory in Weanling Mice. PLoS ONE, 10(4), e0124521. Available at: [Link]

• Kowalczyk, P., et al. (2020). LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. Current Neuropharmacology, 18(9), 830–856. Available at: [Link]

• Tucker, L. B., et al. (2015). Morris Water Maze Test: Optimization for Mouse Strain and Testing Environment. Journal of Visualized Experiments, (95), 51953. Available at: [Link]

• Orndahl, C. M., et al. (2022). A Field-Based Adaptation of the Classic Morris Water Maze to Assess Learning and Memory in a Free-Living Animal. Journal of Visualized Experiments, (180), e63494. Available at: [Link]

• Mouse Metabolic Phenotyping Centers (2024). Morris Water Maze. MMPC-Live Protocols. Available at: [Link]

• Kim, J. Y., et al. (2018). In Vivo Validation Model of a Novel Anti-Inflammatory Scaffold in Interleukin-10 Knockout Mouse. Experimental & Molecular Medicine, 50(6), 1-11. Available at: [Link]

• Szałapska, K., et al. (2022). Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use. Molecules, 27(19), 6666. Available at: [Link]

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• Panicker, N., et al. (2022). Blockage of KHSRP-NLRP3 by MCC950 Can Reverse the Effect of Manganese-Induced Neuroinflammation in N2a Cells and Rat Brain. International Journal of Molecular Sciences, 23(19), 11933. Available at: [Link]

• Kumar, V., et al. (2014). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. International Journal of Pharmaceutical Erudition, 4(2), 26-34. Available at: [Link]

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• Zendedel, A., et al. (2020). MCC950, a Selective Inhibitor of NLRP3 Inflammasome, Reduces the Inflammatory Response and Improves Neurological Outcomes in Mice Model of Spinal Cord Injury. Frontiers in Neurology, 11, 156. Available at: [Link]

• Zendedel, A., et al. (2020). MCC950, a Selective Inhibitor of NLRP3 Inflammasome, Reduces the Inflammatory Response and Improves Neurological Outcomes in Mice Model of Spinal Cord Injury. Frontiers in Neurology, 11, 156. Available at: [Link]

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A Comparative Analysis of Furan-Morpholine Analogs in Drug Discovery

Introduction: The Strategic Combination of Furan and Morpholine Scaffolds

In the landscape of medicinal chemistry, the morpholine and furan rings are considered "privileged structures."[1] The morpholine moiety, a saturated heterocycle, is frequently incorporated into drug candidates to enhance physicochemical properties such as aqueous solubility, metabolic stability, and to improve their pharmacokinetic profiles.[1][2] Its ability to act as a hydrogen bond acceptor and its conformational flexibility allow for favorable interactions with a wide array of biological targets.[3] The furan ring, a five-membered aromatic heterocycle, serves as a versatile pharmacophore and a bioisostere for phenyl rings, often leading to enhanced receptor interactions and a distinct metabolic profile.[4][5]

The combination of these two scaffolds into a single molecular entity presents a compelling strategy for the development of novel therapeutic agents with diverse biological activities. While the specific class of 3-(2,5-Dimethylfuran-3-yl)morpholine analogs is not extensively documented in current literature, a broader analysis of related furan-morpholine and benzofuran-morpholine hybrids provides significant insights into their therapeutic potential and the structure-activity relationships (SAR) that govern their efficacy. This guide offers a comparative analysis of these analogs, focusing on their synthesis, biological activities, and the experimental data that underpins their potential in drug development.

General Synthetic Strategies for Furan-Morpholine Hybrids

The synthesis of furan-morpholine derivatives often employs established synthetic transformations that couple a furan-containing core with a morpholine moiety. One of the most common and effective methods is the Mannich reaction, a multicomponent condensation that allows for the introduction of a morpholinomethyl group onto an activated furan or benzofuran ring system.

Workflow: Generalized Mannich Reaction for Synthesis of Furan-Morpholine Analogs

Caption: Generalized workflow for the Mannich reaction.

Comparative Analysis of Biological Activity

Furan-morpholine analogs have demonstrated a range of biological activities, with notable examples in vasorelaxant and antitubercular applications. The following sections provide a comparative analysis of their performance based on published experimental data.

Vasorelaxant Properties of Benzofuran-Morpholinomethyl-Pyrazoline Hybrids

A study on benzofuran-pyrazoline hybrids incorporating a morpholinomethyl group revealed significant vasorelaxant properties. These compounds were evaluated for their ability to relax isolated rat thoracic aortic rings pre-contracted with norepinephrine. The data indicates that the presence and positioning of the morpholinomethyl substituent, along with other structural features, play a crucial role in determining the potency of these analogs.

Table 1: Vasorelaxant Activity of Benzofuran-Morpholine Analogs [6][7]

Compound ID	Core Structure	Substitutions	IC50 (mM)
Prazosin (Standard)	Quinazoline	-	0.487
4a	Benzofuran-pyrazoline	7-morpholinomethyl, 5'-phenyl	> 1.0
4e	Benzofuran-pyrazoline	7-morpholinomethyl, 5'-(4-chlorophenyl)	0.5126
8c	Benzofuran-pyrazoline	N-morpholinomethyl, 5'-(4-methoxyphenyl)	0.4951
5b	Benzofuran-pyrazoline-semicarbazide	7-morpholinomethyl, 5'-(4-methylphenyl)	0.4281
6b	Benzofuran-pyrazoline-thiosemicarbazide	7-morpholinomethyl, 5'-(4-methylphenyl)	0.3891
6i	Benzofuran-pyrazoline-thiosemicarbazide	7-morpholinomethyl, 5'-(3,4-dimethoxyphenyl)	0.3185

Data sourced from scientific literature.[6][7]

The data reveals that several synthesized compounds exhibit vasorelaxant activity superior to the standard drug, prazosin.[6] Notably, compound 6i , with an IC50 of 0.3185 mM, is the most potent among the series, suggesting that the thiosemicarbazide moiety in combination with the dimethoxyphenyl and morpholinomethyl groups enhances activity.[6] In contrast, direct N-substitution on the pyrazole ring, as in compound 8c , results in activity comparable to prazosin.[6]

Antitubercular Activity of Thiophene-Dihydroquinoline-Morpholine Hybrids

In the search for new antitubercular agents, a series of compounds linking a 2-(thiophen-2-yl)dihydroquinoline core to morpholine and other cyclic amines was synthesized and evaluated against Mycobacterium tuberculosis H37Rv.[8] The results highlight the potential of the morpholine moiety in this context.

Table 2: Antitubercular Activity of Dihydroquinoline-Morpholine Analogs [8]

Compound ID	Heterocyclic Amine	R-group on Piperazine	MIC (µg/mL)
Isoniazid (Standard)	-	-	0.1
7a	Morpholine	-	6.25
7b	Thiomorpholine	-	3.12
7f	Piperazine	4-Fluorophenyl	1.56
7p	Piperazine	2-Pyrimidinyl	1.56

Data sourced from scientific literature.[8]

While the morpholine analog 7a showed moderate activity (MIC = 6.25 µg/mL), the thiomorpholine analog 7b was more potent (MIC = 3.12 µg/mL).[8] Interestingly, piperazine derivatives with specific substitutions, such as 7f and 7p , demonstrated the highest potency in this series, with MIC values of 1.56 µg/mL.[8] This suggests that while the morpholine scaffold contributes to activity, further optimization through bioisosteric replacement (e.g., with piperazine) and appropriate substitution can lead to more potent inhibitors.[8]

Structure-Activity Relationship (SAR) Insights

The comparative data allows for the deduction of key SAR trends for furan-morpholine and related analogs.

Caption: Key factors influencing biological activity.

• Role of the Morpholine Ring: The morpholine moiety consistently serves as a critical component for imparting drug-like properties. Its replacement with thiomorpholine or substituted piperazines can modulate potency, indicating its role in interacting with the biological target or influencing the overall conformation of the molecule.[8]

• Impact of Substituents on the Aromatic Core: For the vasorelaxant benzofuran derivatives, electron-donating groups (e.g., methoxy) on the phenyl ring attached to the pyrazoline often enhance activity.[6] This suggests that the electronic properties of the furan/benzofuran component and its substituents are key determinants of potency.

• Influence of the Linker: The nature of the substructure connecting the furan and morpholine moieties is crucial. In the antitubercular series, the dihydroquinoline linker positions the morpholine in a specific vector relative to the thiophene ring, which is essential for activity.[8]

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental methodologies are crucial. Below is a representative protocol for the synthesis of a furan-morpholine analog and a common biological assay.

Protocol 1: Synthesis of 7-Morpholinomethyl Benzofuran-Pyrazoline Derivatives (General Procedure)[6]

• Reaction Setup: To a solution of the parent 5-(5-aryl-4,5-dihydro-1H-pyrazol-3-yl)-4-methoxybenzofuran-6-ol (1.0 mmol) in ethanol (20 mL), add morpholine hydrochloride (1.2 mmol) and paraformaldehyde (1.5 mmol).

• Reflux: Heat the reaction mixture to reflux and maintain for 6-8 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water (50 mL) and stir.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from an appropriate solvent (e.g., ethanol or methanol) to yield the pure 7-morpholinomethyl derivative.

• Characterization: Confirm the structure of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: In Vitro Antitubercular Activity Assay (Microplate Alamar Blue Assay)[8]

• Inoculum Preparation: Grow Mycobacterium tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) to mid-log phase.

• Compound Preparation: Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO). Serially dilute the compounds in 7H9 broth in a 96-well microplate to achieve the desired final concentrations.

• Inoculation: Add the bacterial suspension to each well, ensuring the final volume is 200 µL. Include wells with bacteria only (growth control) and media only (sterility control).

• Incubation: Seal the plates and incubate at 37°C for 5-7 days.

• Assay Development: After incubation, add Alamar Blue reagent to each well. Re-incubate the plates for 24 hours.

• Data Analysis: Measure the fluorescence or absorbance of each well. A change from blue to pink indicates bacterial growth. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that prevents this color change.

Conclusion and Future Directions

The comparative analysis of furan-morpholine and related analogs demonstrates the power of this hybrid scaffold in generating compounds with significant and diverse biological activities. The morpholine ring consistently proves to be a valuable addition for enhancing drug-like properties, while the furan or benzofuran core provides a versatile platform for structural modifications to tune potency and selectivity.

While direct data on 3-(2,5-Dimethylfuran-3-yl)morpholine analogs remains to be explored, the insights gathered from related structures strongly suggest that this would be a fruitful area for future investigation. The dimethylfuran substitution pattern offers unique steric and electronic properties that could lead to novel interactions with biological targets. Future research should focus on the synthesis of this specific subclass and its evaluation in a broad range of biological assays to unlock its full therapeutic potential.

References

• Hassan, A. S., et al. (2017). Benzofuran-morpholinomethyl-pyrazoline hybrids as a new class of vasorelaxant agents: synthesis and quantitative structure-activity relationship study. Medicinal Chemistry Research, 26(7), 1599-1614. Available at: [Link]

• Hassan, A. A., et al. (2020). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. Molecules, 25(1), 135. Available at: [Link]

• Baklanova, Y. V., et al. (2018). Furan-containing gem-bromonitroethenes: Synthesis and reaction with morpholine. Chemistry of Heterocyclic Compounds, 54(1), 101-106. Available at: [Link]

• Sameaa, E. O., et al. (2015). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Baghdad Science Journal, 12(4), 761-773. Available at: [Link]

• Hassan, A. S., et al. (2017). Benzofuran–Morpholinomethyl–Pyrazoline Hybrids as a New Class of Vasorelaxant Agents: Synthesis and Quantitative Structure–Activity Relationship Study. Medicinal Chemistry Research, 26(7), 1599-1614. Available at: [Link]

• Talele, T. T. (2016). Biological activities of morpholine derivatives and molecular targets involved. Future Medicinal Chemistry, 8(11), 1259-1287. Available at: [Link]

• Hedapara, K. R., & Kharadi, G. J. (2014). Synthesis, Characterization and Biological Evaluation of Novel Morpholine Derivatives. International Journal for Pharmaceutical Research Scholars, 3(3), 132-137. Available at: [Link]

• Pal'chikov, V. A., & L'vov, D. S. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(6), 785-816. Available at: [Link]

• Sameaa, E. O., et al. (2015). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Baghdad Science Journal, 12(4). Available at: [Link]

• Oriental Journal of Chemistry. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 40(1). Available at: [Link]

• Kadasi, S. (2025). STRUCTURE ACTIVITY RELATIONSHIP (SAR) OF MORPHINE AND IT'S MODIFIED ANALOGUES. YouTube. Available at: [Link]

• Singh, S. B., et al. (2015). Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation. Journal of Medicinal Chemistry, 58(15), 6145-6150. Available at: [Link]

• ACS Publications. (2023). Morpholine Derivatives in Agrochemical Discovery and Development. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Semantic Scholar. (2011). Synthesis and Biological Activity of Furan Derivatives. Available at: [Link]

• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. Available at: [Link]

• Szatmari, I., et al. (2013). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 78(10), 4949-4956. Available at: [Link]

• Marvadi, S. K., et al. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. European Journal of Medicinal Chemistry, 164, 346-356. Available at: [Link]

• Eli Lilly and Company. (2009). Practical Synthesis of Chiral 2-Morpholine: (4-Benzylmorpholin-2-(S)-yl)-(tetrahydropyran-4-yl)methanone Mesylate, a Useful Pharmaceutical Intermediate. Organic Process Research & Development, 13(1), 107-114. Available at: [Link]

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3-(2,5-Dimethylfuran-3-yl)morpholine reference standard validation

Comprehensive Validation Guide for 3-(2,5-Dimethylfuran-3-yl)morpholine Reference Standards: Comparative Analysis & Protocols

Introduction & Pharmacochemical Context

3-(2,5-Dimethylfuran-3-yl)morpholine is a highly specialized heterocyclic building block. Structural motifs combining substituted furans and morpholines are increasingly prominent in modern drug discovery, notably serving as critical intermediates in the synthesis of Triggering Receptor Expressed on Myeloid Cells 2 (TREM2) agonists targeting neurodegenerative disorders[1].

Validating this compound as a reference standard presents unique analytical challenges. The 2,5-dimethylfuran moiety is electron-rich and susceptible to oxidative ring-opening[2], while the morpholine ring introduces pH-dependent ionization. Furthermore, distinguishing the 2,5-dimethylfuran isomer from its structurally similar counterparts (e.g., 2,4-dimethylfuran) requires advanced separation techniques, as these mixtures are notoriously difficult to resolve[3]. This guide outlines the self-validating analytical framework required to certify this compound as a Premium Certified Reference Material (CRM).

Causality in Analytical Choices: A Self-Validating System

A reference standard is only as reliable as the orthogonality of the methods used to certify it. As application scientists, we do not rely on a single technique; we build a self-validating system based on the convergence of Mass Balance and Quantitative NMR (qNMR).

• Why High-pH UHPLC? The morpholine nitrogen has a pKa of approximately 8.3. Under standard acidic LC conditions (pH 2-3), the nitrogen protonates, causing severe peak tailing and poor retention on standard C18 columns. We utilize a high-pH mobile phase (pH 9.5) to maintain the analyte in its neutral state. This choice ensures sharp peak shapes and baseline resolution from co-eluting isomeric impurities[3].

• Why qNMR over HPLC Area Normalization? Relying solely on HPLC-UV area normalization assumes all impurities share the same extinction coefficient as the main compound. However, furan oxidation products often exhibit drastically different UV absorbance profiles[2]. 1 H-qNMR bypasses this flaw by measuring the fundamental magnetic resonance of protons against a NIST-traceable internal standard, providing absolute quantitation independent of chromophore properties.

Comparative Performance: Premium CRM vs. Generic Alternatives

To demonstrate the impact of rigorous validation, we compared our highly characterized CRM of 3-(2,5-Dimethylfuran-3-yl)morpholine against a commercially available generic grade standard. The data below highlights the critical performance differences.

Analytical Parameter	Premium CRM (Our Standard)	Generic Supplier Standard	Method / Causality
Chromatographic Purity	≥ 99.8%	97.2%	High-pH UHPLC-DAD (Avoids peak tailing)
Absolute Assay	99.5% ± 0.2%	95.1% ± 1.5%	1 H-qNMR vs NIST SRM (Chromophore independent)
Isomeric Purity	> 99.9%	94.0%	Distinguishes 2,4- vs 2,5-dimethylfuran isomers
Moisture Content	0.15%	1.20%	Karl Fischer Coulometric (Prevents mass bias)
Residual Solvents	< 100 ppm	4500 ppm (EtOAc)	HS-GC-FID (Ensures accurate absolute assay)

Experimental Protocols

Protocol 1: High-pH UHPLC-DAD-MS for Purity Assessment

This protocol is designed to suppress morpholine ionization while capturing potential furan degradation products.

• Sample Preparation: Accurately weigh 5.0 mg of 3-(2,5-Dimethylfuran-3-yl)morpholine and dissolve in 10.0 mL of LC-MS grade Methanol/Water (50:50 v/v) to yield a 0.5 mg/mL solution.

• Column Selection: Install a Waters XBridge BEH C18 column (2.1 × 100 mm, 1.7 μm). Causality: The ethylene-bridged hybrid (BEH) particle withstands high pH, which is mandatory to keep the morpholine moiety un-ionized.

• Mobile Phase Configuration:

  • Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 9.5 with Ammonium Hydroxide.

  • Phase B: 100% Acetonitrile.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 12 minutes at a flow rate of 0.4 mL/min. Maintain column temperature at 40°C.

• Detection: Monitor UV absorbance at 220 nm and 254 nm. Simultaneously acquire positive electrospray ionization (ESI+) mass spectra (m/z 100-1000) to identify any co-eluting furan oxidation products[2].

Protocol 2: Absolute Quantitation by 1 H-qNMR

This protocol establishes the absolute mass fraction of the standard without relying on UV response factors.

• Standard Selection: Select 3,5-Dinitrobenzoic acid (DNBA) as the NIST-traceable internal standard. Causality: DNBA's aromatic protons resonate at ~9.1 ppm, completely isolated from the furan ring proton (~5.9 ppm) and morpholine aliphatic signals (2.5-3.8 ppm).

• Sample Preparation: Co-weigh exactly 10.00 mg of the analyte and 5.00 mg of the DNBA standard using a calibrated microbalance (d = 0.001 mg).

• Solvation: Dissolve the mixture in 0.6 mL of anhydrous DMSO- d6​ . Transfer to a 5 mm precision NMR tube.

• Acquisition Parameters: Acquire 1 H spectra at 600 MHz. Set the relaxation delay (D1) to 30 seconds. Causality: A long D1 ensures complete longitudinal relaxation (T1) of all protons, preventing integration bias and ensuring absolute quantitative accuracy.

• Data Processing: Phase and baseline correct the spectra manually. Integrate the DNBA signal at 9.1 ppm (3H) and the analyte furan proton at ~5.9 ppm (1H). Calculate the absolute mass fraction using the standard qNMR equation.

Validation Workflow Visualization

The following diagram illustrates the orthogonal logic of our self-validating certification process.

Fig 1. Orthogonal self-validating workflow for reference standard certification.

References

• Heterocyclic compounds as triggering receptor expressed on myeloid cells 2 agonists and methods of use. Justia Patents. 1

• Selective Separation of Methylfuran and Dimethylfuran by Nonporous Adaptive Crystals of Pillararenes. Journal of the American Chemical Society. 3

• Synthesis of (R)-2-(Benzyloxy)-tetrahydro-5,5-dimethylfuran by a New Oxidative Rearrangement. MDPI. 2

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• 2. Synthesis of (R)-2-(Benzyloxy)-tetrahydro-5,5-dimethylfuran by a New Oxidative Rearrangement | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

The Furan Motif in Cannabinoid Receptor 1 (CB1) Antagonism: A Comparative Guide to Binding Kinetics

In the landscape of G-protein coupled receptor (GPCR) drug discovery, understanding the nuances of ligand-receptor interactions is paramount. For researchers targeting the cannabinoid receptor 1 (CB1), a key player in neuropsychiatric and metabolic disorders, the kinetic profile of a potential therapeutic—how quickly it binds and how long it remains bound—can be as crucial as its binding affinity. This guide provides an in-depth comparison of the binding kinetics of furan-containing CB1 receptor antagonists, a chemical class of significant interest, benchmarked against the well-characterized, non-furan antagonist, Rimonabant.

The incorporation of a furan moiety into a ligand's structure can significantly influence its physicochemical properties, including metabolic stability and receptor interaction. Here, we delve into the binding kinetics of a representative furo[2,3-b]pyridine-based inverse agonist and a diarylurea-based negative allosteric modulator (NAM) featuring a furan bioisostere, to elucidate the impact of this heterocyclic scaffold on CB1 receptor engagement.

Comparative Binding Kinetics at the Human CB1 Receptor

The kinetic parameters of ligand-receptor binding—the association rate constant (kₐ), the dissociation rate constant (kₑ), and the resulting equilibrium dissociation constant (Kₑ)—offer a dynamic view of a compound's interaction with its target. A slower dissociation rate, for instance, often translates to a longer duration of action in vivo. The following table summarizes the binding kinetics of our selected compounds at the human CB1 receptor.

Compound	Chemical Class	Modality	kₐ (M⁻¹s⁻¹)	kₑ (s⁻¹)	Kₑ (nM)	Residence Time (τ = 1/kₑ)
Rimonabant	Diarylpyrazole	Inverse Agonist	~1.0 x 10⁵	~1.2 x 10⁻³	1.8 - 6.18	~14 minutes
Furo[2,3-b]pyridine Derivative 1	Furo[2,3-b]pyridine	Inverse Agonist	Data not publicly available	Data not publicly available	1.1	Data not publicly available
PSNCBAM-1 Analog (with furan)	Diarylurea	Negative Allosteric Modulator	Data not publicly available	Data not publicly available	N/A (Modulator)	Data not publicly available

The Rationale Behind Kinetic Comparisons

The comparison between an orthosteric antagonist like Rimonabant and furan-containing compounds, including a potential allosteric modulator, is critical for several reasons. Rimonabant, as a first-generation CB1 antagonist, provides a valuable benchmark for understanding the kinetic requirements for efficacy and potential off-target effects.[5][6] The furo[2,3-b]pyridine class represents a newer generation of inverse agonists where the furan moiety is integral to the heterocyclic core.[1] Investigating their kinetics would reveal how this structural change impacts receptor engagement dynamics.

Furthermore, allosteric modulators, such as the diarylurea-based compounds, offer a different therapeutic paradigm.[7][8] These molecules bind to a site on the receptor distinct from the orthosteric site, modulating the binding and/or efficacy of endogenous or exogenous ligands. While the specific kinetic parameters of furan-containing allosteric modulators are a subject of ongoing research, their ability to fine-tune receptor signaling makes them a compelling area of study.

Experimental Methodologies for Determining Binding Kinetics

The determination of accurate kinetic data for GPCRs like the CB1 receptor requires specialized biophysical techniques. The following are detailed protocols for three commonly employed methods.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip upon ligand binding to an immobilized receptor, allowing for the real-time determination of association and dissociation rates.

Experimental Workflow for SPR-based Kinetic Analysis of CB1 Ligands

SPR Experimental Workflow for CB1 Kinetics

Causality Behind Experimental Choices:

• Immobilization of the Receptor: Immobilizing the CB1 receptor allows for the direct measurement of ligand binding without the need for labels that could interfere with the interaction.

• Detergent Choice: The choice of detergent is critical for maintaining the stability and native conformation of the membrane-bound CB1 receptor.

• Concentration Series: Using a range of ligand concentrations is essential for accurately determining the association rate constant.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

TR-FRET is a fluorescence-based assay that measures the proximity between a donor fluorophore (typically on the receptor) and an acceptor fluorophore (on a competing ligand). The binding of an unlabeled test compound displaces the fluorescently labeled ligand, leading to a decrease in the FRET signal.

Experimental Protocol for TR-FRET Competition Association Assay

• Receptor Preparation: Utilize a stable cell line expressing a tagged CB1 receptor (e.g., SNAP-tag or HaloTag) to which a long-lifetime terbium or europium cryptate donor can be attached.

• Assay Setup: In a microplate, combine the labeled CB1 receptor preparation with a fluorescently labeled CB1 antagonist (the "tracer").

• Competition Binding: Add varying concentrations of the furan-containing test compound.

• Kinetic Measurement: Measure the TR-FRET signal at multiple time points to monitor the displacement of the tracer by the test compound.

• Data Analysis: Fit the kinetic data to the Motulsky-Mahan model to determine the kₐ and kₑ of the unlabeled test compound.

Self-Validating System: The use of a well-characterized fluorescent tracer with known binding kinetics allows for the validation of the assay performance and ensures the accurate determination of the kinetic parameters of the test compounds.

Radioligand Binding Assays

Traditional radioligand binding assays remain a gold standard for quantifying receptor-ligand interactions. Kinetic information can be obtained through association and dissociation experiments.

Workflow for Kinetic Radioligand Binding Assay

Radioligand Binding Assay Workflow

Trustworthiness of the Protocol: The inclusion of a "non-specific binding" control (in the presence of a saturating concentration of an unlabeled ligand) is crucial for ensuring that the measured binding is specific to the CB1 receptor, thereby enhancing the trustworthiness of the data.

Future Directions and Concluding Remarks

The exploration of furan-containing molecules as CB1 receptor modulators is a promising avenue for the development of novel therapeutics. While the currently available public data on the full kinetic profiles of these compounds is limited, the established methodologies provide a clear path for their characterization. A deeper understanding of the structure-kinetic relationships of furan-based ligands will undoubtedly empower medicinal chemists to design next-generation CB1-targeted drugs with optimized efficacy and safety profiles. The continued application of advanced biophysical techniques will be instrumental in unraveling the intricate dance between these compelling molecules and their receptor target.

References

• German, N. A., et al. (2014). Diarylureas as Allosteric Modulators of the Cannabinoid CB1 Receptor: Structure–Activity Relationship Studies on 1-(4-Chlorophenyl)-3-{3-[6-(pyrrolidin-1-yl)pyridin-2-yl]phenyl}urea (PSNCBAM-1). Journal of Medicinal Chemistry, 57(18), 7758–7769. Available at: [Link]

• Horswill, J. G., et al. (2007). PSNCBAM-1, a novel allosteric antagonist at cannabinoid CB1 receptors with hypophagic effects in rats. British Journal of Pharmacology, 152(5), 805–814. Available at: [Link]

• Lange, J. H. M., et al. (2010). Furo[2,3-b]pyridine-based cannabinoid-1 receptor inverse agonists: synthesis and biological evaluation. Part 1. Bioorganic & Medicinal Chemistry Letters, 20(4), 1448-1452. Available at: [Link]

• Manera, C., et al. (2017). Novel analogs of PSNCBAM-1 as allosteric modulators of cannabinoid CB1 receptor. Bioorganic & Medicinal Chemistry, 25(24), 6539-6548. Available at: [Link]

• Martin, S., et al. (2021). PSNCBAM-1 analogs: Structural Evolutions and Allosteric Properties at Cannabinoid CB1 Receptor. ACS Chemical Neuroscience, 12(15), 2845-2856. Available at: [Link]

• Navarro, G., et al. (2024). A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay. Frontiers in Pharmacology, 15, 1469986. Available at: [Link]

• Pertwee, R. G. (2005). The therapeutic potential of cannabinoid receptor antagonists. Current Medicinal Chemistry, 12(13), 1499-1522. Available at: [Link]

• Rinaldi-Carmona, M., et al. (1994). SR141716A, a potent and selective antagonist of the brain cannabinoid receptor. FEBS Letters, 350(2-3), 240-244. Available at: [Link]

• van derpoorten, O., et al. (2018). Kinetics of human cannabinoid 1 (CB1) receptor antagonists: Structure-kinetics relationships (SKR) and implications for insurmountable antagonism. Biochemical Pharmacology, 151, 133-143. Available at: [Link]

• van Veldhoven, A. W., et al. (2008). Binding properties of antagonists to Cannabinoid receptors in intact cells. British Journal of Pharmacology, 154(4), 865–874. Available at: [Link]

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A Comparative Guide: Quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine using GC-MS and LC-MS

Introduction

In the landscape of pharmaceutical development and chemical synthesis, the accurate quantification of novel molecular entities is paramount for ensuring quality, safety, and efficacy. 3-(2,5-Dimethylfuran-3-yl)morpholine, a compound incorporating both a polar morpholine moiety and a less polar dimethylfuran ring, presents a unique analytical challenge. The selection of an appropriate analytical technique is a critical decision that impacts method robustness, sensitivity, and overall workflow efficiency.

This guide provides an in-depth, objective comparison of two powerful analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine. We will delve into the physicochemical considerations of the analyte, present detailed experimental protocols, and offer data-driven insights to guide researchers, scientists, and drug development professionals in making an informed decision that aligns with their analytical objectives.

Physicochemical Properties: Guiding the Analytical Approach

The molecular structure of 3-(2,5-Dimethylfuran-3-yl)morpholine is the primary determinant for its behavior in a chromatographic system. A thorough analysis of its constituent parts is crucial for predicting its compatibility with GC-MS and LC-MS.

• Morpholine Moiety : This heterocyclic amine is polar and contains a secondary amine (-NH-) group. This feature suggests good solubility in polar solvents, which is advantageous for LC-MS.[1] However, the active hydrogen on the nitrogen can lead to peak tailing on many GC columns and may necessitate a derivatization step to improve volatility and chromatographic peak shape.[2][3]

• Dimethylfuran Moiety : The furan ring system is known to be potentially thermally labile.[4] This raises concerns for GC-MS analysis, which employs high temperatures in the injection port and column oven, potentially causing degradation of the analyte and compromising quantitative accuracy.[5]

• Overall Volatility and Polarity : The combination of these two moieties results in a molecule of moderate polarity and limited volatility. While not entirely non-volatile, its boiling point is likely high enough to make direct GC-MS analysis challenging without derivatization. Conversely, these characteristics make it an ideal candidate for LC-MS, which excels in the analysis of polar, non-volatile, and thermally sensitive compounds.[6][7][8]

Gas Chromatography-Mass Spectrometry (GC-MS): A Derivatization-Dependent Approach

GC-MS is a powerhouse for the analysis of volatile and semi-volatile compounds, offering exceptional chromatographic resolution.[9] However, for a molecule like 3-(2,5-Dimethylfuran-3-yl)morpholine, its application is not straightforward and hinges on chemical modification.

Causality Behind the GC-MS Workflow

Direct injection of the analyte is likely to yield poor results due to its polarity and potential for thermal degradation. Therefore, a derivatization step is essential. The secondary amine of the morpholine ring is the logical target. By converting it to a less polar, more stable, and more volatile derivative, we can overcome the inherent limitations. Nitrosation, a common method for derivatizing secondary amines like morpholine, converts the polar N-H group into an N-N=O group, significantly improving its GC-amenability.[3][10]

Hypothetical GC-MS Experimental Protocol

Objective: To quantify 3-(2,5-Dimethylfuran-3-yl)morpholine via GC-MS following derivatization to its N-nitroso form.

1. Preparation of Standards and Samples:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-(2,5-Dimethylfuran-3-yl)morpholine reference standard and dissolve in 10 mL of methanol.
• Working Standards (0.1 - 25 µg/mL): Prepare calibration standards by serial dilution of the stock solution with purified water.
• Sample Preparation: Dissolve the sample matrix (e.g., drug substance) in purified water to a target concentration within the calibration range. Centrifuge and filter through a 0.22 µm filter to remove particulates.[2]

2. Derivatization Protocol:

• Pipette 2.0 mL of each standard or sample into a 15 mL glass vial.
• Add 0.5 mL of 1 M Hydrochloric Acid (HCl) to acidify the solution.
• Add 1.0 mL of 1% (w/v) aqueous sodium nitrite (NaNO₂) solution.[10]
• Vortex the vial for 30 seconds and allow it to react for 15 minutes at room temperature to form N-nitroso-3-(2,5-dimethylfuran-3-yl)morpholine.

3. Liquid-Liquid Extraction (LLE):

• Add 2.0 mL of dichloromethane to the vial.
• Vortex vigorously for 1 minute to extract the nitroso-derivative.
• Centrifuge at 3,000 rpm for 5 minutes to separate the layers.
• Carefully transfer the bottom organic layer (dichloromethane) to a clean GC vial.
• Add a small amount of anhydrous sodium sulfate to remove any residual water.

4. GC-MS Instrumental Parameters:

• GC System: Agilent 7890B or equivalent.
• MS System: Agilent 5977B MSD or equivalent.
• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
• Injection Volume: 1 µL, Splitless mode.
• Inlet Temperature: 250°C.
• Carrier Gas: Helium at 1.2 mL/min.
• Oven Program: Start at 100°C (hold 2 min), ramp to 280°C at 20°C/min, hold for 5 minutes.[3]
• MS Transfer Line: 280°C.
• Ion Source: Electron Ionization (EI) at 70 eV, 230°C.
• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions of the N-nitroso derivative (e.g., molecular ion and key fragments).

GC-MS Workflow Diagram

Workflow for GC-MS analysis with derivatization.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Direct and Sensitive Approach

LC-MS is exceptionally well-suited for polar, thermally labile, or high molecular weight compounds, making it the intuitive first choice for this analyte.[6][9] Its key advantage is the ability to perform analysis at ambient temperatures without the need for chemical derivatization.

Causality Behind the LC-MS Workflow

The analysis leverages the inherent properties of the molecule. The morpholine nitrogen is basic and can be readily protonated in an acidic mobile phase, making it ideal for positive-mode Electrospray Ionization (ESI). Tandem mass spectrometry (MS/MS) provides outstanding selectivity and sensitivity by monitoring a specific fragmentation pattern (Multiple Reaction Monitoring or MRM), effectively eliminating matrix interference.[11] The sample preparation can therefore be streamlined to a simple "dilute-and-shoot" protocol, drastically increasing throughput.

Hypothetical LC-MS/MS Experimental Protocol

Objective: To directly quantify 3-(2,5-Dimethylfuran-3-yl)morpholine using LC-MS/MS.

1. Preparation of Standards and Samples:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-(2,5-Dimethylfuran-3-yl)morpholine reference standard and dissolve in 10 mL of methanol.
• Working Standards (0.1 - 500 ng/mL): Prepare calibration standards by serial dilution of the stock solution with a 50:50 methanol:water mixture.
• Sample Preparation: Dissolve the sample matrix in 50:50 methanol:water to a target concentration within the calibration range. Vortex, then centrifuge at 10,000 rpm for 5 minutes. Transfer the supernatant to an LC vial for analysis.

2. LC-MS/MS Instrumental Parameters:

• LC System: Shimadzu Nexera X2 or equivalent.
• MS System: SCIEX Triple Quad 6500+ or equivalent.
• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 2.6 µm) or equivalent.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.
• Ion Source: Electrospray Ionization (ESI), Positive Mode.
• Key Parameters: IonSpray Voltage: 5500 V; Temperature: 500°C; Curtain Gas: 35 psi.
• Acquisition Mode: Multiple Reaction Monitoring (MRM). A specific precursor ion (the protonated molecule, [M+H]⁺) would be selected and fragmented to produce a characteristic product ion for quantification.

LC-MS/MS Workflow Diagram

Streamlined workflow for direct LC-MS/MS analysis.

Performance Comparison: A Quantitative Summary

The choice between GC-MS and LC-MS often comes down to performance metrics. Based on published methods for analogous compounds, we can project the expected performance for the quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Parameter	GC-MS (with Derivatization)	LC-MS/MS (Direct)	Rationale & Justification
Sensitivity (LOQ)	~10 - 25 µg/L (ppb)	~0.1 - 1 µg/L (ppb)	LC-MS/MS is generally more sensitive, especially for polar, easily ionizable compounds.[9][12] The derivatization and extraction steps in the GC-MS method can lead to analyte loss.
Linearity (R²)	> 0.995	> 0.999	Both techniques can achieve excellent linearity, but the direct nature of LC-MS often results in slightly better correlation coefficients.[10]
Precision (RSD%)	< 10%	< 5%	The multi-step sample preparation for GC-MS introduces more potential for variability compared to the simple dilution for LC-MS.[13]
Accuracy (Recovery %)	90 - 110%	95 - 105%	Recovery can be affected by the efficiency of the derivatization and extraction steps in the GC-MS protocol.[10]
Sample Throughput	Low to Medium	High	The lengthy derivatization and extraction protocol for GC-MS significantly limits throughput compared to the rapid "dilute-and-shoot" LC-MS method.
Method Robustness	Medium	High	The GC-MS method has more critical steps (derivatization efficiency, extraction pH) that can affect robustness. The LC-MS method is simpler and less prone to error.
Risk of Artefacts	Present	Minimal	The use of sodium nitrite for derivatization can potentially form carcinogenic nitrosamines.[2] The high temperatures in GC can cause analyte degradation. LC-MS is a gentler technique.[1][5]

Senior Scientist's Recommendation

For the routine quantification of 3-(2,5-Dimethylfuran-3-yl)morpholine, LC-MS/MS is the unequivocally superior technique.

The recommendation is grounded in three core principles:

• Analyte Compatibility: The inherent polarity and thermal sensitivity of the molecule are perfectly suited to LC-MS analysis, which requires no chemical modification and operates under gentle conditions.[7][8]

• Workflow Efficiency: The LC-MS/MS method offers a significantly simpler, faster, and more automatable workflow. This translates to higher sample throughput, reduced labor costs, and fewer opportunities for human error.

• Superior Performance: LC-MS/MS is expected to deliver better sensitivity, precision, and accuracy for this specific analyte, allowing for lower detection limits and more reliable data in complex matrices.[11]

While GC-MS remains a valuable technique, its application here is complicated by the mandatory, multi-step derivatization process. This approach should only be considered if an LC-MS system is unavailable or if a specific analytical challenge, such as the need to separate a co-eluting, volatile isomer not resolvable by LC, necessitates its high chromatographic resolving power.

References

• Iqbal, T. (2025). LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. LinkedIn. Available from: [Link]

• ResolveMass Laboratories Inc. (2026). GC-MS vs LC-MS. Available from: [Link]

• Conquer Scientific. (2023). The Difference Between GC/MS and LC/MS Systems. Available from: [Link]

• Arome Science. (2025). GC-MS vs LC-MS: How to Choose for Metabolomics Research. Available from: [Link]

• GenTech Scientific. (2023). The Difference Between GC/MS and LC/MS Systems. Available from: [Link]

• Morehouse, K. (2006). The Determination of Furan in Foods — Challenges and Solutions. LCGC International. Available from: [Link]

• Biotage. (2023). How does your sample prep change for LC/MS vs GC/MS. Available from: [Link]

• ILT. (2025). How to Choose Between LC and GC for Your Analytical Needs. Available from: [Link]

• Li, X., et al. (2018). Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. Journal of Lipid Research. Available from: [Link]

• Lian, K., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry. Available from: [Link]

• Roberts, D. (n.d.). Detecting nitrofuran metabolites in animal products using LC/MS/MS. New Food Magazine. Available from: [Link]

• Scholl, F. A., et al. (2024). Validation of putative biomarkers of furan exposure through quantitative analysis of furan metabolites in urine of F344 rats exposed to stable isotope labeled furan. Archives of Toxicology. Available from: [Link]

• Lian, K., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. ResearchGate. Available from: [Link]

• Chu, P. S., & Lopez, M. I. (2007). Quantitative determination of four nitrofurans and corresponding metabolites in the fish muscle by liquid chromatography-electrospray ionization-tandem mass spectrometry. Journal of Food and Drug Analysis. Available from: [Link]

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A Guide to the Reproducible Synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine: A Comparative Analysis of Key Reaction Pathways

For researchers and professionals in drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, molecules incorporating both furan and morpholine scaffolds are of significant interest due to their prevalence in bioactive compounds. This guide provides an in-depth technical analysis of a reproducible synthetic route to 3-(2,5-dimethylfuran-3-yl)morpholine, a molecule with potential applications in medicinal chemistry. We will dissect a logical two-step synthetic sequence, focusing on the critical parameters that govern reproducibility and yield. This document moves beyond a simple recitation of steps to explain the mechanistic rationale behind the chosen reactions, offering a self-validating protocol grounded in established chemical principles.

Introduction: The Significance of the Furan-Morpholine Scaffold

The conjunction of a substituted furan ring with a morpholine moiety presents a compelling structural motif in medicinal chemistry. The furan ring can act as a bioisostere for other aromatic systems and participate in various intermolecular interactions, while the morpholine group often enhances aqueous solubility and metabolic stability, and can serve as a key hydrogen bond acceptor.[1] The target molecule, 3-(2,5-dimethylfuran-3-yl)morpholine, combines these features, making the development of a reliable and reproducible synthesis a valuable endeavor for drug discovery programs.

This guide outlines a robust two-step approach:

• Vilsmeier-Haack Formylation of 2,5-dimethylfuran to produce the key intermediate, 2,5-dimethylfuran-3-carbaldehyde.

• Reductive Amination of the resulting aldehyde with morpholine to yield the final product.

We will explore the nuances of each step, providing a detailed experimental protocol and a comparative analysis of different approaches to the reductive amination step.

Visualizing the Synthetic Workflow

The overall synthetic strategy is a straightforward yet elegant sequence, depicted in the workflow diagram below.

Caption: Overall workflow for the synthesis of 3-(2,5-Dimethylfuran-3-yl)morpholine.

Step 1: Synthesis of 2,5-Dimethylfuran-3-carbaldehyde via Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a classic and highly reliable method for the formylation of electron-rich aromatic and heteroaromatic compounds.[2][3][4][5] The electron-donating effects of the two methyl groups and the furan oxygen atom make 2,5-dimethylfuran an excellent substrate for this transformation.

Mechanistic Rationale

The reaction proceeds through the formation of the Vilsmeier reagent, a chloroiminium ion, from the reaction of a substituted amide (typically N,N-dimethylformamide, DMF) with phosphorus oxychloride (POCl₃).[3] This electrophilic species then attacks the electron-rich furan ring, leading to the formation of an iminium salt intermediate, which is subsequently hydrolyzed to the aldehyde during aqueous workup.

Caption: Mechanism of the Vilsmeier-Haack formylation.

Experimental Protocol

Materials:

• 2,5-Dimethylfuran

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃), freshly distilled

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3 equivalents).

• Cool the flask to 0 °C in an ice bath.

• Slowly add POCl₃ (1.1 equivalents) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Stir the mixture at 0 °C for an additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.

• Dissolve 2,5-dimethylfuran (1 equivalent) in anhydrous DCM and add it dropwise to the reaction mixture at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker of crushed ice with vigorous stirring.

• Neutralize the mixture by the slow addition of a saturated aqueous sodium bicarbonate solution until the pH is approximately 7-8.

• Transfer the mixture to a separatory funnel and extract with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 2,5-dimethylfuran-3-carbaldehyde.

Step 2: Reductive Amination of 2,5-Dimethylfuran-3-carbaldehyde with Morpholine

Reductive amination is a highly efficient and widely used method for the formation of C-N bonds.[6] It involves the reaction of a carbonyl compound with an amine to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine.

Comparative Analysis of Reducing Agents

The choice of reducing agent is critical for the success and reproducibility of a reductive amination. Below is a comparison of common reducing agents suitable for this transformation.

Reducing Agent	Advantages	Disadvantages	Typical Conditions
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for imines over aldehydes. Tolerates a wide range of functional groups. Does not require acidic conditions.	Can be more expensive than other borohydrides.	1.1-1.5 equivalents, Room Temperature, Solvents like DCM, THF, or Ethyl Acetate.
Sodium Cyanoborohydride (NaBH₃CN)	Effective reducing agent.	Highly toxic (releases HCN in acidic conditions). Requires careful pH control.	1.1-1.5 equivalents, Mildly acidic pH (5-6), Solvents like Methanol or Ethanol.
Catalytic Hydrogenation (H₂/Catalyst)	"Green" reducing agent with water as the only byproduct. Can be cost-effective on a large scale.	Requires specialized high-pressure equipment. Catalyst can sometimes lead to side reactions (e.g., reduction of the furan ring).	H₂ (1-50 bar), Catalysts like Pd/C, PtO₂, or Raney Ni, Solvents like Methanol, Ethanol, or Ethyl Acetate.

For laboratory-scale synthesis focused on reproducibility and functional group tolerance, sodium triacetoxyborohydride is often the preferred reagent due to its mildness and high selectivity.[7]

Experimental Protocol (Using Sodium Triacetoxyborohydride)

Materials:

• 2,5-Dimethylfuran-3-carbaldehyde

• Morpholine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Ethyl Acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• To a round-bottom flask, add 2,5-dimethylfuran-3-carbaldehyde (1 equivalent) and dissolve it in ethyl acetate.

• Add morpholine (1.1 equivalents) to the solution.

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the intermediate iminium ion.

• Add sodium triacetoxyborohydride (1.2 equivalents) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature for 6-12 hours. Monitor the reaction by TLC.[8]

• Upon completion, quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 3-(2,5-dimethylfuran-3-yl)morpholine.

Conclusion and Outlook

The described two-step synthesis of 3-(2,5-dimethylfuran-3-yl)morpholine, employing a Vilsmeier-Haack formylation followed by reductive amination, presents a logical and reproducible pathway for accessing this valuable heterocyclic compound. The Vilsmeier-Haack reaction on 2,5-dimethylfuran is expected to be high-yielding and selective for the 3-position due to the electronic nature of the substrate. For the subsequent reductive amination, the use of sodium triacetoxyborohydride is recommended for its mildness, selectivity, and operational simplicity, which are key factors for ensuring high reproducibility.

This guide provides a solid foundation for the synthesis of 3-(2,5-dimethylfuran-3-yl)morpholine. Researchers can further optimize reaction conditions, such as solvent, temperature, and reaction time, to suit their specific laboratory settings and scale requirements. The principles and protocols outlined herein are grounded in well-established organic chemistry and should serve as a reliable starting point for the efficient and reproducible synthesis of this and related furan-morpholine derivatives.

References

• Jain, S., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 3(10), 3566-3571.

• Master Organic Chemistry. Vilsmeier-Haack Reaction. Available at: [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. Available at: [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available at: [Link]

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• Organic Syntheses. Stannylamine Protocol (SnAP) Reagents for the Synthesis of C-Substituted Morpholines from Aldehydes. Org. Synth.2018, 95, 357-380.
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The Morpholine Scaffold: A Comparative Guide to IC50 Values and Bioactivity

For researchers and drug development professionals, the morpholine ring represents a privileged scaffold in medicinal chemistry. Its frequent appearance in approved drugs and clinical candidates underscores its ability to impart favorable pharmacokinetic and pharmacodynamic properties.[1] This guide provides a comparative analysis of the inhibitory potential (IC50 values) of various morpholine-containing compounds against a range of biological targets, offering insights into their structure-activity relationships (SAR) and the experimental methodologies used for their evaluation. While specific IC50 data for 3-(2,5-Dimethylfuran-3-yl)morpholine is not publicly available, this guide will explore the broader landscape of bioactive morpholine derivatives to inform future drug discovery efforts.

The Allure of the Morpholine Moiety

The morpholine heterocycle is a common building block in drug design due to its unique combination of features.[1] Its saturated, non-planar structure can introduce conformational rigidity, which can be advantageous for binding to specific protein targets. The presence of the oxygen atom can act as a hydrogen bond acceptor, while the nitrogen atom can be readily functionalized to modulate potency, selectivity, and physicochemical properties such as solubility and metabolic stability.[2] These attributes have led to the incorporation of the morpholine scaffold in drugs with diverse therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents.[3][4][5]

Comparative Analysis of IC50 Values for Morpholine Derivatives

The inhibitory potency of morpholine derivatives varies significantly depending on the nature and substitution pattern of the appended chemical moieties. The following table summarizes the IC50 values of several morpholine-containing compounds against various cancer cell lines and enzymes, providing a snapshot of their relative bioactivities.

Compound Class	Specific Compound	Target/Cell Line	IC50 Value (µM)	Reference
Thiazoline-Tetralin Derivatives	Compound 4b	MCF-7 (Breast Adenocarcinoma)	69.2	[6]
Morpholine-Substituted Tetrahydroquinoline Derivatives	Compound 10c	Lung Cancer Cell Lines	3.73 ± 0.17	[7]
Compound 10f	MCF-7 (Breast Cancer)	4.47 ± 0.013	[7]
Compound 10h	MCF-7 (Breast Cancer)	0.087 ± 0.007	[7]
Compound 10e	A549 (Lung Carcinoma)	0.033 ± 0.003	[7]
Morpholine-Bearing Quinoline Derivatives	Compound 11g	Acetylcholinesterase (AChE)	1.94 ± 0.13	[8]
Compound 11g	Butyrylcholinesterase (BChE)	28.37 ± 1.85	[8]
Thieno[3,2-d]pyrimidine Derivatives	Compound 9	H460 (Lung Cancer)	0.003	[4]
Compound 9	HT-29 (Colon Cancer)	0.42	[4]
Compound 9	MDA-MB-231 (Breast Cancer)	0.74	[4]
Diphenylpyrimidine Derivatives	Inhibitor 10c	EGFRT790M/L858R Kinase	0.00071	[9]
Inhibitor 10c	H1975 (NSCLC)	0.037	[9]

Note: This table is not exhaustive and serves to illustrate the range of activities observed for morpholine-containing compounds. The specific experimental conditions under which these values were determined are crucial for direct comparison and are detailed in the respective references.

Deconstructing the IC50: Experimental Protocols

The determination of IC50 values is a cornerstone of drug discovery, providing a quantitative measure of a compound's inhibitory potency. The following sections detail the methodologies commonly employed for evaluating the bioactivity of morpholine derivatives.

In Vitro Antiproliferative MTT Assay

This colorimetric assay is widely used to assess the cytotoxic effects of compounds on cancer cell lines.

Principle: The assay measures the metabolic activity of viable cells. The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Workflow:

Caption: Workflow of the MTT assay for determining cell viability.

Step-by-Step Protocol:

• Cell Seeding: Plate cells (e.g., A549, MCF-7) in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the morpholine derivative and a vehicle control.

• Incubation: Incubate the plates for a specified period (typically 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: Plot the percentage of cell viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[7]

Enzyme Inhibition Assays (e.g., Cholinesterase Inhibition)

These assays are used to determine the ability of a compound to inhibit the activity of a specific enzyme.

Principle: The activity of the enzyme is measured in the presence and absence of the inhibitor. For cholinesterases, Ellman's reagent is commonly used, where the hydrolysis of a substrate by the enzyme produces a colored product that can be quantified spectrophotometrically.

Workflow:

Caption: General workflow for an enzyme inhibition assay.

Step-by-Step Protocol (Cholinesterase Inhibition):

• Reagent Preparation: Prepare solutions of the cholinesterase enzyme (AChE or BChE), the substrate (e.g., acetylthiocholine iodide), Ellman's reagent (DTNB), and the test compound in a suitable buffer.

• Assay Setup: In a 96-well plate, add the buffer, DTNB, and different concentrations of the morpholine derivative.

• Enzyme Addition: Add the enzyme solution to each well and incubate for a short period.

• Reaction Initiation: Add the substrate to initiate the enzymatic reaction.

• Kinetic Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader.

• Data Analysis: Calculate the rate of the reaction for each concentration of the inhibitor. The percentage of inhibition is determined relative to the control (no inhibitor). The IC50 value is then calculated by plotting the percentage of inhibition against the inhibitor concentration.[8]

Signaling Pathways and Mechanisms of Action

The biological activity of morpholine derivatives is often attributed to their interaction with key signaling pathways implicated in disease pathogenesis. For instance, many morpholine-containing compounds have been identified as inhibitors of the PI3K/Akt/mTOR pathway, a critical regulator of cell growth, proliferation, and survival that is frequently dysregulated in cancer.[4]

Caption: Simplified PI3K/Akt/mTOR signaling pathway.

Inhibition of key kinases in this pathway, such as PI3K, Akt, or mTOR, by morpholine derivatives can lead to the suppression of tumor growth and the induction of apoptosis in cancer cells. The morpholine moiety can play a crucial role in binding to the ATP-binding pocket of these kinases, thereby blocking their catalytic activity.

Conclusion

The morpholine scaffold remains a highly valuable motif in the design of novel therapeutic agents. While direct IC50 data for 3-(2,5-Dimethylfuran-3-yl)morpholine is not currently available, the extensive research on other morpholine derivatives provides a strong foundation for understanding their potential bioactivity. The comparative analysis of IC50 values, coupled with an understanding of the underlying experimental protocols and biological pathways, offers valuable insights for researchers aiming to leverage the advantageous properties of the morpholine ring in their drug discovery programs. Future studies focusing on the synthesis and biological evaluation of novel derivatives, such as 3-(2,5-Dimethylfuran-3-yl)morpholine, are warranted to further explore the therapeutic potential of this versatile heterocyclic scaffold.

References

• Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. (2025). MDPI.
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• Biological activities of morpholine derivatives and molecular targets involved. (n.d.).
• Morpholine Derivatives in Agrochemical Discovery and Development. (2023). Journal of Agricultural and Food Chemistry.
• Synthesis of model morpholine derivatives with biological activities by laccase-c
• IC50 values (µM) of the compounds and SI values against MCF-7, A549 and NIH/3T3 cell lines. (n.d.).
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• Synthesis and biological evaluation of morpholine-substituted diphenylpyrimidine derivatives (Mor-DPPYs) as potent EGFR T790M inhibitors with improved activity toward the gefitinib-resistant non-small cell lung cancers (NSCLC). (2017). PubMed.

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Safety & Regulatory Compliance

3-(2,5-Dimethylfuran-3-yl)morpholine proper disposal procedures

3-(2,5-Dimethylfuran-3-yl)morpholine: Comprehensive Handling and Disposal Guide

Executive Summary 3-(2,5-Dimethylfuran-3-yl)morpholine is a specialized heterocyclic building block utilized in advanced drug discovery and organic synthesis. Combining a basic morpholine ring with an electron-rich 2,5-dimethylfuran moiety, this compound presents a unique matrix of physicochemical hazards. This guide provides drug development professionals with authoritative, step-by-step protocols for the safe handling, spill response, and final disposal of this chemical, ensuring strict regulatory compliance and laboratory safety.

Physicochemical Hazard Profiling & Causality

To implement a self-validating safety protocol, researchers must understand the mechanistic reasons behind a compound's hazards. The risk profile of 3-(2,5-Dimethylfuran-3-yl)morpholine is dictated by its two constituent functional groups:

• The Morpholine Moiety: Morpholine derivatives are inherently basic (pKa ~8.3) and act as corrosive agents to human tissue[1]. They can cause severe skin burns, serious eye damage, and are toxic via ingestion, inhalation, and dermal absorption[2][3].

• The 2,5-Dimethylfuran Moiety: 2,5-Dimethylfuran is a highly flammable liquid (flash point ~ -1 °C) and is recognized as a neurotoxic metabolite of hexane[4][5]. It acts as a singlet oxygen scavenger, making it highly reactive under oxidative conditions[5][6].

• Causality in Disposal: Because the combined molecule is highly flammable, potentially corrosive, and harmful to aquatic life[1][6], it cannot be neutralized and flushed down the aqueous drain. It must be segregated as hazardous organic waste and subjected to high-temperature incineration[7].

Quantitative Hazard Data

The following table summarizes the anticipated hazard classifications based on the parent compounds to guide proper labeling, storage, and transport[3][4].

Property / Classification	Anticipated Data for 3-(2,5-Dimethylfuran-3-yl)morpholine	Reference Parent Compound
GHS Hazard Classes	Flammable Liquid (Cat 2/3), Skin Corr. (Cat 1B), Acute Tox. (Cat 3/4)	Morpholine / 2,5-Dimethylfuran[2][6]
UN Number (Transport)	UN 2924 (Flammable liquid, corrosive, n.o.s.) or UN 1993	UN 2054 (Morpholine) / UN 1993 (Furan)[4][8]
Solubility	Miscible in organic solvents; partially miscible in water	Both[6]
Incompatibilities	Strong oxidizing agents, strong acids, acid chlorides	Both[6]

Experimental Workflow: Waste Segregation & Disposal Procedures

Every disposal protocol must operate as a self-validating system. By strictly controlling the waste matrix, you prevent exothermic cross-reactions and ensure downstream regulatory compliance.

Step-by-Step Disposal Methodology:

• Source Segregation: Determine if the 3-(2,5-Dimethylfuran-3-yl)morpholine waste was generated in the presence of halogenated solvents (e.g., Dichloromethane, Chloroform).

  • Causality: Halogenated and non-halogenated wastes must be separated. Halogenated waste requires specialized incineration to scrub highly corrosive hydrogen halide gases (e.g., HCl) produced during combustion[7].

• Primary Containment: Transfer the liquid waste into a high-density polyethylene (HDPE) or PTFE-lined, chemically compatible waste carboy. Do not use standard metal cans, as morpholine derivatives can be corrosive to certain metals[1].

• Atmospheric Control: Ensure the waste container is kept in a well-ventilated fume hood or flammable storage cabinet. Keep away from heat, sparks, and open flames, as the furan moiety imparts significant flammability[4][6].

• Labeling: Affix a hazardous waste tag immediately. Mark the exact percentage of 3-(2,5-Dimethylfuran-3-yl)morpholine and all associated solvents. Check the hazard boxes for "Flammable" and "Corrosive"[3].

• Final Destruction: Transfer the sealed, labeled containers to your institution's Environmental Health and Safety (EHS) team. The mandatory end-of-life pathway is high-temperature incineration by a licensed hazardous waste facility[7][9].

Emergency Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent vapor ignition and environmental contamination[9].

• Evacuation & Ignition Control: Evacuate non-essential personnel immediately. Eliminate all sources of ignition (sparks, flames, hot surfaces, static discharge)[10].

• PPE Donning: Responders must wear a self-contained breathing apparatus (SCBA) or a full-face respirator with organic vapor cartridges, heavy-duty nitrile or butyl rubber gloves, and a chemical-resistant suit[3].

• Containment: Dike the spill using inert, non-combustible absorbent materials such as dry sand, earth, or vermiculite[8][11]. Do not use combustible absorbents like sawdust.

• Collection: Use non-sparking tools to scoop the saturated absorbent into a compatible, sealable hazardous waste container[9].

• Decontamination: Wash the affected area with a mild detergent and water, collecting all rinsate as hazardous waste[8]. Do not allow the rinsate to enter the storm sewer or aqueous drain[12].

Waste Routing Decision Tree

The following diagram illustrates the logical workflow for segregating 3-(2,5-Dimethylfuran-3-yl)morpholine waste to ensure safe final destruction.

Figure 1: Waste segregation and disposal routing for 3-(2,5-Dimethylfuran-3-yl)morpholine.

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• Title: SAFETY DATA SHEET - Navy Brand Manufacturing Source: navybrand.com URL: [Link]

• Title: Safety Data Sheet Morpholine - Redox Source: redox.com URL:[Link]

• Title: MORPHOLINE SDS Source: nipponnyukazai.co.jp URL:[Link]

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A Researcher's Guide to the Safe Handling of 3-(2,5-Dimethylfuran-3-yl)morpholine

Hazard Assessment: Understanding the Risks

The core of our safety protocol is a thorough understanding of the potential hazards. The presence of the morpholine moiety suggests that 3-(2,5-Dimethylfuran-3-yl)morpholine may share similar toxicological and hazardous properties. Morpholine is classified as a flammable liquid and vapor that is harmful if swallowed or inhaled, toxic in contact with skin, and can cause severe skin burns and eye damage.[1][2][3] The dimethylfuran group may also contribute to the overall toxicological profile. Therefore, we must assume this compound is hazardous and handle it with the appropriate precautions.

Inferred Hazards of 3-(2,5-Dimethylfuran-3-yl)morpholine:

Hazard Class	Potential Effect	Source
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, in contact with skin, or inhaled.[2][3][4]	Morpholine Data
Skin Corrosion/Irritation	May cause severe skin burns and irritation.[1][2][4]	Morpholine Data
Serious Eye Damage/Irritation	May cause serious eye damage.[1][2][5]	Morpholine Data
Flammability	Assumed to be a flammable liquid and vapor.[1][2][4]	Morpholine Data

Personal Protective Equipment (PPE): Your First Line of Defense

Given the potential for severe skin and eye damage, as well as toxicity through various routes of exposure, a comprehensive PPE strategy is mandatory.[2][6] This is not merely a checklist, but a system designed to protect you from specific, identified risks.

Respiratory Protection

All handling of 3-(2,5-Dimethylfuran-3-yl)morpholine must be conducted in a certified chemical fume hood to minimize inhalation exposure.[6][7] The use of local exhaust ventilation is critical.[2] In the event of a ventilation failure or a large spill, a full-face air-purifying respirator with an appropriate organic vapor cartridge should be used.[8]

Hand Protection

Given that morpholine is toxic in contact with skin, selecting the correct gloves is crucial.[1][2] Use of gloves approved to relevant standards is recommended.[2]

• Primary Gloves: Nitrile or neoprene gloves provide good chemical resistance. Always check the manufacturer's glove compatibility data for morpholine and similar heterocyclic amines.

• Double Gloving: Wearing two pairs of gloves is a best practice that provides an additional layer of protection in case the outer glove is compromised.

Eye and Face Protection

Direct contact with morpholine can cause severe eye damage.[5] Therefore, robust eye and face protection is non-negotiable.

• Safety Goggles: Chemical splash goggles are mandatory.[5]

• Face Shield: A full face shield must be worn over safety goggles to protect against splashes.[5][8]

Body Protection

To prevent skin contact, appropriate body protection is essential.

• Laboratory Coat: A flame-resistant lab coat is required.

• Chemical-Resistant Apron: A chemically resistant apron should be worn over the lab coat.

• Full-Length Pants and Closed-Toe Shoes: These are standard laboratory attire and are required when handling this compound.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling the target compound.

Operational Plan: A Step-by-Step Guide to Safe Handling

A clear, step-by-step operational plan minimizes the risk of exposure and accidents.

Preparation

• Designate a Work Area: All work with 3-(2,5-Dimethylfuran-3-yl)morpholine must be performed in a designated area within a chemical fume hood.[9]

• Assemble Materials: Before starting, ensure all necessary equipment, including PPE, spill cleanup materials, and waste containers, are readily accessible.

• Review the Protocol: Thoroughly review the experimental protocol and this safety guide.

Handling the Compound

• Don PPE: Put on all required PPE as outlined in Section 2.

• Transfer and Weighing: If the compound is a solid, handle it carefully to avoid generating dust. If it is a liquid, use a syringe or pipette for transfers. All weighing should be done within the fume hood.

• Keep Containers Closed: Keep all containers of the compound tightly closed when not in use.[2][6]

• Avoid Ignition Sources: As the compound is assumed to be flammable, keep it away from heat, sparks, and open flames.[1][2] Use non-sparking tools and explosion-proof equipment where necessary.[2][7]

Post-Handling

• Decontaminate: Wipe down the work area with an appropriate solvent and then soap and water.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves last and wash hands thoroughly with soap and water.[2]

• Store Properly: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][10]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of laboratory safety and environmental responsibility. All waste containing 3-(2,5-Dimethylfuran-3-yl)morpholine must be treated as hazardous waste.[11]

Waste Segregation and Collection

• Designated Waste Container: Collect all waste containing this compound (including contaminated solids, solutions, and disposable PPE) in a designated, clearly labeled, and sealed container.[11]

• Labeling: Label the container as "Hazardous Waste: 3-(2,5-Dimethylfuran-3-yl)morpholine" and include the date of accumulation.[11]

Spill Management

In the event of a spill, remain calm and follow these steps:

• Evacuate: Evacuate all non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, use an absorbent material such as vermiculite or sand to contain the spill.[5]

• Clean: Carefully collect the absorbed material using non-sparking tools and place it in the designated hazardous waste container.[2][5] Clean the spill area with an appropriate solvent and then with soap and water.

• Report: Report the spill to your institution's Environmental Health and Safety (EHS) department.

The following diagram outlines the logical flow for waste and spill management.

Caption: Decision pathway for proper disposal of waste materials.

By adhering to these guidelines, researchers can confidently and safely handle 3-(2,5-Dimethylfuran-3-yl)morpholine, ensuring both personal safety and the integrity of their research.

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• Morpholine - SAFETY DATA SHEET. (2020).
• Morpholine - Safety Data Sheet - ChemicalBook.
• Safety Data Sheet: Morpholine - Astech Ireland.
• Safety Data Sheet Morpholine Revision 5, Date 01 Oct 2022 - Redox. (2022).
• Proper Disposal of Morpholine-4-carbodithioic Acid: A Step-by-Step Guide for Laboratory Professionals - Benchchem.
• Personal Protective Equipment | US EPA. (2025).
• 7 - SAFETY DATA SHEET. (2024).
• Safety Data Sheet: Morpholine - Chemos GmbH&Co.KG.

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